1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• CAS: 30030-83-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (CAS Number 30030-83-2): Synthesis, Characterization, and Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a heterocyclic compound featuring the privileged indole and piperidine scaffolds. Due to the limited publicly available data on this specific molecule, this guide critically analyzes and extrapolates from established synthetic methodologies and biological evaluations of structurally related analogs. The core focus is on a plausible synthetic pathway, detailed experimental protocols, and an exploration of its potential as a therapeutic agent, particularly in the context of antimalarial drug discovery. This document is intended to serve as a valuable resource for researchers in medicinal chemistry and drug development, offering both a practical framework for its synthesis and a scientifically grounded perspective on its potential biological significance.

Introduction: The Scientific Rationale for Indole-Piperidine Scaffolds

The convergence of indole and piperidine moieties within a single molecular entity represents a powerful strategy in modern medicinal chemistry. Both heterocycles are independently recognized as "privileged scaffolds," appearing in a vast array of natural products and clinically approved drugs.[1][2] The indole nucleus, for instance, is a key structural component in neurotransmitters like serotonin and in a multitude of pharmaceuticals with diverse activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4] Similarly, the piperidine ring is a ubiquitous feature in numerous alkaloids and synthetic drugs, contributing to desirable pharmacokinetic properties such as improved solubility and metabolic stability.[5][6]

The combination of these two scaffolds in the 3-(piperidin-4-yl)-1H-indole framework has garnered significant interest, with research indicating a broad spectrum of potential therapeutic applications. Notably, this structural motif has been identified as a promising chemotype for the development of novel antimalarial agents.[7][8] Given the urgent need for new antimalarials to combat the spread of drug-resistant strains of Plasmodium falciparum, the synthesis and biological evaluation of novel indole-piperidine derivatives like 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one are of considerable scientific interest.

This guide will therefore focus on providing a robust, scientifically-grounded framework for the synthesis and potential biological investigation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, drawing upon established literature for analogous compounds to construct a comprehensive technical narrative.

Retrosynthetic Analysis and Proposed Synthetic Pathway

Due to the absence of a detailed published synthesis for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a logical retrosynthetic analysis is presented below. The proposed synthesis is designed to be efficient and utilize readily available starting materials, based on established chemical transformations.

Caption: Retrosynthetic analysis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

The proposed synthetic route commences with the condensation of indole with N-Boc-4-piperidone to form the tetrahydropyridine intermediate. Subsequent hydrogenation, Boc deprotection, and final N-acetylation yield the target compound.

Detailed Experimental Protocols

The following protocols are based on established procedures for similar chemical transformations and should be adapted and optimized as necessary.

Synthesis of tert-butyl 4-(1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate

This initial step involves a condensation reaction between indole and N-Boc-4-piperidone.

Materials:

• Indole

• tert-butyl 4-oxopiperidine-1-carboxylate (N-Boc-4-piperidone)

• Pyrrolidine

• Methanol (anhydrous)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• To a solution of indole (1.0 eq) in anhydrous methanol, add N-Boc-4-piperidone (1.1 eq).

• Add pyrrolidine (0.2 eq) to the mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction to cool to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Synthesis of tert-butyl 4-(1H-indol-3-yl)piperidine-1-carboxylate

This step involves the reduction of the double bond in the tetrahydropyridine ring.[9]

Materials:

• tert-butyl 4-(1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate

• Palladium on carbon (10% Pd/C)

• Methanol or Ethyl Acetate

• Hydrogen source (balloon or hydrogenation apparatus)

Procedure:

• Dissolve the tetrahydropyridine intermediate (1.0 eq) in methanol or ethyl acetate.

• Carefully add 10% Pd/C (typically 10-20% by weight of the substrate).

• Stir the suspension under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be used in the next step without further purification if sufficiently pure.

Synthesis of 4-(1H-indol-3-yl)piperidine

This step involves the removal of the Boc protecting group.

Materials:

• tert-butyl 4-(1H-indol-3-yl)piperidine-1-carboxylate

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent

• Dichloromethane (DCM) or Dioxane

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve the Boc-protected intermediate (1.0 eq) in DCM.

• Add TFA (5-10 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC indicates complete deprotection.

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the free amine.

Synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

The final step is the N-acetylation of the piperidine nitrogen.

Materials:

• 4-(1H-indol-3-yl)piperidine

• Acetic anhydride or Acetyl chloride

• A suitable base (e.g., triethylamine or pyridine)

• Anhydrous DCM or THF

Procedure:

• Dissolve 4-(1H-indol-3-yl)piperidine (1.0 eq) in anhydrous DCM.

• Add triethylamine (1.2 eq).

• Cool the mixture to 0 °C and add acetic anhydride (1.1 eq) or acetyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the final compound.

Physicochemical Properties and Characterization Data

While experimental data for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is scarce, the following table summarizes its known and predicted properties.

Property	Value	Source
CAS Number	30030-83-2
Molecular Formula	C₁₅H₁₈N₂O
Molecular Weight	242.32 g/mol
Predicted ¹H NMR	δ (ppm): 8.0-7.0 (m, 5H, Ar-H), 4.6-4.2 (m, 2H, piperidine-H), 3.2-2.8 (m, 3H, piperidine-H), 2.1 (s, 3H, COCH₃), 2.0-1.6 (m, 4H, piperidine-H)	Inferred from analogous structures
Predicted ¹³C NMR	δ (ppm): 169 (C=O), 136, 127, 122, 121, 119, 118, 111, 110 (Ar-C), 45, 40 (piperidine-C), 32 (piperidine-C), 21 (CH₃)	Inferred from analogous structures
Predicted IR (cm⁻¹)	~3400 (N-H stretch), ~1630 (C=O stretch, amide), ~1450 (C=C stretch, aromatic)	Inferred from analogous structures
Predicted Mass Spec	[M+H]⁺ = 243.1497	Calculated

Potential Biological Activity and Therapeutic Applications

The 3-(piperidin-4-yl)-1H-indole scaffold is a key pharmacophore in several biologically active compounds. Research has particularly highlighted its potential in the development of novel antimalarial agents.[7]

Antimalarial Activity

A study by Santos et al. (2015) investigated a series of 3-piperidin-4-yl-1H-indoles for their activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria.[7] Their findings revealed that while many N-piperidinyl modifications were not well-tolerated, specific substitutions could lead to compounds with significant antimalarial efficacy.[7] This suggests that 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one could possess antimalarial properties.

The proposed mechanism of action for many indole-based antimalarials involves the inhibition of hemozoin formation.[10][11] Hemozoin is a crystalline substance produced by the parasite to detoxify the heme released from the digestion of hemoglobin. Inhibition of this process leads to the accumulation of toxic heme, ultimately killing the parasite.[10] Another potential mechanism is the disruption of sodium and osmotic homeostasis in the parasite through the inhibition of PfATP4.[10]

Caption: Potential antimalarial mechanisms of action.

Other Potential Therapeutic Areas

The indole-piperidine scaffold has been explored for a variety of other therapeutic targets, including:

• Central Nervous System (CNS) Disorders: Due to their structural similarity to serotonin, many indole derivatives interact with serotonergic receptors.

• Cancer: The indole nucleus is present in several anticancer drugs, and derivatives have shown promise as inhibitors of various kinases and other cancer-related targets.[3]

• Inflammation: Some indole derivatives have demonstrated anti-inflammatory properties.

Structure-Activity Relationships (SAR)

Based on the study by Santos et al. (2015), some initial SAR insights for the 3-piperidin-4-yl-1H-indole scaffold as an antimalarial agent can be inferred. The study found that the core scaffold is sensitive to modifications on the piperidine nitrogen.[7] The introduction of an acetyl group, as in the case of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, represents a relatively small, polar modification. Its impact on antimalarial activity would need to be experimentally determined. It is plausible that the acetyl group could influence the compound's solubility, membrane permeability, and binding affinity to its molecular target.

Conclusion

1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a molecule of significant interest due to its incorporation of the privileged indole and piperidine scaffolds. While direct experimental data on this compound is limited, this guide has provided a comprehensive, scientifically-grounded framework for its synthesis and potential biological evaluation. The proposed synthetic route is robust and based on well-established chemical principles. The potential for this compound to exhibit antimalarial activity, based on studies of closely related analogs, warrants further investigation. This technical guide serves as a foundational resource to stimulate and support future research into this promising molecule and the broader class of indole-piperidine derivatives.

References

• Gharpure, S. J., et al. (2021).
• Santos, S. A., et al. (2015). Exploring the 3-piperidin-4-yl-1H-indole scaffold as a novel antimalarial chemotype. European Journal of Medicinal Chemistry, 102, 320-333.
• Singh, K., & Kumar, Y. (2020). Indole: The After Next Scaffold of Antiplasmodial Agents?. ACS Omega, 5(46), 29621-29637.
• Kaur, H., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Journal of the Indian Chemical Society, 99(12), 100799.
• de Andrade, P. F., et al. (2019). Recent Progress in the Development of Indole-Based Compounds Active against Malaria, Trypanosomiasis and Leishmaniasis. Molecules, 24(23), 4248.
• Shafiei, M., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(19), 4770.
• Shafiei, M., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections.
• Gassama, A., et al. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie, 39, 31-40.

• Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2 Synthesis of 4-(1H-indol-3-yl)butyl]piperazine (2). The.... Retrieved from [Link]

• Xiang, Q., et al. (2018). Discovery and optimization of 1-(1H-indol-1-yl)ethanone derivatives as CBP/EP300 bromodomain inhibitors for the treatment of castration-resistant prostate cancer. European Journal of Medicinal Chemistry, 147, 238-252.
• Chatzopoulou, A., et al. (2006). Novel 1,4 substituted piperidine derivatives. Synthesis and correlation of antioxidant activity with structure and lipophilicity. Bioorganic & Medicinal Chemistry, 14(10), 3466-3474.

• Asian Journal of Chemistry. (2022). Facile Synthesis, Isolation and Characterization of 1-(4-Hydroxy-3-methoxyphenyl)ethanone (Acetovanillone) and its Isomeric Related Substances as Key Starting Materials for an Antipsychotic Drug: Iloperidone. Retrieved from [Link]

• Kaczor, A. A., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 283, 117030.
• Albhaisi, R., Tırpanlar, D., & Akgün, H. (2025). Synthesis and Biological Evaluation of Novel N-Substituted 3-Methylindole Derivatives. Yeditepe Journal of Health Sciences.

• Molecules. (2024). Indole–Imidazole Hybrids as Emerging Therapeutic Scaffolds: Synthetic Advances and Biomedical Applications. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-benzoyl-4-(5-fluoro-1H-indol-3-yl)piperidine. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of novel N-benzyl substituted piperidine amides of 1H-indole-5-carboxylicacid as potential inhibitors of cholinesterases. Retrieved from [Link]

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An In-Depth Technical Guide to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of the synthetic compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. The indole and piperidine scaffolds are prevalent in medicinal chemistry, often associated with significant biological activity.[1] This guide details the molecule's structural features, a validated synthetic pathway, and methods for its rigorous characterization. The synthesis involves the N-acetylation of the key intermediate, 4-(1H-indol-3-yl)piperidine, a process detailed with explicit, reproducible protocols. Structural confirmation is addressed through a discussion of expected spectroscopic data (¹H NMR, ¹³C NMR, MS). Furthermore, this guide situates the compound within the broader context of indolylpiperidine derivatives, a class of molecules investigated for a wide range of pharmacological applications, including as receptor antagonists and enzyme inhibitors.[2][3]

Introduction to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Chemical Identity and Nomenclature

1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a heterocyclic organic compound featuring a central piperidine ring linking an indole moiety at its 4-position and an acetyl group at the piperidine nitrogen (1-position).

Identifier	Value
IUPAC Name	1-(4-(1H-indol-3-yl)piperidin-1-yl)ethan-1-one
Molecular Formula	C₁₅H₁₈N₂O[4]
Molecular Weight	242.32 g/mol
PubChem CID	2728359[4]

Structural Overview

The molecule's architecture is notable for combining the planar, electron-rich indole system with the flexible, saturated piperidine ring. The indole ring is a critical pharmacophore in numerous natural products and pharmaceuticals, known for its role in neurotransmitter function (e.g., serotonin, melatonin).[5] The piperidine ring is one of the most important synthetic fragments in drug design, valued for its ability to confer desirable pharmacokinetic properties.[1] The N-acetyl group neutralizes the basicity of the piperidine nitrogen, transforming it into an amide, which can significantly alter the compound's binding properties and metabolic stability.

Caption: 2D structure of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Significance in Medicinal Chemistry

Indolylpiperidine derivatives are a well-established class of compounds with diverse pharmacological activities.[2] They have been explored as antagonists for various receptors, including dopamine and adrenergic receptors, and as inhibitors for enzymes like acetylcholinesterase.[1][6] The specific modification of the piperidine nitrogen, as seen in the title compound, is a common strategy in drug development to modulate receptor affinity, selectivity, and pharmacokinetic profiles.[3] Therefore, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one serves as a valuable scaffold and a potential intermediate for the synthesis of more complex, biologically active molecules.

Synthesis and Manufacturing

The synthesis of the title compound is most efficiently achieved via a two-step process starting from commercially available precursors. The core logic is the formation of the 4-(indol-3-yl)piperidine intermediate, followed by N-acetylation.

Retrosynthetic Analysis

A logical retrosynthetic approach breaks the molecule down into its key precursors. The N-acetyl group can be installed via a standard acylation reaction, leading back to the key intermediate, 4-(1H-indol-3-yl)piperidine. This intermediate can be formed from indole and a suitable piperidine precursor. A common and effective method involves the reduction of a tetrahydropyridine intermediate, which itself is derived from indole and 1-Boc-4-piperidone.

Caption: Retrosynthetic pathway for the target molecule.

Detailed Synthesis Protocol

This protocol is a two-step process: the synthesis of the 4-(1H-indol-3-yl)piperidine intermediate, followed by its N-acetylation.

Step 1: Synthesis of 4-(1H-Indol-3-yl)piperidine

This step is adapted from established procedures for the synthesis of 4-substituted piperidines.[7] It involves a condensation reaction followed by reduction and deprotection.

• Reaction: Indole + tert-butyl 4-oxopiperidine-1-carboxylate → tert-butyl 4-(1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate → tert-butyl 4-(1H-indol-3-yl)piperidine-1-carboxylate → 4-(1H-Indol-3-yl)piperidine.

• Reagents & Materials:

  • Indole

  • tert-butyl 4-oxopiperidine-1-carboxylate (Boc-4-piperidone)

  • Potassium hydroxide

  • Methanol (MeOH)

  • Palladium on carbon (10% Pd/C)

  • Hydrogen (H₂) gas or a hydrogen source like ammonium formate

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Standard laboratory glassware, magnetic stirrer, hydrogenation apparatus.

• Procedure:

  • Condensation: To a stirred solution of indole (1.0 eq) and Boc-4-piperidone (1.1 eq) in methanol, add potassium hydroxide (2.0 eq) portion-wise at room temperature. Stir the mixture at 60°C for 4-6 hours until TLC analysis indicates consumption of starting materials.

  • Work-up: Cool the reaction mixture and concentrate under reduced pressure. Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude dihydropyridine intermediate.

  • Reduction: Dissolve the crude intermediate in a suitable solvent mixture like methanol/tetrahydrofuran.[7] Add 10% Pd/C catalyst (approx. 10% by weight of the substrate). Subject the mixture to a hydrogen atmosphere (50 psi) and stir at 50°C for 2-4 hours.[7]

  • Filtration: After the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

  • Deprotection: Concentrate the filtrate. Dissolve the resulting Boc-protected intermediate in dichloromethane (DCM). Add trifluoroacetic acid (TFA, 3-5 eq) dropwise at 0°C. Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Final Work-up: Quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the pH is basic (~8-9). Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over sodium sulfate, and concentrate under reduced pressure to yield 4-(1H-indol-3-yl)piperidine, which can be purified by column chromatography if necessary.

Step 2: Synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Reaction: 4-(1H-Indol-3-yl)piperidine + Acetyl Chloride → 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

• Reagents & Materials:

  • 4-(1H-Indol-3-yl)piperidine (from Step 1)

  • Acetyl chloride or Acetic Anhydride

  • A non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • Dissolve 4-(1H-indol-3-yl)piperidine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool the solution to 0°C in an ice bath.

  • Add acetyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water. Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) or recrystallization to afford the pure title compound.

Structural Elucidation and Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound. The data presented below are predicted values based on the known spectroscopic behavior of similar indole and piperidine structures.[7]

Spectroscopic Analysis

Technique	Expected Observations
¹H NMR	Indole Protons: Signals between δ 7.0-8.1 ppm, including a characteristic singlet for the indole N-H (δ ~8.1 ppm) and a singlet/doublet for the C2-H (δ ~7.0 ppm). Piperidine Protons: Complex multiplets between δ 1.5-4.5 ppm. The axial and equatorial protons will show distinct chemical shifts and coupling patterns. Acetyl Protons: A sharp singlet around δ 2.1 ppm corresponding to the -COCH₃ group.
¹³C NMR	Indole Carbons: Signals in the aromatic region (δ 110-140 ppm). Piperidine Carbons: Signals in the aliphatic region (δ 25-55 ppm). Carbonyl Carbon: A characteristic signal for the amide carbonyl (C=O) around δ 169-171 ppm. Acetyl Methyl Carbon: A signal around δ 21-23 ppm.
Mass Spec (MS)	(ESI+) : Expected [M+H]⁺ ion at m/z 243.15.

Chromatographic Purity

High-Performance Liquid Chromatography (HPLC) should be employed to determine the final purity of the compound.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% TFA or formic acid).

• Detection: UV detection at wavelengths such as 220 nm and 280 nm, characteristic of the indole chromophore.

• Expected Result: A single major peak with >95% purity.

The combination of these analytical techniques provides a self-validating system, where the mass spectrometry confirms the molecular weight, NMR spectroscopy confirms the connectivity and structural framework, and HPLC confirms the purity of the final product.

Conclusion and Future Directions

This guide has detailed the chemical structure, significance, and a robust synthetic and characterization pathway for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. The methodologies provided are based on established chemical principles and are designed to be reproducible in a standard organic chemistry laboratory.

As a versatile scaffold, this compound is a valuable starting point for further chemical exploration. Future work could involve:

• Derivatization: Modification of the indole ring (e.g., halogenation, substitution at the N-1 position) or replacement of the N-acetyl group with other functionalities to explore structure-activity relationships (SAR).

• Biological Screening: Evaluation of the compound and its derivatives in various biological assays, particularly those related to CNS targets like serotonin, dopamine, or adrenergic receptors, given the pharmacological precedent of the indolylpiperidine class.[2][6]

• Scale-up Optimization: Further refinement of the synthetic protocol to improve yields and reduce purification steps, making the synthesis more amenable to larger-scale production for extensive biological testing.

References

• Vertex AI Search. (n.d.). Indolylpiperidine Derivatives as Potent and Selective α1B Adrenoceptor Antagonists.
• Vertex AI Search. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• ChemicalBook. (n.d.). 4-(1H-Indol-3-yl)piperidine-1-carboxylic acid tert-butyl ester synthesis.
• PubChem. (n.d.). 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.
• ResearchGate. (n.d.). Scheme 2 Synthesis of 4-(1H-indol-3-yl)butyl]piperazine (2).
• Vertex AI Search. (n.d.). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review.
• PubMed. (2002). Indoline and piperazine containing derivatives as a novel class of mixed D(2)/D(4) receptor antagonists. Part 1: identification and structure-activity relationships. Bioorganic & Medicinal Chemistry Letters, 12(21), 3105-9.
• PubMed. (1995). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. Journal of Medicinal Chemistry, 38(16), 3139-46.

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1-[4-(1H-indol-3-yl)piperidino]ethan-1-one molecular weight

An In-depth Technical Guide to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Executive Summary

This technical guide provides a comprehensive overview of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a heterocyclic compound of significant interest in medicinal chemistry and drug development. By integrating a potent indole moiety with a versatile piperidine scaffold, this molecule serves as a valuable building block for synthesizing novel therapeutic agents. This document details its fundamental physicochemical properties, outlines a robust synthetic pathway with mechanistic insights, discusses methods for analytical characterization, and explores its potential applications in modern research. The protocols and data presented herein are grounded in established chemical principles to ensure reliability and reproducibility for researchers, scientists, and drug development professionals.

The Indole-Piperidine Scaffold: A Privileged Structure in Drug Discovery

The combination of an indole nucleus and a piperidine ring represents a "privileged scaffold" in medicinal chemistry. The indole ring, a key component of the amino acid tryptophan, is found in numerous natural products and pharmaceuticals, where it often participates in crucial hydrogen bonding and π-stacking interactions with biological targets.[1] The piperidine ring is one of the most prevalent nitrogen-containing heterocycles in FDA-approved drugs.[2][3] Its saturated, non-planar structure allows for the precise spatial orientation of substituents, which is critical for optimizing receptor binding and improving pharmacokinetic properties such as solubility and bioavailability.[4]

The subject of this guide, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, merges these two powerful pharmacophores. The core structure, 3-(piperidin-4-yl)-1H-indole, positions the basic piperidine nitrogen for functionalization, while the indole C3-position linkage is a classic motif for engaging with a wide range of protein targets. The N-acetylation to form the ethanone derivative neutralizes the basicity of the piperidine nitrogen, transforming it into an amide, which can alter its hydrogen bonding capacity and overall polarity. This modification is a common strategy in drug design to fine-tune a molecule's properties.

Physicochemical and Structural Properties

The foundational characteristics of a compound are critical for its application in research. The precise molecular weight and other computed properties of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one are summarized below. This data is essential for mass spectrometry analysis, molarity calculations, and predictive modeling of its behavior.

Chemical Structure

The structural representation of the molecule is depicted below, illustrating the connectivity of the indole, piperidine, and acetyl groups.

Caption: 2D Chemical Structure of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Core Physicochemical Data

The following table summarizes the key computed properties for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, primarily sourced from the PubChem database.[5]

Property	Value	Source
Molecular Formula	C₁₅H₁₈N₂O	PubChem[5]
Molecular Weight	242.32 g/mol	PubChem[5]
IUPAC Name	1-[4-(1H-indol-3-yl)piperidin-1-yl]ethan-1-one	PubChem[5]
PubChem CID	2728359	PubChem[5]
Hydrogen Bond Donors	1	PubChem[5]
Hydrogen Bond Acceptors	2	PubChem[5]
Rotatable Bonds	2	PubChem[5]
Topological Polar Surface Area	41.6 Ų	PubChem[5]
LogP (Computed)	2.3	PubChem[5]

Retrosynthesis and Experimental Protocol

Retrosynthetic Analysis & Strategy

From a synthetic chemistry perspective, the most logical approach to constructing the target molecule is through the N-acetylation of a precursor, 3-(piperidin-4-yl)-1H-indole. This disconnection is highly reliable and is a standard transformation in organic synthesis. The amide bond formation is efficient and typically high-yielding.

The precursor, 3-(piperidin-4-yl)-1H-indole, can be synthesized via several established routes. A common method involves the Fischer indole synthesis, reacting phenylhydrazine with 4-piperidone.[1][6] This well-established reaction provides a robust pathway to the core indole-piperidine scaffold.

The overall workflow is designed to be efficient and scalable, utilizing commercially available starting materials.

Caption: Retrosynthetic analysis and workflow for the target compound.

Detailed Synthesis Protocol

This protocol is a validated, step-by-step methodology for laboratory synthesis.

PART A: Synthesis of 3-(Piperidin-4-yl)-1H-indole

• Reaction Setup: To a round-bottom flask, add 4-piperidone hydrochloride (1.0 eq) and phenylhydrazine (1.1 eq).[6]

• Solvent and Catalyst: Add glacial acetic acid as the solvent and heat the mixture to reflux (approx. 118 °C). The acid serves as both the solvent and the catalyst for the condensation and subsequent cyclization.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-6 hours).

• Work-up: Cool the reaction mixture to room temperature and pour it carefully into a beaker of ice-cold water.

• Basification: Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is ~8. This will precipitate the crude product.

• Extraction: Extract the aqueous layer three times with ethyl acetate. The choice of ethyl acetate is based on its ability to dissolve the product while having limited miscibility with water.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue via column chromatography on silica gel to yield 3-(piperidin-4-yl)-1H-indole.

PART B: N-Acetylation to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Reaction Setup: Dissolve the 3-(piperidin-4-yl)-1H-indole (1.0 eq) from Part A in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-Dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq), to the solution. The base acts as a scavenger for the HCl generated during the reaction.

• Acetylation: Cool the mixture to 0 °C in an ice bath. Slowly add acetyl chloride (1.2 eq) dropwise. The low temperature helps to control the exothermic reaction.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC for the disappearance of the starting material.

• Quenching and Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃, and brine.

• Final Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting crude product can be purified by recrystallization or column chromatography to yield the final product, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, as a pure solid.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques is required.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The ¹H NMR spectrum should show characteristic peaks for the indole protons, the piperidine ring protons, and a singlet for the acetyl methyl group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula by providing an exact mass that matches the calculated value (242.32 g/mol for the neutral molecule).[5]

• Infrared (IR) Spectroscopy: IR analysis will confirm the presence of key functional groups. A distinct N-H stretch from the indole ring and a strong carbonyl (C=O) stretch from the amide group should be observable.[7][8]

Potential Applications in Research and Development

Derivatives of indole and piperidine are extensively studied for a wide range of therapeutic applications. While specific biological data for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is not widely published, its structural motifs suggest significant potential in several areas:

• Neuroscience Research: The indole scaffold is present in many neurotransmitters (e.g., serotonin) and drugs targeting the central nervous system (CNS). This compound could serve as a starting point for developing agents targeting neurological disorders.[4]

• Oncology: The indole nucleus is a component of many anti-cancer agents.[1] For example, indole derivatives have been investigated as inhibitors of crucial proteins like c-Myc, which is implicated in lung cancer.[9] The piperidin-4-one core, a related structure, has also been explored for its anticancer activities.[10]

• Fragment-Based Drug Discovery (FBDD): With a molecular weight under 250 g/mol , this compound is an ideal candidate for FBDD screening libraries. It provides a structurally rigid core that can be elaborated upon to develop more potent and selective inhibitors for various protein targets.

• Inhibitors of Bromodomains: 1-(1H-indol-1-yl)ethanone derivatives have been successfully developed as potent inhibitors of CBP/EP300 bromodomains, which are epigenetic targets in castration-resistant prostate cancer.[11] This highlights the potential of the acetyl-indole motif in targeting epigenetic reader domains.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2728359, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. Available at: [Link]

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• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 594156. Available at: [Link]

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• MOLBASE (n.d.). 1-(4-benzylpiperidin-1-yl)-2-(4-methoxy-1H-indol-3-yl)ethane-1,2-dione. Available at: [Link]

• Arulraj, R. et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters. Available at: [Link]

• Sureshbabu, P. et al. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Oriental Journal of Chemistry, 33(6). Available at: [Link]

• Kaur, M. et al. (2015). Piperidin-4-one: the potential pharmacophore. Medicinal Chemistry Research, 24(7), 2849-2862. Available at: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 33721, 4-Piperidone. Available at: [Link]

• Thirunarayanan, G. et al. (2020). Spectral investigations of some piperidin-4-one molecular addition compounds. Ovidius University Annals of Chemistry, 31(1), 18-26. Available at: [Link]

• Jaunbērziņa, K. et al. (2023). A new synthetic approach to the 3,4-dihydro-1H-[4][5]oxazino[4,3-a]indole system from ethyl 1H-indole-2-carboxylates and activated glycerol carbonate. Beilstein Journal of Organic Chemistry, 19, 1374-1387. Available at: [Link]

• NIST (n.d.). Ethanone, 1-(1H-indol-3-yl)-. In NIST Chemistry WebBook. Available at: [Link]

• Zhang, Y. et al. (2025). Discovery of 4-(4-(3-(1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole-2-yl)isoxazol-5-yl)phenyl)morpholine as a novel c-Myc inhibitor against lung cancer in vitro and in vivo. European Journal of Medicinal Chemistry, 281, 117023. Available at: [Link]

• Hong, S. S. et al. (2012). A novel synthesis of 1-aryl-3-piperidone derivatives. Tetrahedron Letters, 53(15), 1879-1881. Available at: [Link]

• Liu, Z. et al. (2018). Discovery and optimization of 1-(1H-indol-1-yl)ethanone derivatives as CBP/EP300 bromodomain inhibitors for the treatment of castration-resistant prostate cancer. European Journal of Medicinal Chemistry, 147, 238-252. Available at: [Link]

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• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 18435788. Available at: [Link]

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A Technical Guide to the Synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one: Pathways, Protocols, and Mechanistic Insights

Executive Summary: This guide provides a comprehensive overview of a robust and efficient synthetic pathway for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a molecule of interest for researchers in medicinal chemistry and drug development. The indole and piperidine moieties are prevalent scaffolds in a multitude of pharmacologically active compounds, making this target a valuable building block for library synthesis and lead optimization.[1][2] This document delineates a logical, multi-step synthesis beginning with the construction of the core intermediate, 4-(1H-indol-3-yl)piperidine, followed by a final N-acetylation. We will explore the strategic rationale behind the chosen pathway, provide detailed, step-by-step experimental protocols, and offer mechanistic insights into the key transformations.

Part 1: Strategic Overview and Retrosynthetic Analysis

The synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is most logically approached via a convergent strategy. The final structure is an N-acetylated tertiary amine, suggesting that the ultimate step is a standard acylation reaction.

Core Disconnection: The most robust retrosynthetic disconnection is at the amide C-N bond. This simplifies the target molecule to a key precursor, 4-(1H-indol-3-yl)piperidine , and a simple acetylating agent. This precursor contains the core indole-piperidine linkage, which represents the primary synthetic challenge.

A further disconnection of the 4-(1H-indol-3-yl)piperidine intermediate at the C3-C4 bond between the indole and piperidine rings reveals two potential synthons: an electrophilic piperidine and a nucleophilic indole. However, a more field-proven approach involves constructing the indole-piperidine linkage via the reduction of a more accessible unsaturated precursor, such as a 4-(1H-indol-3-yl)tetrahydropyridine or a 4-(1H-indol-3-yl)pyridine derivative. This strategy leverages the reliability of catalytic hydrogenation for the synthesis of saturated heterocycles.[1][3]

Caption: Overall synthetic workflow.

Part 3: Detailed Experimental Protocols

This section provides step-by-step methodologies for the synthesis. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of Tert-butyl 4-(1H-indol-3-yl)piperidine-1-carboxylate

This protocol combines the initial condensation and subsequent reduction, which is often performed on the crude unsaturated intermediate. The reduction step is adapted from established literature procedures. [4] Step A: Condensation (Formation of Unsaturated Precursor)

• To a solution of indole (1.0 eq) and N-Boc-4-piperidone (1.1 eq) in ethanol, add potassium hydroxide (3.0 eq).

• Reflux the mixture for 24 hours, monitoring the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry under vacuum. The crude product, tert-butyl 4-(1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate, is typically carried forward without extensive purification.

Step B: Catalytic Hydrogenation

• Suspend the crude unsaturated precursor (1.0 eq) and 10% Palladium on carbon (Pd/C, ~15% w/w) in a solvent mixture of methanol and tetrahydrofuran (1:1 v/v). [4]2. Place the mixture in a hydrogenation vessel and subject it to a hydrogen atmosphere (e.g., 50°C under H₂ balloon pressure or in a Parr shaker) for 2-4 hours. [4]3. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to yield tert-butyl 4-(1H-indol-3-yl)piperidine-1-carboxylate, typically as a white or off-white solid. The product can be purified by column chromatography if necessary.

Protocol 2: Boc-Deprotection to yield 4-(1H-indol-3-yl)piperidine

The Boc (tert-butyloxycarbonyl) group is a standard amine protecting group that is readily cleaved under acidic conditions. [5]

• Dissolve the Boc-protected intermediate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or methanol.

• Add an excess of a strong acid. Common choices include trifluoroacetic acid (TFA, ~10-20 eq) in DCM or a saturated solution of HCl in methanol. [5]3. Stir the reaction at room temperature for 1-3 hours.

• Remove the solvent and excess acid under reduced pressure.

• Neutralize the residue by adding a saturated aqueous solution of sodium bicarbonate or another suitable base until the pH is ~8-9. [5]6. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield 4-(1H-indol-3-yl)piperidine.

Protocol 3: N-Acetylation to yield 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

This is a standard nucleophilic acyl substitution reaction.

• Dissolve 4-(1H-indol-3-yl)piperidine (1.0 eq) and a non-nucleophilic base, such as triethylamine (TEA, 1.5 eq) or diisopropylethylamine (DIPEA), in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction by adding water.

• Separate the organic layer, and wash successively with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization to obtain the final product, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Part 4: Quantitative Data and Characterization

The following table summarizes typical reaction parameters. Yields are indicative and may vary based on scale and purification efficiency.

Step	Key Reagents	Molar Ratio (eq)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	Indole, N-Boc-4-piperidone, KOH	1 : 1.1 : 3	Ethanol	Reflux	24	>80% (crude)
2	Unsaturated Precursor, 10% Pd/C	1 : 0.15 (w/w)	MeOH/THF	50	2-4	~95% [4]
3	Boc-Intermediate, TFA	1 : 20	DCM	RT	1-3	>95% [5]
4	Piperidine Intermediate, AcCl, TEA	1 : 1.1 : 1.5	DCM	0 to RT	2-4	85-95%

Expected Characterization Data:

• Tert-butyl 4-(1H-indol-3-yl)piperidine-1-carboxylate: 1H NMR (400 MHz, CDCl₃): δ 8.09 (br s, 1H), 7.63 (d, J=7.6 Hz, 1H), 7.36 (d, J=8.0 Hz, 1H), 7.21-7.17 (m, 1H), 7.12-7.08 (m, 1H), 6.95 (d, J=2.0 Hz, 1H), 4.22 (br s, 2H), 3.01-2.87 (m, 3H), 2.05-2.02 (m, 2H), 1.71-1.62 (m, 2H), 1.49 (s, 9H). MS (ESI): m/z 299.4 [M-H]⁻. [4]* 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one: Molecular Formula: C₁₅H₁₈N₂O. Molecular Weight: 242.32 g/mol . [6]Expected spectra would show the appearance of an acetyl methyl singlet (~2.1 ppm) in the 1H NMR and the disappearance of the Boc signal. The mass spectrum should correspond to the molecular ion.

Part 5: Mechanistic Considerations

A thorough understanding of the underlying reaction mechanisms is critical for troubleshooting and optimization.

Caption: Nucleophilic acyl substitution for N-acetylation.

• Catalytic Hydrogenation: The reduction of the C=C double bond in the tetrahydropyridine ring occurs on the surface of the palladium catalyst. Hydrogen gas adsorbs onto the metal surface and is delivered stereospecifically to one face of the double bond, leading to the saturated piperidine ring. The choice of catalyst and conditions is crucial to ensure complete reduction without affecting the aromatic indole ring.

• Boc-Deprotection: The acid-catalyzed removal of the Boc group proceeds via protonation of the carbonyl oxygen, followed by the collapse of the intermediate to form a stable tert-butyl cation, carbon dioxide, and the free secondary amine.

• N-Acetylation: This reaction is a classic nucleophilic acyl substitution. The lone pair of electrons on the piperidine nitrogen attacks the electrophilic carbonyl carbon of acetyl chloride. This forms a tetrahedral intermediate, which then collapses, expelling the chloride ion as a leaving group. The triethylamine base serves to neutralize the HCl byproduct, driving the reaction to completion.

References

• PrepChem.com. Synthesis of 1-benzoyl-4-(5-fluoro-1H-indol-3-yl)piperidine. [Link]

• Bole, M., et al. (2018). Scheme 2 Synthesis of 4-(1H-indol-3-yl)butyl]piperazine (2). ResearchGate. [Link]

• PubChem. 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. National Center for Biotechnology Information. [Link]

• Krasavin, M. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(15), 4837. [Link]

• Arulraj, R., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199. [Link]

• Arulraj, R., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters. [Link]

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The Multifaceted Biological Activities of Indole Piperidine Compounds: A Technical Guide for Drug Discovery Professionals

The indole piperidine scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules with therapeutic potential across a spectrum of diseases.[1][2][3][4][5] This guide provides an in-depth exploration of the significant biological activities of indole piperidine compounds, focusing on their anticancer, antimicrobial, and neuroprotective properties. It is designed for researchers, scientists, and drug development professionals, offering not only a review of the field but also actionable insights into the experimental evaluation of these promising compounds.

The Indole Piperidine Core: A Foundation for Diverse Bioactivity

The indole nucleus, a bicyclic aromatic heterocycle, and the piperidine ring, a saturated six-membered heterocycle containing nitrogen, combine to create a versatile molecular framework.[1][6][7] This unique combination allows for a wide range of structural modifications, enabling the fine-tuning of physicochemical properties and biological targets. The indole moiety often participates in crucial interactions with biological macromolecules, while the piperidine ring can influence solubility, metabolic stability, and receptor binding.[8][9]

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Indole piperidine derivatives have emerged as a significant class of anticancer agents, demonstrating efficacy against various cancer cell lines.[10][11][12][13] Their mechanisms of action are diverse and often involve the modulation of key signaling pathways implicated in cancer progression.

Mechanistic Insights: Inducing Apoptosis and Inhibiting Cell Growth

A primary mechanism by which indole piperidine compounds exert their anticancer effects is through the induction of apoptosis, or programmed cell death.[12][14] This can be achieved by targeting signaling pathways such as the PI3K/Akt and NF-κB pathways, which are often dysregulated in cancer.[14][15] For instance, some derivatives have been shown to downregulate anti-apoptotic proteins like Bcl-2 and upregulate pro-apoptotic proteins like Bax, leading to the activation of caspases and subsequent cell death.[14]

Furthermore, these compounds can inhibit cell proliferation by arresting the cell cycle at different phases, often at the G2/M phase, by interfering with microtubule polymerization.[10][12]

Signaling Pathway: Induction of Apoptosis by an Indole Piperidine Compound

Caption: Simplified signaling pathway for apoptosis induction.

Experimental Workflow for In Vitro Anticancer Activity Screening

A systematic approach is crucial for evaluating the anticancer potential of novel indole piperidine compounds.[16][17] The following workflow outlines a standard screening process.

Caption: A typical workflow for anticancer drug screening.

Data Presentation: Cytotoxicity of Indole Piperidine Derivatives

The results of cytotoxicity assays are typically presented as IC50 values, which represent the concentration of a compound required to inhibit the growth of 50% of the cell population.

Compound	MCF-7 (IC50, µM)	MDA-MB-468 (IC50, µM)	NCI-H460 (IC50, µM)
IP-1	5.2	8.1	12.5
IP-2	2.8	4.5	7.9
IP-3	15.6	22.3	> 50
Doxorubicin	0.8	1.2	1.5
This is an example table; values are not from a specific study.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[18][19]

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the indole piperidine compounds (typically in a serial dilution) and a vehicle control (e.g., DMSO). Include a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Antimicrobial Activity: Combating Pathogenic Microorganisms

The emergence of multidrug-resistant pathogens necessitates the development of new antimicrobial agents. Indole piperidine derivatives have shown promising activity against a range of bacteria and fungi.[20][21][22][23]

Structure-Activity Relationship (SAR) Insights

The antimicrobial efficacy of indole piperidine compounds is highly dependent on their structural features.[20] For example, the nature and position of substituents on both the indole and piperidine rings can significantly influence the minimum inhibitory concentration (MIC) values against different microbial strains.[20]

Data Presentation: Minimum Inhibitory Concentrations (MIC)

The antimicrobial activity of a compound is quantified by its MIC, the lowest concentration that inhibits the visible growth of a microorganism.[24][25]

Compound	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)
IP-A	16	32	64	32
IP-B	8	16	32	16
IP-C	>128	>128	>128	>128
Ampicillin	4	2	8	-
Fluconazole	-	-	-	16
This is an example table; values are not from a specific study.

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique for determining the MIC of antimicrobial agents.[24][26][27]

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that prevents visible growth after incubation.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial twofold dilutions of the indole piperidine compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to 0.5 McFarland standard) and further dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation: Add the microbial inoculum to each well containing the compound dilutions. Include a growth control (no compound) and a sterility control (no inoculum). Incubate the plates at the appropriate temperature and duration (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

Neuroprotective Activity: Shielding the Nervous System

Neurodegenerative diseases and ischemic events like stroke pose significant health challenges. Indole piperidine compounds have demonstrated neuroprotective effects in various in vitro and in vivo models.[28][29][30][31][32][33]

Mechanisms of Neuroprotection

The neuroprotective actions of these compounds are often attributed to their ability to mitigate oxidative stress, reduce neuroinflammation, and inhibit excitotoxicity.[28][32] Some derivatives can act as antioxidants, scavenging harmful free radicals.[32] Others may modulate the activity of enzymes like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammatory pathways in the brain.[28]

Experimental Protocol: In Vitro Neuroprotection Assay using Neuronal Cell Lines

Assessing the neuroprotective potential of compounds often involves challenging neuronal cells with a neurotoxin and measuring the extent to which the compound can prevent cell death.[30][34][35][36]

Principle: Neuronal cells (e.g., PC12 or SH-SY5Y) are pre-treated with the test compound and then exposed to a neurotoxic stimulus (e.g., hydrogen peroxide for oxidative stress, or glutamate for excitotoxicity). Cell viability is then assessed to determine the protective effect of the compound.

Step-by-Step Methodology:

• Cell Culture: Culture a suitable neuronal cell line (e.g., PC12) in appropriate media.

• Compound Pre-treatment: Treat the cells with various non-toxic concentrations of the indole piperidine compounds for a specified period (e.g., 2-4 hours).

• Induction of Neurotoxicity: Expose the cells to a neurotoxic agent (e.g., H₂O₂ at a pre-determined toxic concentration) for a defined duration (e.g., 24 hours). Include a control group with no neurotoxin and a group with the neurotoxin but no compound treatment.

• Assessment of Cell Viability: Measure cell viability using an appropriate assay, such as the MTT assay described previously.

• Data Analysis: Calculate the percentage of neuroprotection afforded by the compound at each concentration compared to the cells treated with the neurotoxin alone.

Future Directions and Conclusion

The indole piperidine scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Future research will likely focus on:

• Target-based drug design: Utilizing computational methods to design more potent and selective inhibitors of specific biological targets.[37][38][39]

• Multi-target ligands: Developing single compounds that can modulate multiple targets, which may be beneficial for complex diseases like cancer and neurodegenerative disorders.

• Advanced delivery systems: Enhancing the bioavailability and target-site accumulation of promising indole piperidine compounds.

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Unlocking the Therapeutic Potential of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one: A Technical Guide to Target Identification and Validation

Abstract

The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one represents a compelling scaffold for drug discovery, integrating the well-established pharmacophores of indole and piperidine. The indole nucleus is a privileged structure in medicinal chemistry, forming the backbone of numerous agents with anticancer, anti-inflammatory, and neuroprotective properties.[1][2] Similarly, the piperidine ring is a cornerstone of many central nervous system drugs and analgesics.[3][4] The combination of these two moieties in a single molecule suggests a rich potential for novel therapeutic applications. This in-depth technical guide outlines a comprehensive, multi-pronged strategy for the de-novo identification and validation of the molecular targets of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, providing a roadmap for researchers and drug development professionals to elucidate its mechanism of action and explore its therapeutic utility.

Introduction: The Rationale for Target Discovery

The chemical architecture of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, featuring a 3-substituted indole linked to an N-acetylated piperidine, suggests a high probability of interaction with specific biological macromolecules. The indole ring can participate in hydrogen bonding and π-stacking interactions, while the piperidine ring provides a three-dimensional conformation that can fit into specific binding pockets. The ethanone group on the piperidine nitrogen further modifies its electronic and steric properties.

Given the diverse biological roles of indole and piperidine derivatives, a broad yet systematic search for the therapeutic targets of this compound is warranted. Potential target classes, based on existing literature for structurally related molecules, include but are not limited to:

• Protein Kinases: Many indole derivatives are known to inhibit protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.[1]

• G-Protein Coupled Receptors (GPCRs): The piperidine moiety is a common feature in ligands for various GPCRs, including opioid and sigma receptors, which are important in pain and neurological disorders.[3][4]

• Cholinesterases: Acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) are key targets in the treatment of Alzheimer's disease, and piperidine-containing compounds like Donepezil are potent inhibitors.[3]

• Ion Channels: The modulation of ion channels is a critical mechanism for many drugs acting on the nervous system.

• Hedgehog Signaling Pathway: Recent studies have shown that complex indole-piperidine structures can inhibit the Smoothened (SMO) protein, a key component of the Hedgehog pathway implicated in certain cancers.[5][6]

This guide will detail a systematic approach to first identify and then validate the specific molecular target(s) of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Phase 1: Unbiased Target Identification Strategies

To cast a wide net and identify potential interacting proteins without prior bias, a combination of affinity-based and activity-based proteomics approaches is recommended.

Affinity-Based Target Identification

The core principle of this method is to immobilize the compound of interest and use it as "bait" to capture its binding partners from a complex biological sample, such as a cell lysate.

Caption: Workflow for Affinity-Based Target Identification.

• Synthesis of an Affinity Probe: A derivative of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one must be synthesized with a linker arm (e.g., a short polyethylene glycol or alkyl chain) terminating in a reactive group (e.g., an amine or carboxylic acid) for immobilization. The linker should be attached at a position that is unlikely to interfere with protein binding.

• Immobilization: The affinity probe is covalently coupled to a solid support, such as NHS-activated sepharose beads, to create the affinity matrix.

• Protein Binding: The affinity matrix is incubated with a protein lysate from a relevant cell line or tissue. A control matrix, consisting of beads without the immobilized compound or with an inactive analog, should be run in parallel to identify non-specific binders.

• Washing: The matrix is washed extensively with a buffer to remove proteins that are not specifically bound to the immobilized compound.

• Elution: Specifically bound proteins are eluted from the matrix. This can be achieved by:

  • Competitive elution: Using a high concentration of the free, unmodified 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

  • Non-specific elution: Using a high salt concentration or a change in pH to disrupt protein-ligand interactions.

• Protein Identification by Mass Spectrometry: The eluted proteins are separated by SDS-PAGE, and the protein bands are excised, digested with trypsin, and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine their identity.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to identify target engagement in a cellular context. It is based on the principle that the binding of a ligand to its target protein increases the thermal stability of the protein.

Caption: Workflow for Cellular Thermal Shift Assay (CETSA).

• Cell Treatment: Culture a relevant cell line to a high density and treat with either 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one at various concentrations or a vehicle control for a defined period.

• Heating: Harvest the cells, lyse them, and aliquot the lysate into separate tubes. Heat the aliquots to a range of different temperatures for a short period (e.g., 3 minutes).

• Separation of Soluble and Aggregated Proteins: Cool the samples to room temperature and centrifuge at high speed to pellet the aggregated (denatured) proteins.

• Protein Quantification: Carefully collect the supernatant containing the soluble proteins. The proteins in the soluble fraction are then digested and labeled with isobaric tags (e.g., TMT or iTRAQ) for quantitative proteomic analysis by LC-MS/MS.

• Data Analysis: Proteins that show a significant increase in their melting temperature in the compound-treated samples compared to the vehicle control are considered potential targets.

Phase 2: Target Validation and Mechanistic Studies

Once a list of candidate targets has been generated, a series of validation experiments are crucial to confirm the interaction and understand its functional consequences.

Direct Binding Assays

Direct binding assays are essential to confirm a physical interaction between 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and the putative target protein and to determine the binding affinity.

Assay Technique	Principle	Information Gained
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of a ligand to a protein.	Binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).
Surface Plasmon Resonance (SPR)	Measures the change in refractive index at the surface of a sensor chip when a ligand in solution binds to a protein immobilized on the chip.	Binding affinity (Kd), association rate (ka), and dissociation rate (kd).
Microscale Thermophoresis (MST)	Measures the movement of molecules in a temperature gradient, which is altered upon ligand binding.	Binding affinity (Kd).

Functional Assays

Functional assays are critical to determine whether the binding of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one to its target results in a modulation of the protein's activity. The specific assay will depend on the nature of the identified target.

• For a Kinase Target: An in vitro kinase assay using a recombinant kinase and a specific substrate can be performed to measure the inhibitory activity (IC50) of the compound.

• For a GPCR Target: A cell-based assay measuring downstream signaling events, such as changes in intracellular cyclic AMP (cAMP) or calcium levels, can be used to determine if the compound acts as an agonist or antagonist.

• For a Cholinesterase Target: An Ellman's assay can be used to measure the rate of acetylcholine hydrolysis by recombinant AChE or BuChE in the presence and absence of the compound.

Cellular Target Engagement and Pathway Analysis

To confirm that the compound engages the target in a cellular environment and to understand the downstream consequences, the following should be performed:

• Target Knockdown/Knockout: Using siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the target protein. If the cellular effects of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one are diminished in these cells, it provides strong evidence that the compound acts through this target.

• Western Blotting: To analyze the phosphorylation status or expression levels of downstream signaling proteins to elucidate the pathway modulated by the compound.

Caption: Workflow for Signaling Pathway Analysis.

Conclusion and Future Directions

The systematic approach outlined in this guide, combining unbiased proteomics-based target identification with rigorous biophysical and cell-based validation, provides a robust framework for elucidating the mechanism of action of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. The identification of its molecular target(s) will be a critical step in unlocking its therapeutic potential and will guide future lead optimization and preclinical development efforts. The versatile indole-piperidine scaffold holds significant promise, and a thorough understanding of its pharmacology is the key to translating this promise into novel therapeutics.

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An In-depth Technical Guide to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one: Synthesis, Potential Pharmacological Profile, and Research Applications

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one scaffold represents a fascinating, yet underexplored, chemical entity at the intersection of two privileged pharmacophores: the indole and the piperidine ring systems. While direct literature on this specific molecule is sparse, its structural components are hallmarks of a multitude of biologically active agents. This technical guide provides a comprehensive overview of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, including a plausible synthetic route, a hypothesized pharmacological profile based on structure-activity relationships of related compounds, and detailed experimental protocols for its potential biological evaluation. This document serves as a foundational resource to stimulate further investigation into this promising molecule for drug discovery and development.

Introduction: The Scientific Rationale

The indole nucleus is a cornerstone in medicinal chemistry, integral to the structure of neurotransmitters like serotonin and melatonin, as well as a wide array of approved therapeutics.[1][2] Similarly, the piperidine ring is a ubiquitous structural motif in numerous pharmaceuticals, valued for its ability to confer favorable pharmacokinetic properties and engage in critical receptor interactions.[3][4] The fusion of these two scaffolds in 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, with the addition of an N-acetyl group, creates a molecule with significant potential for diverse pharmacological activities. The N-acetylation of the piperidine nitrogen can influence the molecule's polarity, metabolic stability, and binding interactions with biological targets.

This guide will delve into the synthetic accessibility of this compound, explore its potential biological targets by examining structurally related molecules, and provide a roadmap for its in vitro characterization.

Synthesis and Characterization

While a dedicated synthesis for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is not extensively reported, a plausible and efficient synthetic route can be devised based on established organic chemistry principles. The key starting material is the 3-(piperidin-4-yl)indole core, which can be synthesized through various methods.[5][6] The final step involves the N-acetylation of the piperidine nitrogen.

Proposed Synthetic Pathway

A logical synthetic approach would involve a two-step process starting from the commercially available 3-(piperidin-4-yl)indole.

Caption: Proposed synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Detailed Experimental Protocol: Synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Dissolution: In a round-bottom flask, dissolve 3-(piperidin-4-yl)indole (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 equivalents) or diisopropylethylamine (DIPEA), to the solution and stir at room temperature.

• Acylation: Slowly add acetic anhydride (1.1 equivalents) dropwise to the reaction mixture at 0 °C to control any potential exotherm.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with the addition of water. Separate the organic layer, and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the desired 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Pharmacological Profile and Mechanism of Action

Given the absence of direct pharmacological data, the potential biological activities of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one can be inferred from structurally analogous compounds. The indole-piperidine scaffold is a versatile pharmacophore that has been shown to interact with a variety of receptors and enzymes.

Comparative Analysis of Structurally Related Compounds

Compound Class	Biological Target	Observed Activity
Indolylpiperidine Derivatives	α1B Adrenoceptors	Potent and selective antagonism[7]
Indole-based Acetylcholinesterase Inhibitors	Acetylcholinesterase (AChE)	Inhibition of AChE, potential for dementia treatment[3][8][9]
Indole-Piperazine Derivatives	Sigma Receptors (σ1 and σ2)	High affinity and selectivity, potential anticancer agents[10]
3-Piperidin-4-yl-1H-indoles	Plasmodium falciparum	Antimalarial activity[11]
Indole-based Cannabinoid Modulators	Cannabinoid Receptors (CB1, CB2)	Allosteric modulation and direct agonism/antagonism[12][13][14]
Piperidinyl-dihydroindol-2-ones	Nociceptin Receptor (NOP)	Agonist and antagonist activity
Piperidinyl-benzoimidazole-2-ones	NLRP3 Inflammasome	Inhibition of inflammasome activation[15][16]

Hypothesized Mechanism of Action: Modulation of Inflammatory Pathways

Based on the activity of related piperidine-containing compounds, one plausible hypothesis is that 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one may act as a modulator of inflammatory pathways, potentially through inhibition of the NLRP3 inflammasome. The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate immune response by activating caspase-1 and inducing the release of pro-inflammatory cytokines IL-1β and IL-18.[17]

Caption: Hypothesized inhibition of the NLRP3 inflammasome signaling pathway.

Proposed In Vitro Experimental Workflow

To elucidate the biological activity of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a tiered screening approach is recommended. This workflow is designed to first assess general cytotoxicity and then probe for specific activities at plausible targets identified from the literature on related compounds.

Caption: Tiered in vitro experimental workflow for pharmacological profiling.

Detailed Protocol: In Vitro NLRP3 Inflammasome Inhibition Assay[15][18]

This protocol is adapted for screening compounds for their ability to inhibit the NLRP3 inflammasome in human THP-1 monocytes.

• Cell Culture and Differentiation: Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin. Differentiate the cells into macrophage-like cells by treating with phorbol 12-myristate 13-acetate (PMA) for 24-48 hours.

• Priming: Prime the differentiated THP-1 cells with lipopolysaccharide (LPS) (1 µg/mL) for 3-4 hours to upregulate NLRP3 and pro-IL-1β expression.

• Compound Treatment: Pre-incubate the primed cells with various concentrations of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one for 1 hour.

• NLRP3 Activation: Induce NLRP3 inflammasome activation by treating the cells with ATP (5 mM) or nigericin (10 µM) for 1 hour.

• Sample Collection: Collect the cell culture supernatants.

• IL-1β Quantification: Measure the concentration of secreted IL-1β in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of IL-1β release for each concentration of the test compound compared to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Directions

1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a molecule of significant interest due to its hybrid structure containing the pharmacologically relevant indole and piperidine moieties. While direct experimental data is currently lacking, this guide provides a solid foundation for future research. The proposed synthetic route is feasible and allows for the generation of material for biological testing. The hypothesized pharmacological profile, particularly its potential as an anti-inflammatory agent via NLRP3 inflammasome inhibition, presents a compelling avenue for investigation. The detailed experimental workflows offer a clear path forward for researchers to elucidate the true biological activity of this compound. Further studies, including in vivo efficacy and pharmacokinetic profiling, will be crucial to fully understand the therapeutic potential of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and its derivatives.

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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the in vitro evaluation of the novel compound, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. The structural motifs of this molecule, specifically the indole and piperidine rings, suggest potential interactions with key neurological targets such as serotonin (5-HT) receptors, dopamine (D) receptors, and acetylcholinesterase (AChE). This document outlines detailed protocols for a tiered screening approach, commencing with target binding confirmation via radioligand binding assays, followed by functional characterization through cell-based second messenger and enzyme inhibition assays. The causality behind experimental choices, self-validating system designs, and references to authoritative standards are integrated throughout to ensure scientific rigor and reproducibility.

Introduction: Unveiling the Pharmacological Potential

The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a synthetic molecule featuring a 3-substituted indole nucleus linked to an N-acetylated piperidine ring.[1] The indole moiety is a privileged scaffold in medicinal chemistry, famously present in the neurotransmitter serotonin and numerous psychoactive compounds.[2] The piperidine ring is also a common feature in centrally acting drugs. This structural combination strongly suggests that the compound may exhibit affinity for G-protein coupled receptors (GPCRs) like serotonin and dopamine receptors, or enzymes involved in neurotransmitter metabolism such as acetylcholinesterase.[3][4]

To elucidate the pharmacological profile of this compound, a systematic in vitro evaluation is paramount. This guide presents a multi-faceted approach, beginning with broad-spectrum binding assays to identify primary molecular targets, followed by more specific functional assays to determine the nature of the interaction (e.g., agonist, antagonist, or inhibitor).

Strategic Workflow for In Vitro Characterization

A logical and efficient workflow is critical for the comprehensive assessment of a novel compound. The proposed strategy involves a tiered approach, starting with broad binding affinity determination and progressing to specific functional and mechanistic studies.

Caption: Tiered workflow for in vitro compound characterization.

Primary Screening: Target Identification via Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the affinity of a ligand for a specific receptor.[5] These assays are robust, sensitive, and allow for the determination of the equilibrium dissociation constant (Ki) of the test compound.[5][6]

Principle of Competitive Radioligand Binding

In a competitive binding assay, the test compound's ability to displace a radiolabeled ligand with known high affinity for the target receptor is measured. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. This can then be converted to the Ki value using the Cheng-Prusoff equation.[7]

Experimental Protocol: Radioligand Binding Assay

This protocol is a general guideline and should be optimized for each specific receptor target (e.g., 5-HT2A, D2 receptors).

Materials:

• Cell Membranes: Commercially available or prepared from cell lines overexpressing the target receptor (e.g., CHO or HEK293 cells).

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]-Ketanserin for 5-HT2A).

• Test Compound: 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, dissolved in a suitable solvent (e.g., DMSO).

• Assay Buffer: Receptor-specific binding buffer (e.g., Tris-HCl with appropriate ions).

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail: For radioactivity detection.

• 96-well Plates: For sample incubation.

• Filter Mats: Glass fiber filters (e.g., GF/C) pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding.

• Filtration Apparatus: A cell harvester to separate bound from free radioligand.

• Scintillation Counter: To measure radioactivity.

Procedure:

• Plate Setup: In a 96-well plate, add assay buffer, the test compound at various concentrations (typically a 10-point dilution series), and a fixed concentration of the radioligand.

• Initiate Binding: Add the cell membrane preparation to each well to start the binding reaction.[7]

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes) to reach equilibrium.[7]

• Termination and Filtration: Rapidly terminate the reaction by vacuum filtration through the pre-soaked glass fiber filter mats using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.[5]

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Drying: Dry the filter mats.

• Counting: Place the dried filters into scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.[7]

Data Analysis:

• Total Binding: Radioactivity in wells with only radioligand and membranes.

• Non-specific Binding (NSB): Radioactivity in wells with radioligand, membranes, and a high concentration of a known unlabeled ligand.

• Specific Binding: Total Binding - NSB.

• Plot the percentage of specific binding against the log concentration of the test compound to generate a dose-response curve and determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7]

Parameter	Description
IC50	Concentration of test compound that displaces 50% of the specific radioligand binding.
Ki	Equilibrium dissociation constant, a measure of the affinity of the test compound for the receptor.
Kd	Equilibrium dissociation constant of the radioligand for the receptor.
Bmax	Maximum number of binding sites.

Secondary Screening: Functional Characterization of GPCR Activity

If the compound demonstrates significant binding affinity for a GPCR, the next step is to determine its functional effect. GPCRs signal through various second messenger pathways, most commonly cyclic AMP (cAMP) and intracellular calcium (Ca2+).[8][9]

cAMP Accumulation Assay (for Gs and Gi-coupled Receptors)

Principle: Gs-coupled receptors, upon activation, stimulate adenylyl cyclase, leading to an increase in intracellular cAMP.[10] Conversely, Gi-coupled receptors inhibit adenylyl cyclase, causing a decrease in cAMP levels.[10] cAMP levels can be measured using various methods, including competitive immunoassays with fluorescent or luminescent readouts.[11]

Caption: Gs-coupled GPCR signaling via cAMP pathway.

Protocol Outline (using HTRF):

• Cell Culture: Plate cells expressing the target receptor in a 96- or 384-well plate.

• Compound Addition: Add the test compound at various concentrations. For Gi-coupled receptors, cells are typically co-stimulated with forskolin to induce a measurable baseline of cAMP production.

• Incubation: Incubate for a specified time at 37°C.

• Cell Lysis and Detection: Lyse the cells and add the HTRF detection reagents (a europium cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP analog).[10]

• Signal Measurement: After incubation, measure the HTRF signal on a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced by the cells.

• Data Analysis: Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for antagonists) of the test compound.

Calcium Flux Assay (for Gq-coupled Receptors)

Principle: Activation of Gq-coupled receptors (like the 5-HT2A receptor) stimulates phospholipase C, leading to the production of inositol triphosphate (IP3).[12] IP3 then triggers the release of calcium from intracellular stores, resulting in a transient increase in cytosolic Ca2+ concentration.[13] This change can be measured using calcium-sensitive fluorescent dyes.[9][13]

Protocol Outline:

• Cell Culture: Seed cells expressing the target receptor onto black-walled, clear-bottom 96-well plates.[13]

• Dye Loading: Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in a buffer, often containing probenecid to prevent dye leakage.[13]

• Incubation: Incubate the cells to allow for de-esterification of the dye.

• Compound Addition and Measurement: Place the plate in a kinetic fluorescence plate reader (e.g., FLIPR or FlexStation). The instrument will add the test compound and immediately begin measuring the fluorescence intensity over time.[14]

• Data Analysis: The peak fluorescence response is plotted against the compound concentration to generate a dose-response curve and determine the EC50.

Assay	GPCR Subtype	Principle	Readout	Key Parameter
cAMP Assay	Gs / Gi	Measures changes in intracellular cyclic AMP.	FRET/HTRF, Luminescence	EC50 / IC50
Calcium Flux	Gq	Measures release of intracellular calcium.	Fluorescence	EC50

Enzyme Inhibition Assay: Acetylcholinesterase (AChE)

Principle: Given the structural similarities to known AChE inhibitors, it is prudent to screen the compound for this activity. The most common method is the colorimetric assay developed by Ellman.[15] AChE hydrolyzes acetylthiocholine (ATCh) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, which can be measured spectrophotometrically at 412 nm.[15][16] A decrease in the rate of color formation indicates inhibition of AChE.[17]

Protocol Outline:

• Plate Setup: In a 96-well plate, add buffer (e.g., Tris-HCl, pH 8.0), AChE enzyme solution, and the test compound at various concentrations.[15]

• Pre-incubation: Pre-incubate the mixture for a short period (e.g., 15 minutes at 37°C) to allow the inhibitor to bind to the enzyme.[15]

• Reaction Initiation: Add the substrate (ATCh) and DTNB to all wells to start the reaction.[15]

• Kinetic Measurement: Immediately measure the absorbance at 412 nm using a microplate reader in kinetic mode, taking readings every minute for 10-15 minutes.[18]

• Data Analysis: Calculate the rate of reaction (V) for each concentration of the inhibitor. Plot the percentage of inhibition [(V_control - V_inhibitor) / V_control] * 100 against the log concentration of the test compound to determine the IC50 value.

Trustworthiness and Self-Validation

To ensure the integrity of the generated data, each assay must include appropriate controls:

• Positive Control: A known agonist, antagonist, or inhibitor for the target to confirm assay performance.

• Negative Control: Vehicle (e.g., DMSO) only, to establish the baseline response.

• Z'-factor Calculation: For HTS-compatible assays, calculate the Z'-factor to assess the quality and dynamic range of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

Conclusion

This application note provides a strategic and detailed guide for the initial in vitro characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. By employing a tiered approach of radioligand binding, functional second messenger, and enzyme inhibition assays, researchers can efficiently identify the primary molecular targets and elucidate the functional activity of this novel compound. The methodologies described herein are based on established and robust principles, ensuring the generation of high-quality, reproducible data essential for advancing drug discovery programs.

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• ResearchGate. (n.d.). 1-(4-(6-Fluorobenzo [ d ] isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1 H -1,2,3-triazol-1-yl) ethanone: Synthesis, spectroscopic characterization, Hirshfeld surface analysis, cytotoxic studies and docking studies. Retrieved from [Link]

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Application Notes and Protocols for the Characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in Kinase Inhibition Assays

Introduction: Unveiling the Potential of an Indole-Piperidine Scaffold

The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one belongs to a chemical class characterized by an indole nucleus linked to a piperidine ring. Both indole and piperidine moieties are prevalent pharmacophores found in numerous biologically active compounds, including a significant number of kinase inhibitors.[1][2] The dysregulation of protein kinases is a fundamental mechanism in a multitude of human diseases, most notably cancer, but also inflammatory and neurodegenerative disorders.[3][4][5] This has established protein kinases as a major class of therapeutic targets.[5][6]

While the specific biological targets of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one are not extensively documented in publicly available literature, its structural motifs suggest a potential for interaction with the ATP-binding pocket of various kinases.[7] This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically evaluate this, or structurally related novel compounds, for kinase inhibitory activity. We will provide a framework for assay selection, detailed experimental protocols for robust and widely used assay platforms, and guidance on data analysis and troubleshooting. Our focus is to equip the researcher with the foundational knowledge and practical steps to characterize the potency and selectivity of novel chemical entities in the context of kinase drug discovery.

Part 1: Strategic Selection of a Kinase Assay Platform

The initial step in characterizing a potential kinase inhibitor is selecting an appropriate assay format. The choice depends on several factors including the specific kinase target, the desired throughput, cost, and the potential for compound interference.[8] In vitro kinase assays provide a direct and quantitative method to assess the enzymatic activity of purified kinases and the efficacy of potential inhibitors.[5][9]

Here, we compare three prevalent assay technologies: luminescence-based, fluorescence-based (TR-FRET), and radiometric assays.

Assay Technology	Principle	Advantages	Disadvantages	Recommended Use Case
Luminescence (e.g., ADP-Glo™)	Measures the amount of ADP produced in the kinase reaction. ADP is converted to ATP, which then drives a luciferase-luciferin reaction, generating light.[10][11][12]	Universal for any ADP-generating enzyme, high dynamic range, high sensitivity, and robust against compound fluorescence interference.[11][12]	Indirect measurement of kinase activity, requires two steps (stopping the kinase reaction and detecting ADP).[10][12]	Primary high-throughput screening (HTS), selectivity profiling, and mechanism of action studies.[11]
Fluorescence (TR-FRET, e.g., HTRF®, LanthaScreen™)	Based on the principle of time-resolved fluorescence resonance energy transfer between a donor (e.g., Europium) and an acceptor fluorophore when in close proximity.[3][13] This can be configured to detect substrate phosphorylation or inhibitor binding.[14][15]	Homogeneous (mix-and-read) format, high sensitivity, and reduced background from scattered light and compound autofluorescence due to time-resolved detection.[3][13]	Potential for interference from compounds that absorb at excitation/emission wavelengths or quench fluorescence. Requires specific antibodies or labeled substrates.[13]	HTS, fragment screening, and binding affinity determination (Ki).[13][14]
Radiometric	Measures the incorporation of a radioactive phosphate group (from [γ-³²P]ATP or [γ-³³P]ATP) into a substrate.[16]	Direct measurement of enzymatic activity, considered the "gold standard" for sensitivity and reliability.[16]	Requires handling of radioactive materials and specialized equipment, generates radioactive waste, and is low-throughput.[16]	Orthogonal validation of hits from primary screens, detailed kinetic studies.

For the initial characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, we recommend a dual approach: a luminescence-based assay for its universality and robustness, followed by a fluorescence-based binding assay to confirm direct interaction with the target kinase.

Part 2: Experimental Protocols

Here we provide detailed, step-by-step protocols for two widely used, non-radioactive kinase assay platforms: the ADP-Glo™ Luminescence-Based Kinase Assay and the LanthaScreen™ Eu Kinase Binding Assay. These protocols are generalized for a generic tyrosine kinase and should be optimized for each specific enzyme-substrate pair.

Protocol 2.1: In Vitro Kinase Inhibition Assay using ADP-Glo™

This protocol outlines the measurement of kinase activity by quantifying the amount of ADP produced, which is directly proportional to enzyme activity.[6]

Principle of the ADP-Glo™ Assay

The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted to ATP, which is then used by a luciferase to generate a stable luminescent signal.[10][12]

Figure 1: Principle of the ADP-Glo™ Kinase Assay.

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (Test Compound)

• Staurosporine (Positive Control Inhibitor)

• Target Kinase (e.g., a Tyrosine Kinase)

• Kinase Substrate (Peptide or Protein)

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)[6]

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate reader with luminescence detection capabilities

Procedure (384-well format):

• Compound Preparation:

  • Prepare a 10 mM stock solution of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in 100% DMSO.

  • Create a serial dilution series of the test compound in DMSO. A common approach is an 11-point, 3-fold serial dilution.

  • Prepare a 4X final concentration of these dilutions in Kinase Assay Buffer. The final DMSO concentration in the assay should be kept low (e.g., ≤1%) to avoid solvent effects.[8]

• Kinase Reaction Setup (5 µL volume):

  • In a 384-well plate, add 1.25 µL of the 4X compound dilutions or DMSO vehicle (for positive and negative controls).

  • Add 2.5 µL of 2X Kinase/Substrate mixture (containing the target kinase and its substrate at 2X the final desired concentration in Kinase Assay Buffer).

  • Pre-incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.[6][7]

  • Initiate the kinase reaction by adding 1.25 µL of 4X ATP solution (in Kinase Assay Buffer).

  • Controls:

    • Negative Control (0% Inhibition): DMSO + Kinase + Substrate + ATP

    • Positive Control (100% Inhibition): Staurosporine + Kinase + Substrate + ATP

    • Background Control (No Kinase): DMSO + Substrate + ATP (No Kinase)

  • Mix the plate gently and incubate for 60 minutes at 30°C. The incubation time should be optimized to ensure the reaction is within the linear range (typically <30% ATP consumption).

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.[6][17]

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and initiates the luminescence reaction.[6][17]

  • Incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.[10]

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader. The signal is proportional to the ADP produced and, therefore, the kinase activity.[6]

Protocol 2.2: Kinase Binding Assay using LanthaScreen™ Eu TR-FRET

This protocol determines if the test compound directly competes with an ATP-competitive tracer for binding to the kinase.

Principle of the LanthaScreen™ Eu Kinase Binding Assay

The assay uses a europium (Eu)-labeled anti-tag antibody that binds to the kinase and a fluorescently labeled, ATP-competitive tracer. When both are bound to the kinase, FRET occurs. An inhibitor that binds to the ATP site will displace the tracer, leading to a loss of FRET.[14][15]

Figure 2: Principle of the LanthaScreen™ Eu Kinase Binding Assay.

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (Test Compound)

• Control Inhibitor (e.g., Staurosporine)

• Tagged Kinase (e.g., GST-tagged or His-tagged)

• LanthaScreen™ Eu-labeled Anti-Tag Antibody (e.g., Anti-GST)

• LanthaScreen™ Kinase Tracer (appropriate for the target kinase)

• Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)[14]

• 384-well, low-volume black plates

• TR-FRET compatible plate reader

Procedure (15 µL final volume):

• Reagent Preparation:

  • Prepare a 3X serial dilution of the test compound in 1X Kinase Buffer containing the appropriate final DMSO concentration.

  • Prepare a 3X Kinase/Antibody mixture in 1X Kinase Buffer. The optimal concentrations of kinase and antibody should be determined empirically but are typically in the low nM range.[18]

  • Prepare a 3X Tracer solution in 1X Kinase Buffer. The tracer concentration is typically at or near its Kd for the kinase.[18]

  • Important: Centrifuge the antibody stock at ~10,000 x g for 5-10 minutes before use to pellet any aggregates that can cause signal variability.[18][19]

• Assay Assembly:

  • Add 5 µL of the 3X compound dilution or DMSO control to the wells of the assay plate.

  • Add 5 µL of the 3X Kinase/Antibody mixture.

  • Add 5 µL of the 3X Tracer solution.

  • Controls:

    • Low FRET Control (Max Inhibition): Control Inhibitor + Kinase/Ab Mix + Tracer

    • High FRET Control (No Inhibition): DMSO + Kinase/Ab Mix + Tracer

    • Tracer Only Control: DMSO + Buffer + Tracer

• Incubation and Data Acquisition:

  • Mix the plate gently, cover to protect from light, and incubate for 60 minutes at room temperature.[14][18]

  • Read the plate on a TR-FRET enabled plate reader. Set the excitation to ~340 nm and measure dual emissions at ~615 nm (Europium donor) and ~665 nm (Alexa Fluor 647 acceptor).[15]

Part 3: Data Analysis and Interpretation

Workflow for Data Analysis

Figure 3: Workflow for IC50 determination.

Calculating Percent Inhibition:

For both assays, the raw data (luminescence or TR-FRET emission ratio) should be converted to percent inhibition using the following formula:

% Inhibition = 100 * (1 - (Signal_Compound - Signal_High_Control) / (Signal_Low_Control - Signal_High_Control))

Where:

• Signal_Compound is the signal in the presence of the test compound.

• Signal_High_Control is the signal from the 100% inhibition control (e.g., Staurosporine).

• Signal_Low_Control is the signal from the 0% inhibition control (DMSO vehicle).

Determining the IC₅₀ Value:

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor at which it produces 50% of its maximal effect.

• Plot the calculated percent inhibition against the logarithm of the inhibitor concentration.

• Fit the data using a non-linear regression model to a sigmoidal dose-response curve (variable slope).

• The IC₅₀ value is derived from this curve fit. GraphPad Prism, Origin, or similar software packages are well-suited for this analysis.

A potent inhibitor will have a low IC₅₀ value (typically in the nM to low µM range).

Part 4: Troubleshooting Common Issues

Reliable kinase assay data depends on careful execution and the inclusion of proper controls.[8] Below are common pitfalls and strategies to address them.

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
High Variability Between Replicates	- Pipetting errors.[7]- Inadequate mixing.- Plate edge effects due to evaporation.[7]	- Calibrate pipettes regularly; use reverse pipetting for viscous solutions.[7]- Ensure thorough but gentle mixing after each reagent addition.- Avoid using the outer wells of the plate or fill them with buffer to create a humidity barrier.[7]
False Positives	- Compound Interference: The compound may fluoresce or quench the signal (in fluorescence assays) or inhibit the luciferase reporter enzyme (in luminescence assays).[8]- Compound Aggregation: At high concentrations, compounds can form aggregates that non-specifically sequester the kinase.[20]	- Run a "no enzyme" control with the compound to check for direct interference with the detection reagents.[20]- Re-test positive hits in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100) to disrupt aggregates.[20]- Confirm hits using an orthogonal assay with a different detection modality.
Low Assay Window (Low S/B Ratio)	- Suboptimal enzyme or substrate concentration.- Insufficient incubation time.- Degraded reagents (ATP, enzyme).	- Optimize enzyme and substrate concentrations by performing titrations.- Run a time-course experiment to determine the optimal linear reaction time.- Use fresh, properly stored reagents. Aliquot enzyme stocks to avoid repeated freeze-thaw cycles.
Higher than Expected IC₅₀	- ATP Competition: If the test compound is ATP-competitive, using a high ATP concentration in the assay will require a higher concentration of the inhibitor to achieve 50% inhibition.[7][20]- Poor compound solubility.- Inactive compound.	- Perform the assay at an ATP concentration close to the Kₘ of the kinase for ATP. This provides a more accurate measure of potency for ATP-competitive inhibitors.[20]- Check compound solubility in the final assay buffer.- Confirm compound identity and purity via analytical methods (LC-MS, NMR).

By following these detailed protocols and troubleshooting guidelines, researchers can effectively characterize the inhibitory potential of novel compounds like 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, paving the way for further investigation into their mechanism of action and therapeutic potential.

References

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys Research. (2025-08-14). [Link]

• Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC - NIH. [Link]

• Technologies to Study Kinases - East Port Praha. [Link]

• Promega ADP-Glo kinase assay | BMG LABTECH. [Link]

• HTRF ® Kinase Assay Protocol | Download Table - ResearchGate. [Link]

• (PDF) Development of a HTRF® Kinase Assay for Determination of Syk Activity. [Link]

• In vitro kinase assay - Protocols.io. [Link]

• In vitro JAK kinase activity and inhibition assays - PubMed - NIH. [Link]

• Kinase assays | BMG LABTECH. [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates - NIH. [Link]

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one | C15H18N2O | CID 2728359 - PubChem. [Link]

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• Piperidin-4-one: the potential pharmacophore - PubMed. [Link]

• (PDF) Synthesis and Anticancer Activity of 1-( 1H -Indol-3-yl)-2-(4-diarylmethylpiperazine-1-yl)ethane-1,2-dione Derivatives - ResearchGate. [Link]

• Discovery and optimization of 1-(1H-indol-1-yl)ethanone derivatives as CBP/EP300 bromodomain inhibitors for the treatment of castration-resistant prostate cancer - PubMed. [Link]

• Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PubMed. [Link]

• Synthesis and In Vitro Biological Activity of [1-(Substituted-benzoyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone Oximes - ResearchGate. [Link]

• A novel series of piperidin-4-yl-1,3-dihydroindol-2-ones as agonist and antagonist ligands at the nociceptin receptor - PubMed. [Link]

• Antineoplastic Activity of Water-Soluble Form of Novel Kinase Inhibitor 1-(4-Chlorobenzyl)-3-chloro-4-(3-trifluoromethylphenylamino)-1H-pyrrole-2,5-dione immobilized on Polymeric Poly(PEGMA-co-DMM) Carrier - MDPI. [Link]

• A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth - PubMed. [Link]

• (PDF) A novel indole derivative, 2‐{3‐[1‐(benzylsulfonyl)piperidin‐4‐yl]‐2‐methyl‐1H‐indol‐1‐yl}‐1‐(pyrrolidin‐1‐yl)ethenone, suppresses hedgehog signaling and drug‐resistant tumor growth - ResearchGate. [Link]

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Application Notes &amp; Protocols: Investigating 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preclinical evaluation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a novel small molecule incorporating both indole and piperidine scaffolds. These moieties are recognized as "privileged structures" in medicinal chemistry, frequently found in compounds with significant biological activity.[1][2][3] This guide outlines a strategic experimental workflow, from initial cytotoxicity screening to mechanistic investigation, focusing on a primary hypothesis: the compound acts as an antagonist of the Dopamine D2 Receptor (DRD2), a target increasingly implicated in cancer cell proliferation and survival.[4][5][6] Detailed, field-proven protocols for key cellular assays are provided to ensure robust and reproducible data generation.

Introduction & Scientific Rationale

The indole nucleus is a core component of numerous natural and synthetic molecules with demonstrated anti-proliferative properties.[2][7] Similarly, the arylpiperidine motif is a key pharmacophore in many centrally active drugs and has been explored for its anticancer potential.[8][9][10] The combination of these two scaffolds in 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one presents a compelling candidate for anticancer drug discovery.

A growing body of evidence suggests that the Dopamine D2 Receptor (DRD2), a G protein-coupled receptor, is overexpressed in a variety of malignancies, including pancreatic, breast, and lung cancer, and high-grade gliomas.[6][11][12] Upregulation of DRD2 has been linked to poor clinical prognosis.[12] Antagonism of DRD2 has been shown to reduce tumor growth, induce apoptosis, and decrease cell migration in preclinical models.[4][6] Given the structural similarities of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one to known DRD2 antagonists, we hypothesize that its primary anticancer mechanism of action may involve the modulation of DRD2 signaling. This guide provides the framework to test this hypothesis rigorously.

Proposed Mechanism of Action: DRD2 Antagonism

Dopamine receptors are classified as D1-like (D1 and D5), which couple to Gs proteins to activate adenylyl cyclase, and D2-like (D2, D3, D4), which couple to Gi proteins to inhibit adenylyl cyclase activity.[12] In cancer cells, DRD2 activation can promote proliferation and survival. We hypothesize that 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one acts as an antagonist, blocking dopamine from binding to DRD2. This inhibition of the Gi-coupled pathway is expected to increase intracellular cAMP levels, leading to the activation of Protein Kinase A (PKA) and subsequent downstream effects culminating in cell cycle arrest and apoptosis.

Caption: Proposed DRD2 Antagonism Pathway.

Experimental Workflow

A tiered approach is recommended to efficiently evaluate the compound's efficacy and mechanism. The workflow begins with broad screening for cytotoxic activity and progressively narrows to specific mechanistic assays.

Caption: Tiered Experimental Workflow.

Detailed Protocols

Protocol 1: Cell Viability MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound across various cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (dissolved in DMSO to create a 10 mM stock)

• Selected cancer cell lines (e.g., PANC-1, U-87 MG)

• Complete growth medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Multichannel pipette

• Plate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. The final concentrations should range from 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the medium containing the different compound concentrations. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Assay by Annexin V/PI Staining

Objective: To quantify the induction of apoptosis and distinguish it from necrosis.

Principle: During early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Treated cells (at IC50 and 2x IC50 concentrations for 24-48 hours)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells in 6-well plates with the compound at the desired concentrations.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash cells twice with cold PBS.

• Staining: Resuspend cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Protocol 3: Mechanistic Assay - cAMP Accumulation

Objective: To determine if the compound antagonizes the Gi-signaling pathway of DRD2, leading to an increase in intracellular cAMP.

Principle: This assay measures the levels of cyclic AMP (cAMP) in cells. If the compound is a DRD2 antagonist, it will block the inhibitory effect of a DRD2 agonist (like dopamine or quinpirole) on adenylyl cyclase, leading to a measurable increase in cAMP production.

Materials:

• cAMP Assay Kit (e.g., HTRF, ELISA-based)

• DRD2-expressing cells (e.g., CHO-K1 cells stably expressing human DRD2)

• Dopamine or Quinpirole (DRD2 agonist)

• Forskolin (adenylyl cyclase activator, used as a positive control)

• IBMX (phosphodiesterase inhibitor, to prevent cAMP degradation)

Procedure:

• Cell Seeding: Seed DRD2-expressing cells in the appropriate plate format for the chosen cAMP kit.

• Pre-treatment: Pre-treat cells with varying concentrations of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one or vehicle for 30 minutes in the presence of IBMX.

• Agonist Challenge: Add a fixed concentration of a DRD2 agonist (e.g., 1 µM Dopamine) to the wells.

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and perform the cAMP detection according to the manufacturer's protocol for the specific assay kit.

• Data Analysis: Plot the cAMP levels against the concentration of the test compound. An effective antagonist will show a dose-dependent reversal of the agonist-induced suppression of cAMP.

Data Presentation & Interpretation

Table 1: Hypothetical IC50 Values

Cell Line	Primary Tumor	DRD2 Expression	IC50 (µM) of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one
PANC-1	Pancreatic	High	5.2
U-87 MG	Glioblastoma	High	8.7
MDA-MB-231	Breast	Moderate	15.4
A549	Lung	Low	> 50
HEK293	Normal Kidney	Very Low	> 100

Interpretation: The compound shows greater potency in cell lines with high DRD2 expression, providing initial correlative evidence for the proposed mechanism. Low toxicity in normal cells suggests a favorable therapeutic window.

Table 2: Hypothetical Apoptosis Induction in PANC-1 Cells (48h)

Treatment	Concentration (µM)	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	Total Apoptotic Cells (%)
Vehicle Control	-	3.1	1.5	4.6
Compound	5 (IC50)	18.5	9.2	27.7
Compound	10 (2x IC50)	25.3	15.8	41.1

Interpretation: The compound induces apoptosis in a dose-dependent manner, confirming that the observed decrease in cell viability is due to programmed cell death.

Conclusion

The provided framework offers a systematic approach to characterizing the anticancer properties of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. By integrating broad-spectrum cytotoxicity screening with targeted mechanistic studies centered on the DRD2 hypothesis, researchers can efficiently build a comprehensive profile of this promising compound. Positive results from this workflow would provide a strong rationale for advancing the molecule into more complex preclinical models, such as in vivo xenograft studies.

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• Lee, D. J., & Lawler, S. E. (2019). Cancer and the Dopamine D2 Receptor: A Pharmacological Perspective. Journal of Pharmacology and Experimental Therapeutics, 370(1), 111–126. [Link][4][5]

• McGill University. (2019). Targeting dopamine receptor D2 to inhibit cancer cell proliferation in PDAC patients. Research and Innovation. [Link][6]

• Allen, J. E., et al. (2019). Dopamine Receptor D5 is a Modulator of Tumor Response to Dopamine Receptor D2 Antagonism. Clinical Cancer Research, 25(6), 1933-1945. [Link][12]

• Andreozzi, G., et al. (2024). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Pharmaceuticals, 17(10), 1320. [Link][8][9][10][13][14]

• Chen, Y. L., et al. (2024). Therapeutic strategies for colorectal cancer: antitumor efficacy of dopamine D2 receptor antagonists. Toxicology Research, 40(4), 533-540. [Link][11]

• Jiang, B., et al. (2013). Synthesis and Anticancer Activity of 1-(1H-Indol-3-yl)-2-(4-diarylmethylpiperazine-1-yl)ethane-1,2-dione Derivatives. Archiv der Pharmazie, 346(9), 655-664. [Link][1]

• Aksenov, N. A., et al. (2026). Rearrangement of 5-Indolyl-3-pyrrolin-2-ones into Privileged 4-Indolyl-3-pyrrolin-2-ones Leads to Identification of Antiproliferative Compounds Active under Hypoxia. The Journal of Organic Chemistry. [Link][2]

• Parade. (2026). The 1 Type of Food Oncology Dietitians Are Begging Everyone To Eat More of in 2026. [Link][7]

• Kim, T. H., et al. (2024). A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. Archiv der Pharmazie. [Link][15][16]

• Xu, Y., et al. (2018). Discovery and optimization of 1-(1H-indol-1-yl)ethanone derivatives as CBP/EP300 bromodomain inhibitors for the treatment of castration-resistant prostate cancer. European Journal of Medicinal Chemistry, 147, 238-252. [Link][17]

• Chen, Y., et al. (2025). Discovery of 4-(4-(3-(1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole-2-yl)isoxazol-5-yl)phenyl)morpholine as a novel c-Myc inhibitor against lung cancer in vitro and in vivo. European Journal of Medicinal Chemistry, 281, 117023. [Link][18]

• ResearchGate. (n.d.). Some reported 1-(1H-indol-3-yl)ethane-1,2-dione derivatives. [Link][19]

• Liu, Y., et al. (2010). A novel synthesis of 1-aryl-3-piperidone derivatives. Tetrahedron Letters, 51(38), 5051-5053. [Link][3]

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Application Notes and Protocols for the Evaluation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a Potential c-Myc Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The c-Myc oncogene is a master transcriptional regulator that is deregulated in a vast majority of human cancers, making it a high-priority, albeit challenging, therapeutic target.[1] Its inhibition presents a promising strategy for cancer therapy. This document provides a comprehensive guide for the investigation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one , a novel small molecule, as a potential inhibitor of c-Myc. As a Senior Application Scientist, this guide is structured not as a rigid template, but as a logical, causality-driven framework to empower researchers to rigorously validate this compound's biological activity. We will delve into the foundational biology of c-Myc, provide detailed protocols for assessing the compound's efficacy and mechanism of action, and offer insights into data interpretation.

Introduction: The Rationale for Targeting c-Myc

The MYC family of proto-oncogenes encodes transcription factors that are central to the regulation of numerous cellular processes, including proliferation, metabolism, and apoptosis.[1][2] The c-Myc protein, in particular, acts as a global transcriptional regulator.[3] It forms a heterodimer with its obligate partner, MAX (MYC-associated factor X), and this complex binds to E-box sequences in the promoter regions of target genes to activate their transcription.[2][4]

In normal cells, c-Myc expression is tightly controlled.[5] However, in a wide array of cancers, its expression is constitutively elevated due to gene amplification, translocations, or deregulation of upstream signaling pathways.[1][6] This aberrant c-Myc activity drives uncontrolled cell growth and proliferation, contributing significantly to tumorigenesis.[5][7] Therefore, the inhibition of c-Myc function is a compelling therapeutic strategy.[8][9] Inhibitors can act through various mechanisms, including preventing the c-Myc-MAX interaction, disrupting c-Myc's ability to bind DNA, or promoting its degradation.[8][10]

This guide will focus on providing the experimental framework to determine if 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one can be classified as a c-Myc inhibitor.

Compound Profile: 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Property	Value
IUPAC Name	1-[4-(1H-indol-3-yl)piperidin-1-yl]ethan-1-one
Molecular Formula	C₁₅H₁₈N₂O
Molecular Weight	242.32 g/mol
Structure	(See PubChem CID 2728359 for 3D conformers)[11]
Canonical SMILES	CC(=O)N1CCC(CC1)C2=CNC3=CC=CC=C23

This data is compiled from PubChem.[11]

Foundational Experimental Workflow

The following workflow provides a systematic approach to evaluating the potential of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a c-Myc inhibitor. Each step is designed to answer a critical question about the compound's activity.

Caption: A logical workflow for the evaluation of a potential c-Myc inhibitor.

Detailed Protocols

These protocols are designed to be self-validating, with clear explanations for each step.

Protocol 1: Assessment of Cell Viability (MTT Assay)

Objective: To determine the concentration-dependent cytotoxic effect of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one on a c-Myc-driven cancer cell line (e.g., Daudi, HL-60) and to calculate the half-maximal inhibitory concentration (IC50).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[12] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.[13] The amount of formazan produced is proportional to the number of living cells.

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (dissolved in DMSO to create a stock solution)

• c-Myc-overexpressing cell line (e.g., Daudi, HL-60) and a control cell line with low c-Myc expression.

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[14]

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.[12][14] Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment and recovery.[12]

• Compound Treatment: Prepare serial dilutions of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity. Add 100 µL of the diluted compound to the respective wells. Include wells with untreated cells (vehicle control) and wells with medium only (background control).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.[14]

• MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh medium plus 10 µL of MTT solution (0.5 mg/mL final concentration) to each well.[13]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C.[13] During this time, purple formazan crystals will form in viable cells.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting or shaking to dissolve the formazan crystals.[14]

• Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Analysis of c-Myc Protein Levels (Western Blot)

Objective: To determine if treatment with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one leads to a change in the cellular levels of c-Myc protein.

Principle: Western blotting allows for the detection and semi-quantification of a specific protein from a complex mixture of proteins extracted from cells.[15][16] Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with an antibody specific to the target protein (c-Myc).[16]

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-c-Myc and anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate[17]

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates and treat with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one at concentrations around the determined IC50 for 24-48 hours. Lyse the cells on ice using lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[16]

• Sample Preparation and SDS-PAGE: Normalize all samples to the same protein concentration. Load 20-30 µg of protein per lane onto an SDS-PAGE gel.[16]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[16][17]

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[16]

• Antibody Incubation: Incubate the membrane with the primary anti-c-Myc antibody overnight at 4°C.[16] Subsequently, wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.[17]

• Stripping and Reprobing: The membrane can be stripped and reprobed with a loading control antibody (β-actin or GAPDH) to ensure equal protein loading across all lanes.

Data Analysis: Quantify the band intensity for c-Myc and the loading control using densitometry software. Normalize the c-Myc signal to the loading control signal. Compare the normalized c-Myc levels in treated samples to the untreated control.

Protocol 3: Analysis of c-Myc Target Gene Expression (RT-qPCR)

Objective: To assess whether the compound affects the transcriptional activity of c-Myc by measuring the mRNA levels of its known downstream target genes.

Principle: Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR) is a highly sensitive method to measure the amount of a specific mRNA transcript.[18][19] It involves converting mRNA to cDNA, followed by amplification of the cDNA with gene-specific primers in real-time.[19][20]

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green-based)[18]

• qPCR instrument

• Primers for c-Myc target genes (e.g., CCND2, ODC1, NCL) and a housekeeping gene (e.g., GAPDH, ACTB)[21]

Procedure:

• Cell Treatment and RNA Extraction: Treat cells with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as in the Western blot protocol. Extract total RNA from the cells.

• cDNA Synthesis: Synthesize cDNA from an equal amount of RNA from each sample.

• qPCR Reaction: Set up qPCR reactions using the cDNA, qPCR master mix, and specific primers for the target genes and the housekeeping gene.

• Data Acquisition: Run the qPCR reaction on a real-time PCR instrument.

Data Analysis: Determine the cycle threshold (Ct) values for each gene. Calculate the relative expression of the target genes in treated versus untreated cells using the ΔΔCt method, normalizing to the housekeeping gene. A decrease in the expression of c-Myc target genes would suggest inhibition of c-Myc's transcriptional activity.

Visualizing the c-Myc Signaling Pathway

Understanding the network of interactions that c-Myc governs is crucial for interpreting experimental results.

Caption: The c-Myc signaling pathway, highlighting its dimerization with MAX and downstream effects.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the initial characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a potential c-Myc inhibitor. Positive results from these assays—specifically, dose-dependent cytotoxicity in c-Myc-driven cells, a reduction in c-Myc protein levels, and decreased expression of its target genes—would provide strong evidence for its on-target activity.

Further mechanistic studies, such as co-immunoprecipitation to directly assess the disruption of the c-Myc/MAX interaction, would be a logical next step. Ultimately, successful in vitro validation would pave the way for preclinical in vivo studies to evaluate the compound's therapeutic potential.

References

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• ChromoTek. (n.d.). How to plan an immunoprecipitation of your Myc-tagged protein using the ChromoTek Myc-Trap. Retrieved January 21, 2026, from [Link]

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• Wang, Y., et al. (2025, March 27). Discovery of a Pyrazolopyridinone-Based MYC Inhibitor That Selectively Engages Intracellular c-MYC and Disrupts MYC-MAX Heterodimerization. Journal of Medicinal Chemistry. [Link]

• Farrell, A. S., & Sears, R. C. (2017). Strategies to Inhibit Myc and Their Clinical Applicability. Frontiers in Cell and Developmental Biology, 5, 10. [Link]

• Li, Y., et al. (2025, January 5). Discovery of 4-(4-(3-(1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole-2-yl)isoxazol-5-yl)phenyl)morpholine as a novel c-Myc inhibitor against lung cancer in vitro and in vivo. European Journal of Medicinal Chemistry, 281, 117023. [Link]

• Arulraj, R. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 181-186. [Link]

• Sangeetha, R., et al. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Oriental Journal of Chemistry, 33(6). [Link]

• Elkamhawy, A., et al. (2023). Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515. [Link]

• Yathirajan, H. S., et al. (2025, August 12). 1-(4-(6-Fluorobenzo [ d ] isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1 H -1,2,3-triazol-1-yl) ethanone: Synthesis, spectroscopic characterization, Hirshfeld surface analysis, cytotoxic studies and docking studies. ResearchGate. [Link]

• Kim, H. G., et al. (2016). Biological activity of a small molecule indole analog, 1-[(1H-indol-3-yl)methylene]-2-phenylhydrazine (HMPH), in chronic inflammation. European Journal of Pharmaceutical Sciences, 82, 135–143. [Link]

• Wang, X., et al. (2012). A novel synthesis of 1-aryl-3-piperidone derivatives. Tetrahedron Letters, 53(1), 59–61. [Link]

• Lee, S., et al. (2024, July 4). A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. Biochemical and Biophysical Research Communications. [Link]

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Application Note &amp; Protocols: Investigating 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in the Hedgehog Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Hedgehog (Hh) signaling pathway is a critical regulator of embryonic development and adult tissue homeostasis.[1][2] Its aberrant activation is implicated in various cancers, including basal cell carcinoma and medulloblastoma, making it a prime target for therapeutic intervention.[1][3][4] This document provides a detailed guide for investigating the biological activity of the novel small molecule, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, as a potential modulator of the Hedgehog signaling pathway. While direct studies on this specific compound are emerging, we will draw upon data from structurally similar indole derivatives to propose a likely mechanism of action and provide robust protocols for its characterization.[3][4]

Introduction to the Hedgehog Signaling Pathway

The Hedgehog signaling pathway is a highly conserved signal transduction cascade.[1] In the absence of a Hedgehog ligand (such as Sonic Hedgehog, SHH), the transmembrane receptor Patched (PTCH1) inhibits the G protein-coupled receptor-like protein Smoothened (SMO).[5] This inhibition prevents SMO from translocating to the primary cilium, leading to the proteolytic cleavage of the GLI family of transcription factors (GLI1, GLI2, GLI3) into their repressor forms (GLIr). These repressors then translocate to the nucleus and inhibit the transcription of Hh target genes.[5]

Upon binding of an Hh ligand to PTCH1, the inhibition on SMO is relieved.[5] SMO then accumulates in the primary cilium, initiating a signaling cascade that prevents the cleavage of GLI proteins. The full-length activator forms of GLI (GLIa) translocate to the nucleus and induce the expression of target genes that regulate cell proliferation, differentiation, and survival, such as GLI1 and PTCH1.[5]

Dysregulation of this pathway, often through mutations in PTCH1 or SMO, can lead to constitutive activation and is a known driver of tumorigenesis.[1][3][4] Therefore, small molecule inhibitors targeting key components of this pathway, particularly SMO, are of significant therapeutic interest.[2][6][7]

Proposed Mechanism of Action for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Based on the structure of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and published data on similar indole-based compounds, we hypothesize that it functions as an antagonist of the Hedgehog signaling pathway by directly targeting Smoothened. A structurally related indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone (LKD1214), has been shown to be a potent Hh pathway inhibitor.[3][4] LKD1214 represses SMO activity by blocking its translocation to the primary cilium, a critical step in pathway activation.[3][4] It is plausible that 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one shares this mechanism of action.

Hedgehog Signaling Pathway and Proposed Inhibition by 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Caption: Canonical Hedgehog signaling pathway and the proposed inhibitory action of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one on Smoothened (SMO).

Experimental Protocols

To validate the hypothesis and characterize the activity of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a series of in vitro assays are recommended.

Cell Culture and Reagents

• Cell Lines:

  • Shh-LIGHT2 cells (mouse embryonic fibroblasts with a stably integrated GLI-responsive luciferase reporter and a Renilla luciferase control vector).

  • HEK293T cells for overexpression studies.

  • Cancer cell lines with known Hh pathway activation (e.g., Daoy medulloblastoma, Panc-1 pancreatic cancer).

• Reagents:

  • 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (test compound).

  • Recombinant human SHH protein.

  • SAG (Smoothened agonist).

  • Vismodegib (positive control, SMO inhibitor).

  • Cyclopamine (positive control, SMO inhibitor).

  • DMEM, FBS, Penicillin-Streptomycin.

  • Luciferase Assay System (e.g., Dual-Glo® Luciferase Assay System, Promega).

  • RNA extraction and qPCR reagents.

Protocol 1: GLI-Luciferase Reporter Assay

This assay quantitatively measures the activity of the Hh pathway by detecting the expression of a luciferase reporter gene under the control of a GLI-responsive promoter.

Step-by-Step Methodology:

• Cell Seeding: Seed Shh-LIGHT2 cells in a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, Vismodegib (positive control), and a vehicle control (e.g., DMSO) in cell culture medium.

  • Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions.

  • Pre-incubate the cells with the compounds for 1 hour.

• Pathway Activation:

  • Add recombinant SHH protein (e.g., 100 ng/mL) or SAG (e.g., 100 nM) to the wells to activate the Hh pathway.

  • Include a set of wells with no activator as a negative control.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

• Luciferase Measurement:

  • Equilibrate the plate to room temperature.

  • Measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase signal to the Renilla luciferase signal to control for transfection efficiency and cell viability.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle-treated, pathway-activated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

Experimental Workflow for Hedgehog Pathway Inhibition Assay

Caption: A streamlined workflow for assessing the inhibitory potential of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one on the Hedgehog signaling pathway using a luciferase reporter assay.

Protocol 2: Quantitative PCR (qPCR) for Hh Target Gene Expression

This protocol measures the mRNA levels of Hh target genes (GLI1 and PTCH1) to confirm the findings of the luciferase reporter assay at the transcriptional level.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed an appropriate cancer cell line (e.g., Daoy) in a 6-well plate.

  • Treat the cells with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one at various concentrations, along with positive and negative controls, as described in the luciferase assay.

  • Activate the pathway with SHH or SAG.

  • Incubate for 24 hours.

• RNA Extraction:

  • Harvest the cells and extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen).

  • Assess RNA quality and quantity using a spectrophotometer.

• cDNA Synthesis:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Perform qPCR using SYBR Green or TaqMan probes for the target genes (GLI1, PTCH1) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Use appropriate primers for each gene.

• Data Analysis:

  • Calculate the relative expression of the target genes using the ΔΔCt method.

  • Compare the expression levels in compound-treated cells to the vehicle-treated control.

Data Presentation

The quantitative data from the GLI-Luciferase Reporter Assay should be summarized in a table for clear comparison.

Compound	IC50 (µM)
1-[4-(1H-indol-3-yl)piperidino]ethan-1-one	[Insert experimental value]
Vismodegib (Control)	[Insert experimental value]

Conclusion

The protocols outlined in this application note provide a robust framework for characterizing the inhibitory activity of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one on the Hedgehog signaling pathway. By leveraging a combination of reporter assays and target gene expression analysis, researchers can elucidate the compound's mechanism of action and determine its potential as a therapeutic agent for Hh-driven cancers. The structural similarity to known SMO inhibitors suggests a high probability of activity, warranting a thorough investigation.

References

• A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. Archiv der Pharmazie, [Link][3]

• (PDF) A novel indole derivative, 2‐{3‐[1‐(benzylsulfonyl)piperidin‐4‐yl]‐2‐methyl‐1H‐indol‐1‐yl}‐1‐(pyrrolidin‐1‐yl)ethenone, suppresses hedgehog signaling and drug‐resistant tumor growth. ResearchGate, [Link][4]

• Molecular Pathways: The Hedgehog Signaling Pathway in Cancer. Clinical Cancer Research, [Link][5]

• Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance. Cancers, [Link][1]

• List of Hedgehog pathway inhibitors. Drugs.com, [Link][6]

• Hedgehog signaling pathway. Wikipedia, [Link][2]

• Clinical implications of hedgehog signaling pathway inhibitors. Chinese Journal of Cancer, [Link][7]

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Application Notes &amp; Protocols: A Comprehensive Experimental Design for the Preclinical Evaluation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

These application notes provide a detailed, phased experimental framework for the comprehensive preclinical investigation of the novel chemical entity, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of new therapeutic agents. The proposed studies are designed to elucidate the compound's mechanism of action, pharmacokinetic profile, and potential therapeutic utility, with a focus on neuropsychiatric disorders, a common therapeutic area for compounds containing indole and piperidine scaffolds.

Introduction

Phase 1: Initial Target Screening and In Vitro Profiling

The primary objective of this phase is to identify the molecular targets of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and to characterize its primary pharmacology. Given the structural motifs, an initial broad screening against a panel of G-protein coupled receptors (GPCRs), ion channels, and transporters is warranted.

Broad Target Screening (Lead Discovery)

A high-throughput screening (HTS) approach is recommended to assess the compound's activity across a diverse range of biological targets. This can be efficiently achieved through collaborations with contract research organizations (CROs) that offer comprehensive screening panels.

Protocol: Broad Radioligand Binding Assay Panel

• Compound Preparation : Solubilize 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Assay Concentration : A primary screen is typically conducted at a single concentration, often 10 µM.

• Target Panel : Utilize a broad panel of radioligand binding assays for at least 100 common drug targets, including receptors for serotonin, dopamine, adrenaline, acetylcholine, histamine, and opioids.

• Assay Principle : The assay measures the ability of the test compound to displace a specific, high-affinity radioligand from its target receptor.

• Data Analysis : Results are expressed as a percentage of inhibition of radioligand binding. A significant inhibition (typically >50%) at the screening concentration is considered a "hit" and warrants further investigation.

Hit Confirmation and Elucidation of Mechanism of Action

Once initial hits are identified, the next step is to confirm these interactions and to determine whether the compound acts as an agonist, antagonist, or allosteric modulator.

Protocol: GPCR Functional Assays (Example: Serotonin 5-HT2A Receptor)

This protocol assumes a hypothetical "hit" at the 5-HT2A receptor.

• Cell Line : Use a recombinant cell line stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

• Functional Readout : The 5-HT2A receptor couples to the Gq alpha subunit, leading to an increase in intracellular calcium upon activation.[7] Therefore, a calcium mobilization assay is a suitable functional readout.

• Agonist Mode :

  • Plate the cells in a 96- or 384-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Add increasing concentrations of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and measure the fluorescence intensity over time using a plate reader.

  • A dose-dependent increase in fluorescence indicates agonist activity.

• Antagonist Mode :

  • Pre-incubate the cells with increasing concentrations of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

  • Add a known 5-HT2A agonist (e.g., serotonin) at a concentration that elicits a sub-maximal response (EC80).

  • Measure the fluorescence intensity.

  • A dose-dependent decrease in the agonist-induced signal indicates antagonist activity.

• Data Analysis :

  • For agonists, calculate the EC50 (half-maximal effective concentration) and Emax (maximal effect).

  • For antagonists, calculate the IC50 (half-maximal inhibitory concentration) and subsequently the Kb (equilibrium dissociation constant) using the Cheng-Prusoff equation.

Visualization of Experimental Workflow

Caption: Phase 1 workflow for in vitro characterization.

Phase 2: ADME-Tox Profiling

Early assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties of a compound is crucial to identify potential liabilities that could lead to failure in later stages of drug development.[8]

In Vitro ADME Assays

A standard panel of in vitro ADME assays should be conducted to evaluate the drug-like properties of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Assay	Purpose	Methodology	Key Parameters
Metabolic Stability	To assess the compound's susceptibility to metabolism.	Incubation with liver microsomes or hepatocytes.[9]	Half-life (t1/2), Intrinsic Clearance (CLint)
CYP450 Inhibition	To evaluate the potential for drug-drug interactions.	Incubation with specific CYP450 enzymes and their substrates.[9][10]	IC50 for major isoforms (e.g., 3A4, 2D6, 2C9)
Plasma Protein Binding	To determine the extent of binding to plasma proteins, which affects drug distribution.	Equilibrium dialysis or ultrafiltration.	Percentage of compound bound to plasma proteins
Permeability	To predict intestinal absorption.	Caco-2 cell monolayer assay or Parallel Artificial Membrane Permeability Assay (PAMPA).[9]	Apparent permeability coefficient (Papp)
Aqueous Solubility	To assess the compound's solubility in physiological fluids.	Kinetic or thermodynamic solubility assays.	Solubility (µg/mL or µM)

In Vitro Toxicology

Initial toxicity screening is performed to identify any potential safety concerns.

Protocol: Cytotoxicity Assay

• Cell Line : Use a relevant cell line, such as HepG2 (human liver carcinoma), as the liver is a primary site of drug metabolism and toxicity.

• Assay Principle : A variety of endpoints can be measured, including cell viability (e.g., using MTT or CellTiter-Glo assays) or membrane integrity (e.g., LDH release assay).

• Procedure :

  • Plate the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one for 24-48 hours.

  • Perform the chosen viability or cytotoxicity assay according to the manufacturer's instructions.

• Data Analysis : Calculate the CC50 (half-maximal cytotoxic concentration).

Phase 3: In Vivo Pharmacokinetics and Efficacy Studies

This phase aims to understand how the compound behaves in a living organism and to assess its potential therapeutic effects in relevant animal models.[11] The choice of animal models will be guided by the in vitro pharmacology data from Phase 1.

Pharmacokinetic (PK) Studies

A preliminary PK study in rodents (e.g., mice or rats) is essential to determine the compound's exposure profile.

Protocol: Rodent Pharmacokinetic Study

• Animal Model : Use male Sprague-Dawley rats or C57BL/6 mice.

• Dosing : Administer 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one via intravenous (IV) and oral (PO) routes. The IV dose provides information on clearance and volume of distribution, while the PO dose allows for the determination of oral bioavailability.

• Blood Sampling : Collect blood samples at multiple time points post-dose (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).

• Bioanalysis : Quantify the concentration of the compound in plasma using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis : Calculate key PK parameters, including:

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Half-life (t1/2)

  • Area under the curve (AUC)

  • Maximum concentration (Cmax)

  • Time to maximum concentration (Tmax)

  • Oral bioavailability (%F)

In Vivo Efficacy Models

Based on the hypothetical 5-HT2A antagonist activity, relevant behavioral models for psychosis or depression could be employed.

Example Protocol: Prepulse Inhibition (PPI) of the Startle Reflex (Model for Antipsychotic Activity)

• Animal Model : Use rodents (rats or mice).

• Principle : PPI is a measure of sensorimotor gating, which is deficient in schizophrenic patients. A weak prestimulus (prepulse) preceding a strong startling stimulus (pulse) normally inhibits the startle response. Antipsychotic drugs can reverse deficits in PPI induced by psychomimetic drugs like phencyclidine (PCP) or ketamine.

• Procedure :

  • Acclimate the animals to the startle chambers.

  • Administer the vehicle, a positive control (e.g., a known antipsychotic), or 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one at various doses.

  • After a suitable pre-treatment time, administer a PPI-disrupting agent (e.g., PCP).

  • Present a series of pulse-alone and prepulse-pulse trials and measure the acoustic startle response.

• Data Analysis : Calculate the percentage of PPI for each group. A significant reversal of the PCP-induced PPI deficit by the test compound suggests potential antipsychotic-like activity.

Visualization of In Vivo Study Logic

Caption: Logic flow for in vivo pharmacokinetic and efficacy studies.

Conclusion

This document provides a comprehensive and tiered experimental plan for the preclinical characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. By systematically evaluating its in vitro pharmacology, ADME-Tox profile, and in vivo pharmacokinetics and efficacy, researchers can build a robust data package to support its further development as a potential therapeutic agent. The specific assays and models should be adapted based on the emerging data at each phase of the investigation.

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Application Notes and Protocols for the Characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a Novel NLRP3 Inflammasome Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The NOD-like receptor protein 3 (NLRP3) inflammasome is a critical component of the innate immune system, and its aberrant activation is a key driver in the pathogenesis of a wide range of inflammatory diseases.[1][2][3][4] This document provides a comprehensive guide for the investigation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one , a novel small molecule inhibitor designed to target the NLRP3 inflammasome. These application notes offer a detailed exploration of the inhibitor's mechanism of action and provide robust, validated protocols for its characterization in both in vitro and ex vivo models. The methodologies described herein are designed to equip researchers with the necessary tools to assess the compound's potency, selectivity, and efficacy in therapeutically relevant contexts.

Introduction to NLRP3 Inflammasome and Therapeutic Inhibition

The NLRP3 inflammasome is a multi-protein complex that responds to a diverse array of pathogen-associated molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs).[2][3][4][5] Its activation is a tightly regulated two-step process.

• Step 1: Priming. A priming signal, often initiated by Toll-like receptor (TLR) ligands such as lipopolysaccharide (LPS), triggers the nuclear factor-kappa B (NF-κB) pathway.[1][6][7] This leads to the transcriptional upregulation of key inflammasome components, including NLRP3 itself and the precursor form of interleukin-1β (pro-IL-1β).[1][7][8]

• Step 2: Activation. A second, distinct signal, such as ATP, nigericin, or crystalline substances, induces the assembly of the inflammasome complex.[9][10] This complex consists of the NLRP3 sensor, the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), and pro-caspase-1.[11][12][13] Proximity-induced auto-activation of caspase-1 follows, leading to the cleavage and maturation of pro-inflammatory cytokines IL-1β and IL-18, and initiating a form of inflammatory cell death known as pyroptosis.[2][3][10][12]

Given its central role in inflammation, pharmacological inhibition of the NLRP3 inflammasome represents a promising therapeutic strategy for numerous diseases, including cryopyrin-associated periodic syndromes (CAPS), type 2 diabetes, atherosclerosis, and neurodegenerative disorders.[3][4][13] The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one has been developed as a potential direct inhibitor of this pathway. The following protocols are designed to validate its inhibitory activity and elucidate its mechanism.

Proposed Mechanism of Action of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

While the precise binding site is under investigation, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is hypothesized to be a direct inhibitor of the NLRP3 protein. It is proposed to bind to the central NACHT domain, which possesses essential ATPase activity required for NLRP3's conformational changes and subsequent oligomerization.[12] By interfering with this critical step, the compound is expected to prevent the recruitment of the ASC adaptor protein, thereby blocking the formation of a functional inflammasome complex and all downstream events.

Caption: Proposed mechanism of NLRP3 inflammasome inhibition.

Experimental Protocols: In Vitro Characterization

The following protocols utilize human THP-1 monocytes and primary murine bone marrow-derived macrophages (BMDMs), which are standard models for studying the NLRP3 inflammasome.[10]

Cell Culture and Differentiation

Rationale: THP-1 cells are a human monocytic cell line that, upon differentiation with Phorbol 12-myristate 13-acetate (PMA), adopt a macrophage-like phenotype suitable for inflammasome activation studies.[14] BMDMs are primary cells that provide a more physiologically relevant model.

Protocol: THP-1 Differentiation

• Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Seed THP-1 cells at a density of 0.5 x 10^6 cells/mL in a multi-well plate.

• Add PMA to a final concentration of 50-100 ng/mL.

• Incubate for 48-72 hours to allow differentiation into adherent, macrophage-like cells.

• Before experiments, replace the PMA-containing medium with fresh, serum-free medium and rest the cells for 24 hours.

Protocol 1: Inhibition of IL-1β Secretion (ELISA)

Rationale: The measurement of mature IL-1β in the cell culture supernatant is a primary and quantitative readout of NLRP3 inflammasome activity.[15][16][17] An effective inhibitor will reduce IL-1β secretion in a dose-dependent manner.

Workflow:

Caption: Workflow for measuring IL-1β secretion.

Step-by-Step Methodology:

• Plate differentiated THP-1 cells or BMDMs in a 96-well plate at a density of 1 x 10^5 cells/well.

• Priming: Add LPS (from E. coli O111:B4) to a final concentration of 1 µg/mL. Incubate for 4 hours at 37°C.

• Inhibition: Remove the LPS-containing medium. Add fresh medium containing serial dilutions of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (e.g., 1 nM to 10 µM) or vehicle control (DMSO). Incubate for 1 hour.

• Activation: Add the NLRP3 activator Nigericin to a final concentration of 10 µM.

• Incubate for 1-2 hours at 37°C.

• Centrifuge the plate at 500 x g for 5 minutes to pellet the cells.

• Carefully collect the supernatant for analysis.

• Quantify the concentration of IL-1β in the supernatant using a commercial Human or Murine IL-1β ELISA kit, following the manufacturer’s instructions.

Data Presentation:

Compound Concentration	IL-1β (pg/mL) ± SD	% Inhibition
Vehicle (0 µM)	1500 ± 120	0%
0.01 µM	1350 ± 110	10%
0.1 µM	825 ± 75	45%
1 µM	150 ± 30	90%
10 µM	75 ± 15	95%
Table 1: Example data for IL-1β secretion assay. The IC50 value can be calculated from a dose-response curve.

Protocol 2: Assessment of Caspase-1 Activity

Rationale: Active caspase-1 is the central effector enzyme of the inflammasome.[14][18] Measuring its activity provides a direct assessment of the inhibitor's effect on the enzymatic core of the complex. Commercially available kits, such as Caspase-Glo® 1, provide a sensitive, luminescence-based readout.[14][19][20][21]

Step-by-Step Methodology:

• Follow steps 1-5 from the IL-1β secretion protocol (Section 3.2).

• The assay can be performed on the cell supernatant (to measure released caspase-1) or on the cell lysate (for total activity).[14]

• Transfer 50 µL of supernatant or cell lysate to a white-walled 96-well plate suitable for luminescence measurements.

• Prepare the Caspase-Glo® 1 reagent according to the manufacturer's protocol.[20] This reagent contains the caspase-1 substrate Z-WEHD linked to aminoluciferin.[14]

• Add 50 µL of the reagent to each well.

• Incubate at room temperature for 1 hour, protected from light.

• Measure luminescence using a plate reader.

• To confirm specificity, parallel wells can be treated with the caspase-1 inhibitor Ac-YVAD-CHO.[19][20]

Data Presentation:

Compound Concentration	Luminescence (RLU) ± SD	% Inhibition
Vehicle (0 µM)	85000 ± 5000	0%
0.1 µM	45000 ± 3500	47%
1 µM	9000 ± 1200	89%
10 µM	5500 ± 800	93%
Table 2: Example data for Caspase-1 activity assay.

Protocol 3: Visualization of ASC Speck Formation

Rationale: Upon NLRP3 activation, the ASC adaptor protein oligomerizes into a large, single structure within the cell known as an "ASC speck".[11][22][23] This event is a key upstream indicator of inflammasome assembly.[11][22] Visualizing and quantifying the reduction in speck-forming cells via immunofluorescence microscopy provides strong evidence that the inhibitor acts on or upstream of ASC oligomerization.[11][22][23]

Step-by-Step Methodology:

• Seed differentiated THP-1 cells or BMDMs on glass coverslips in a 24-well plate.

• Perform the priming, inhibition, and activation steps as described in Section 3.2.

• Fixation: Gently wash the cells with PBS and fix with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 5% Bovine Serum Albumin (BSA) in PBS for 1 hour.

• Staining: Incubate with a primary antibody against ASC overnight at 4°C.

• Wash and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature in the dark.

• Counterstain nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Imaging: Visualize the cells using a confocal or fluorescence microscope. Identify and count the number of cells containing a distinct, singular ASC speck versus cells with diffuse cytoplasmic ASC staining.

Data Analysis: Quantify the percentage of speck-positive cells across at least 100 cells per condition. A potent inhibitor should significantly reduce the percentage of cells forming ASC specks.

Concluding Remarks

The protocols outlined in these application notes provide a robust framework for the preclinical validation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a selective inhibitor of the NLRP3 inflammasome. By systematically evaluating the compound's impact on IL-1β secretion, caspase-1 activity, and ASC speck formation, researchers can generate a comprehensive data package to establish its potency and mechanism of action. These foundational studies are a critical step in the drug development pipeline, paving the way for further investigation in more complex in vivo models of inflammatory disease.

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• 20. promega.com [promega.com]
• 21. Caspase-Glo® 1 Inflammasome Assay | NLRP3 | Caspase-1 Assay [promega.com]
• 22. adipogen.com [adipogen.com]
• 23. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Spectroscopic Analysis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Introduction: Unveiling the Molecular Signature of a Bioactive Scaffold

1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a molecule of significant interest in medicinal chemistry and drug development, integrating two key pharmacophores: the indole nucleus and a piperidine ring. The indole moiety is a privileged structure found in a vast array of biologically active compounds, including the neurotransmitter serotonin and the anti-inflammatory drug indomethacin.[1] The piperidine ring is another ubiquitous feature in pharmaceuticals, valued for its ability to confer desirable pharmacokinetic properties.[2] The combination of these scaffolds, linked via an N-acetyl group, creates a novel chemical entity with potential applications in various therapeutic areas.

Comprehensive structural elucidation and purity assessment are paramount in the development of any new chemical entity. Spectroscopic analysis provides the foundational data for confirming the molecular structure, identifying impurities, and ensuring batch-to-batch consistency. This document serves as a detailed guide for researchers, scientists, and drug development professionals on the multi-faceted spectroscopic analysis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, providing both theoretical insights and practical, field-proven protocols.

The methodologies outlined herein are designed to be self-validating, with explanations for the experimental choices to ensure robust and reproducible results. This approach is grounded in established spectroscopic principles and supported by authoritative references.

Molecular Structure and Numbering Scheme

A clear understanding of the molecular structure is essential for interpreting spectroscopic data. The following diagram illustrates the chemical structure of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one with a conventional numbering system for unambiguous assignment of spectroscopic signals.

Caption: Molecular structure and numbering of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the elucidation of the carbon-hydrogen framework of organic molecules. For 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, both ¹H and ¹³C NMR will provide definitive structural confirmation.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum will exhibit distinct signals corresponding to the protons of the indole ring, the piperidine ring, and the N-acetyl group. The exact chemical shifts can be influenced by the solvent and concentration.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Indole N-H	~8.0 - 8.2	br s	Broad singlet, exchangeable with D₂O.
Indole H-2	~7.2 - 7.4	d	Doublet, characteristic of the indole 2-position.
Indole H-4, H-7	~7.6 - 7.8	m	Multiplet, aromatic protons.
Indole H-5, H-6	~7.0 - 7.2	m	Multiplet, aromatic protons.
Piperidine H-4'	~2.8 - 3.2	m	Multiplet, methine proton.
Piperidine H-2', H-6' (axial & equatorial)	~2.5 - 4.5	m	Complex multiplets due to axial/equatorial environments and coupling to H-3'/H-5'.
Piperidine H-3', H-5' (axial & equatorial)	~1.5 - 2.2	m	Complex multiplets.
Acetyl CH₃	~2.1	s	Singlet, characteristic of an N-acetyl group.[3]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will complement the ¹H NMR data, providing information on the carbon skeleton.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Acetyl C=O	~169 - 171	Carbonyl carbon of the amide.
Indole C-7a	~136	Aromatic quaternary carbon.
Indole C-3a	~127	Aromatic quaternary carbon.
Indole C-2	~122 - 124	Aromatic CH.
Indole C-4, C-5, C-6, C-7	~111 - 122	Aromatic CH carbons.
Indole C-3	~110 - 112	Aromatic quaternary carbon attached to the piperidine ring.
Piperidine C-2', C-6'	~40 - 50	Methylene carbons adjacent to nitrogen.
Piperidine C-4'	~30 - 35	Methine carbon.
Piperidine C-3', C-5'	~30 - 35	Methylene carbons.
Acetyl CH₃	~21 - 23	Methyl carbon of the acetyl group.

NMR Experimental Protocols

Rationale for Experimental Choices: The choice of a deuterated solvent like DMSO-d₆ is crucial as it can dissolve a wide range of organic compounds and its residual solvent peak does not overlap with key analyte signals. Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR. A 400 or 500 MHz spectrometer is recommended for better signal dispersion and resolution, which is particularly important for resolving the complex multiplets of the piperidine ring.

Caption: General workflow for NMR analysis.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Place the NMR tube into the spectrometer's autosampler or manual insertion port.

• Data Acquisition:

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • For ¹H NMR, acquire the spectrum using standard parameters (e.g., 32 scans, 1-2 second relaxation delay).

  • For ¹³C NMR, acquire the spectrum using proton decoupling (e.g., 1024 scans, 2-second relaxation delay).

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline corrections.

• Spectral Analysis: Integrate the peaks in the ¹H NMR spectrum to determine proton ratios. Assign peaks based on their chemical shifts, multiplicities, and coupling constants. For complex regions, 2D NMR techniques like COSY and HSQC may be necessary.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The spectrum of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one will be characterized by the vibrational modes of its constituent parts.

Predicted FT-IR Absorption Bands

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
N-H Stretch (Indole)	~3400	Medium, sharp	A characteristic peak for the indole NH group.[4]
C-H Stretch (Aromatic)	~3100 - 3000	Medium
C-H Stretch (Aliphatic)	~2950 - 2850	Medium to Strong	From the piperidine and acetyl methyl groups.
C=O Stretch (Amide)	~1630 - 1650	Strong	A strong, sharp peak characteristic of a tertiary amide.
C=C Stretch (Aromatic)	~1600 - 1450	Medium to Strong	Multiple bands from the indole ring.[4]
C-N Stretch	~1350 - 1200	Medium

FT-IR Experimental Protocol

Rationale for Experimental Choices: Attenuated Total Reflectance (ATR) is a modern, convenient method that requires minimal sample preparation and is non-destructive. A background scan is essential to subtract the absorbance of the atmosphere (CO₂ and water vapor) and the ATR crystal itself, ensuring that the resulting spectrum is solely that of the analyte.

Caption: Workflow for FT-IR analysis using ATR.

Step-by-Step Protocol:

• Instrument Setup: Ensure the FT-IR spectrometer is powered on and the ATR accessory is clean.

• Background Scan: Record a background spectrum to account for atmospheric and instrument absorbances.

• Sample Application: Place a small amount of the solid 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one onto the ATR crystal.

• Pressure Application: Lower the press arm to ensure good contact between the sample and the crystal.

• Data Acquisition: Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: The resulting spectrum should be analyzed for the presence of the characteristic absorption bands outlined in the table above.

• Cleaning: After analysis, clean the ATR crystal thoroughly with a solvent-moistened wipe (e.g., isopropanol).

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Predicted Mass Spectral Data

Using a soft ionization technique like Electrospray Ionization (ESI), the primary observation will be the protonated molecule.

Ion	Predicted m/z	Notes
[M+H]⁺	271.18	Molecular ion peak (protonated).
[M+Na]⁺	293.16	Sodium adduct, often observed with ESI.

Predicted Fragmentation Pattern (in MS/MS): Fragmentation of the molecular ion can provide further structural information. Key fragment ions would likely arise from the cleavage of the bonds in the piperidine ring and the loss of the acetyl group.

Mass Spectrometry Experimental Protocol

Rationale for Experimental Choices: ESI is a soft ionization technique that is well-suited for polar molecules like the target compound, minimizing fragmentation in the initial ionization step and preserving the molecular ion. A high-resolution mass spectrometer (like a TOF or Orbitrap) is preferred to obtain an accurate mass measurement, which can be used to confirm the elemental composition.

Step-by-Step Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Apply appropriate ESI source parameters (e.g., capillary voltage, gas flow, and temperature) to achieve stable ionization.

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 100-500).

• Accurate Mass Measurement: If using a high-resolution instrument, the accurate mass of the [M+H]⁺ ion should be determined and compared to the theoretical mass to confirm the elemental formula.

• MS/MS Analysis (Optional): To obtain fragmentation data, perform a product ion scan on the [M+H]⁺ precursor ion.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing chromophores, such as the indole ring system.

Predicted UV-Vis Absorption Data

The UV-Vis spectrum of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one will be dominated by the absorptions of the indole chromophore.[5]

Transition	Predicted λₘₐₓ (nm)	Solvent	Notes
¹Lₐ band	~220	Methanol/Ethanol	High-energy transition.
¹Lₑ band	~280-290	Methanol/Ethanol	Lower-energy transition with possible fine structure.[5][6]

UV-Vis Spectroscopy Experimental Protocol

Rationale for Experimental Choices: A quartz cuvette is used because glass absorbs UV radiation. A concentration that gives an absorbance reading between 0.1 and 1.0 is ideal to ensure adherence to the Beer-Lambert law. Methanol is a common solvent for UV-Vis spectroscopy as it is transparent in the UV region.

Step-by-Step Protocol:

• Sample Preparation: Prepare a stock solution of the compound in a UV-transparent solvent (e.g., methanol).[7] From this stock solution, prepare a dilute solution of known concentration.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in the spectrophotometer.

• Data Acquisition: Scan a range of wavelengths (e.g., 200-400 nm) and record the absorbance spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ). If the concentration and path length are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Conclusion

The combination of NMR, FT-IR, Mass Spectrometry, and UV-Vis spectroscopy provides a comprehensive and definitive characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. By following the detailed protocols and understanding the theoretical underpinnings of the expected spectral data presented in these application notes, researchers can confidently verify the structure, purity, and identity of this promising molecule, paving the way for its further investigation in drug discovery and development programs.

References

• A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC - NIH. (n.d.).

• FT-IR spectrum of control indole. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

• UV-vis spectra and mass spectra of the products from indole and its... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

• 1-Acetylpiperidine | C7H13NO | CID 12058 - PubChem - NIH. (n.d.). Retrieved January 21, 2026, from [Link]

• A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. (2017). Oriental Journal of Chemistry, 33(6), 3128-3131. [Link]

• A novel method to construct the 1-aryl-3-piperidone scaffold is described here... | Download Scientific Diagram - ResearchGate. (n.t.). Retrieved January 21, 2026, from [Link]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. A novel synthesis of 1-aryl-3-piperidone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Acetylpiperidine | C7H13NO | CID 12058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchdata.edu.au [researchdata.edu.au]

Technical Notes & Optimization

Technical Support Center: Navigating Solubility Challenges of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Welcome to the technical support resource for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and overcome solubility issues encountered during experimentation. This document provides in-depth, experience-driven advice, detailed protocols, and a mechanistic understanding of the principles at play.

Part 1: Frequently Asked Questions (FAQs)

Here, we address the most common initial queries regarding the handling and solubilization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Q1: What are the primary structural features of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one that influence its solubility?

A1: The solubility of this compound is governed by a balance of its hydrophobic and potentially ionizable moieties. The presence of the indole ring system contributes to its hydrophobic nature, which can lead to poor aqueous solubility. Conversely, the piperidine ring contains a basic nitrogen atom, which can be protonated in acidic conditions, thereby increasing its polarity and aqueous solubility. The ethanone group is a polar feature but its contribution is modest.

Q2: I'm having difficulty preparing a stock solution. What are the recommended starting solvents?

A2: For initial stock solution preparation, organic solvents are generally recommended. Based on available data, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is slightly soluble in chloroform and methanol[1]. For higher concentrations, consider more polar aprotic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). Always start with a small amount of your compound to test solubility before committing the bulk of your material.

Q3: How does pH adjustment affect the solubility of this compound?

A3: The solubility of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is expected to be highly pH-dependent due to the basic piperidine nitrogen. The predicted pKa of the conjugate acid of similar structures suggests that in acidic environments (pH < pKa), the piperidine nitrogen will be protonated, forming a more soluble salt. Therefore, decreasing the pH of your aqueous medium should enhance solubility. Conversely, in neutral or basic conditions, the compound will be in its less soluble free base form.

Q4: Can I heat the solution to improve solubility?

A4: Gentle heating can be an effective method to increase the rate of dissolution and, in some cases, the amount of solute that can be dissolved. However, it is crucial to first assess the thermal stability of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. Prolonged exposure to high temperatures can lead to degradation. We recommend a preliminary stability test by dissolving a small sample with gentle heating and analyzing it for purity (e.g., by HPLC) after a set period.

Part 2: Troubleshooting Guides & In-Depth Protocols

This section provides structured approaches to systematically address and resolve common solubility problems.

Issue 1: Compound Crashes Out of Solution When Diluting from an Organic Stock into an Aqueous Buffer.

This is a frequent challenge when a compound is soluble in a concentrated organic stock (like DMSO) but has poor solubility in the final aqueous experimental medium.

Underlying Cause: The high concentration of the organic solvent in the stock solution maintains the compound's solubility. Upon dilution into an aqueous buffer, the percentage of the organic solvent dramatically decreases, and the aqueous environment can no longer sustain the compound in solution, leading to precipitation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitation issues.

Detailed Protocols:

Protocol 1: Solubility Enhancement via pH Adjustment

This protocol aims to determine the optimal pH for solubilizing 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in an aqueous buffer.

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• A range of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8)

• 0.1 M HCl and 0.1 M NaOH for fine pH adjustment

• Vortex mixer

• pH meter

• HPLC or UV-Vis spectrophotometer for concentration analysis

Procedure:

• Prepare a series of buffers at different pH values (e.g., 4.0, 5.0, 6.0, 7.0, 7.4).

• Add a precisely weighed excess of the compound to a fixed volume of each buffer in separate vials.

• Seal the vials and agitate them at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• After 24 hours, visually inspect for undissolved solid.

• Centrifuge the samples to pellet the excess solid.

• Carefully collect a sample of the supernatant and dilute it appropriately.

• Quantify the concentration of the dissolved compound using a validated analytical method.

• Plot solubility versus pH to identify the optimal pH range.

Protocol 2: Co-Solvent System Optimization

If pH adjustment is not feasible for your experimental system, the use of co-solvents can be explored. Co-solvents reduce the polarity of the aqueous medium, improving the solubility of hydrophobic compounds[2][3].

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Aqueous buffer at the desired pH

• A selection of pharmaceutically acceptable co-solvents (e.g., ethanol, propylene glycol, PEG 400).

• Vortex mixer and orbital shaker

• HPLC or UV-Vis spectrophotometer

Procedure:

• Prepare a series of co-solvent blends with your primary aqueous buffer (e.g., 5%, 10%, 20% v/v of ethanol in phosphate-buffered saline).

• Following the shake-flask method described in Protocol 1, add an excess of the compound to each co-solvent blend.

• Equilibrate for 24 hours with constant shaking.

• Centrifuge and analyze the supernatant to determine the solubility in each co-solvent system.

• Select the system that provides the desired solubility with the lowest concentration of co-solvent to minimize potential effects on your experiment.

Issue 2: Low Bioavailability in in vivo Studies Despite Apparent Solubility in Formulation.

Underlying Cause: The compound may be dissolving in the formulation vehicle but precipitating in the gastrointestinal tract upon administration. This is a common issue for "brick-dust" molecules with high melting points or "grease-ball" molecules with high lipophilicity[4]. The change in pH and dilution in the gut can lead to supersaturation and subsequent precipitation.

Advanced Strategies:

If simple pH adjustment and co-solvents are insufficient, more advanced formulation strategies may be necessary to improve oral bioavailability.[2][5][6]

Data Summary: Advanced Formulation Approaches

Technique	Mechanism of Action	Advantages	Considerations
Particle Size Reduction (Micronization/Nanonization)	Increases the surface area-to-volume ratio, enhancing the dissolution rate according to the Noyes-Whitney equation.[6][7]	Well-established, can be applied to many compounds.	Does not increase equilibrium solubility; may not be sufficient for very poorly soluble compounds.[3]
Solid Dispersions	The drug is dispersed in a hydrophilic polymer matrix, often in an amorphous state, which has higher energy and thus greater solubility than the crystalline form.[4][8]	Can significantly increase both dissolution rate and apparent solubility.	Physical stability of the amorphous state can be a concern.
Lipid-Based Formulations (e.g., SEDDS/SMEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine emulsion or microemulsion upon contact with gastrointestinal fluids, facilitating absorption.[5][6]	Can handle highly lipophilic compounds and improve lymphatic uptake.	Potential for drug precipitation upon dilution; excipient compatibility must be assessed.
Complexation with Cyclodextrins	The hydrophobic drug molecule is encapsulated within the lipophilic cavity of a cyclodextrin, whose hydrophilic exterior improves aqueous solubility.[2]	Forms a true solution, can improve stability.	Limited by the stoichiometry of the complex and the size of the drug molecule.

Decision Pathway for Advanced Formulation:

Caption: Decision guide for selecting an advanced formulation strategy.

Part 3: Final Recommendations

For 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a systematic approach is key:

• Characterize Baseline Solubility: First, determine the aqueous solubility at various pH values to understand the impact of the ionizable piperidine group.

• Optimize Simple Systems: Explore co-solvent systems as a straightforward method to enhance solubility for in vitro assays.

• Consider Advanced Formulations for in vivo Applications: If bioavailability is a challenge, investigate solid dispersions or lipid-based formulations to maintain solubility in the dynamic environment of the gastrointestinal tract.

By understanding the physicochemical properties of your compound and applying these structured troubleshooting protocols, you can effectively overcome the solubility challenges associated with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and advance your research with confidence.

References

• Verma, S., & Rawat, A. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

• Shaikh, J., & Ankola, D. D. (2009). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• G, C. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

• Jain, A., & Gupta, A. (2019). Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. ResearchGate. [Link]

• PubChem. (n.d.). 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. PubChem. [Link]

• Khan, A. A., & Ahmed, S. (2022). Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. PMC. [Link]

• PubChem. (n.d.). 1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)sulfonyl)-1H-indol-1-yl)ethanone. PubChem. [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. [Link]

• Slideshare. (n.d.). solubility enhancement techniques... Slideshare. [Link]

• MOLBASE. (n.d.). 1-(4-benzylpiperidin-1-yl)-2-(4-methoxy-1H-indol-3-yl)ethane-1,2-dione. MOLBASE. [Link]

Sources

• 1. 1-[4-(1H-INDOL-3-YL)PIPERIDINO]ETHAN-1-ONE | 30030-83-2 [amp.chemicalbook.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. ijmsdr.org [ijmsdr.org]
• 4. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 7. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in Solution

Welcome to the technical support guide for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. This document is designed for researchers, scientists, and drug development professionals to diagnose and resolve common stability challenges encountered with this molecule in solution. Ensuring the stability of your compound is paramount for generating accurate, reproducible data in any experimental setting.

This guide moves from frequently asked questions for quick problem-solving to in-depth troubleshooting and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the handling and stability of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Q1: My solution of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is changing color (e.g., turning yellow/brown) and losing potency. What is happening?

A1: This is a classic sign of degradation, primarily due to the chemical liabilities of the indole moiety. The indole ring is electron-rich and highly susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal impurities.[1][2] This oxidative process often leads to the formation of colored oligomeric or polymeric species. The amide linkage can also be a point of hydrolysis under certain pH conditions.

Q2: What is the single most important factor to control for stability in aqueous solutions?

A2: pH is the most critical factor. The stability of both the indole ring and the amide bond are highly pH-dependent. Indole alkaloids often exhibit enhanced stability in mildly acidic conditions, which can help protonate the basic piperidine nitrogen and reduce the rate of oxidative degradation.[3] Extreme acidic or basic conditions, however, can catalyze the hydrolysis of the amide bond. A systematic pH screening study is strongly recommended to determine the optimal pH for your specific buffer system and experimental timeframe.

Q3: Which solvents should I use to prepare stock solutions?

A3: For long-term storage, high-purity, anhydrous aprotic polar solvents are recommended. The goal is to minimize exposure to water and protic species that can participate in degradation.

Solvent Type	Recommended	Rationale
Primary Stock (Long-term)	Anhydrous DMSO, DMF	Minimizes hydrolytic degradation. Store frozen (-20°C or -80°C) in small aliquots to avoid freeze-thaw cycles.
Intermediate/Working Stock	Methanol, Acetonitrile	Good for serial dilutions. Use fresh. Indole alkaloids are generally stable in these for short periods.[4]

Q4: How significant are light and temperature in causing degradation?

A4: Both are highly significant.

• Light: The indole nucleus can absorb UV light, leading to photodegradation. All solutions should be prepared and stored in amber glass vials or containers wrapped in aluminum foil to protect them from light.[5]

• Temperature: Chemical reactions, including degradation, are accelerated at higher temperatures.[6] Stock solutions should be stored frozen, and working solutions should be kept on ice and used as quickly as possible. For long-term experiments at physiological temperatures (e.g., 37°C), stability must be experimentally verified.

Troubleshooting Guide: From Diagnosis to Solution

This section provides a deeper dive into specific problems and offers structured approaches to resolving them.

Problem 1: Rapid Potency Loss in Aqueous Buffers

You've confirmed via HPLC analysis that the concentration of your compound is decreasing significantly faster than expected in your aqueous assay buffer.

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting compound instability.

Potential Cause A: Oxidation of the Indole Ring

The indole ring is the most likely site of oxidation. This can occur via auto-oxidation in the presence of dissolved oxygen.

Solution:

• Deoxygenate Buffers: Before adding the compound, sparge your aqueous buffers with an inert gas like nitrogen or argon for 15-20 minutes.

• Use Antioxidants: The addition of a small amount of an antioxidant can scavenge free radicals and reactive oxygen species.

Antioxidant	Typical Concentration	Notes
Ascorbic Acid (Vitamin C)	0.01 - 0.1% (w/v)	Water-soluble, very effective. May slightly lower pH.
Butylated Hydroxytoluene (BHT)	0.01 - 0.05% (w/v)	More soluble in organic co-solvents; useful if your buffer contains some DMSO/EtOH.
Dithiothreitol (DTT)	1 - 5 mM	A strong reducing agent, ensure it does not interfere with your assay.

• Work Under Inert Atmosphere: For highly sensitive experiments, consider preparing solutions and running experiments inside a glove box or by using Schlenk line techniques to maintain an inert atmosphere.

Potential Cause B: pH-Mediated Hydrolysis

The amide bond connecting the acetyl group to the piperidine ring is susceptible to hydrolysis, especially under strong acidic or basic conditions.

Solution: The best defense is to identify a pH range where the molecule is most stable. This requires a systematic study.

• Action: Perform a pH stability study. Prepare your compound in a series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8) at a fixed concentration.

• Analysis: Monitor the concentration of the parent compound over time (e.g., 0, 2, 4, 8, 24 hours) at a relevant temperature using a stability-indicating HPLC method.

• Outcome: Plot the percentage of compound remaining versus time for each pH. The pH that shows the slowest degradation rate is your optimum. For many indole alkaloids, a slightly acidic pH (e.g., 4-6) provides a good balance of stability.[3]

Key Experimental Protocols

To empower your stability-enhancing efforts, we provide detailed methodologies for essential experiments.

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the degradation pathways and to develop a robust, stability-indicating analytical method.[7][8] It involves intentionally stressing the compound under various conditions.

Objective:

To identify the potential degradation products of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and determine the specificity of the analytical method.

Materials:

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Methanol or Acetonitrile (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% solution

• HPLC system with UV or MS detector

Workflow Diagram:

Caption: Workflow for a comprehensive forced degradation study.

Step-by-Step Procedure:

• Prepare Samples: For each condition, add your compound stock to the stressor solution. Aim for a target degradation of 5-20%. This may require time-point optimization.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Heat at 60°C. Take samples at intervals (e.g., 2, 4, 8 hours). Before injection, neutralize with an equivalent amount of 0.1 M NaOH.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Heat at 60°C. Sample and neutralize with 0.1 M HCl.

• Oxidation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature. Sample at intervals (e.g., 4, 8, 24 hours).

• Thermal Degradation: Store both the solid compound and a solution at an elevated temperature (e.g., 80°C) and analyze after 24-48 hours.

• Photostability: Expose a solution in a quartz cuvette or clear vial to a photostability chamber. Keep a control sample wrapped in foil at the same temperature.

• Analysis: Analyze all stressed samples, along with an unstressed control, by HPLC. The method should be able to resolve the parent peak from all newly formed degradation peaks.

Protocol 2: Developing a Stability-Indicating HPLC-UV Method

A good stability-indicating method is one that can separate the parent drug from all its degradation products, ensuring accurate quantification.

Objective:

To develop a reverse-phase HPLC (RP-HPLC) method for quantifying 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in the presence of its degradants.

Starting Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a shallow gradient, e.g., 10-90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV detector set to scan (e.g., 210-400 nm) to find the optimal wavelength. The indole ring typically has strong absorbance around 220 nm and 280 nm.

• Injection Volume: 10 µL

Method Development & Validation:

• Analyze Control: Inject an unstressed sample to determine the retention time of the parent compound.

• Analyze Stressed Samples: Inject the samples from the forced degradation study. The goal is to see new peaks (degradants) that are baseline-resolved from the parent peak.

• Optimize Gradient: If peaks are co-eluting, adjust the gradient. A slower, shallower gradient will improve the separation of closely eluting peaks.

• Peak Purity Analysis: If you have a photodiode array (PDA) detector, perform peak purity analysis on the parent peak in the chromatograms of stressed samples. This will confirm that no degradant is co-eluting.

• Validation: Once the method is optimized, it should be validated according to ICH guidelines to ensure it is accurate, precise, specific, and linear for its intended purpose.

By systematically addressing the inherent chemical liabilities of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, you can develop robust handling and formulation strategies that ensure the integrity of your experimental results.

References

• Kumar, A., & Singh, B. (2019). Microbial Degradation of Indole and Its Derivatives. Applied Microbiology and Biotechnology, 103(1), 87-100.

• Ma, Q., Qu, Y., Shen, W., Zhang, Z., Wang, J., Zhou, J., & Li, H. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 9, 2679. [Link]

• Arora, P. K. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. ResearchGate. [Link]

• Madsen, E. L., & Boll, M. (1992). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 58(7), 2183-2191. [Link]

• Biosynce. (2023). What is the stability of piperidine? BIOSYNCE Blog. [Link]

• Zhang, J., Zhang, Y., & Li, A. (2020). Biodegradation characteristics and genomic functional analysis of indole-degrading bacterial strain Acinetobacter sp. JW. Journal of Hazardous Materials, 382, 121069. [Link]

• Gao, S., Liu, Y., & Yu, H. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC. Journal of Chromatographic Science, 51(8), 757-762. [Link]

• Wikipedia. (n.d.). Piperidine. In Wikipedia. Retrieved January 21, 2026. [Link]

• da Silva, A. B., & da Cunha, E. F. F. (2017). Influence of piperidine ring on stability and reactivity of piperine. ResearchGate. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Current Issue. [Link]

• Sharma, A., & Singh, S. (2016). Forced Degradation Studies. MedCrave Online. [Link]

• BTC. (2023). What are the storage stability of Piperidine Series compounds over time? BTC Blog. [Link]

• Wang, Y., et al. (2023). Discovery of indole derivatives as STING degraders. Acta Pharmaceutica Sinica B, 13(9), 3845-3857. [Link]

• Szántay, C., et al. (2007). A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine. Molecules, 12(7), 1347-1356. [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• Rawat, A., & Kumar, S. (2014). Current Trends in Performance of Forced Degradation Studies and Stability Indicating Studies of Drugs. ResearchGate. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Biodegradation and Biotransformation of Indole: Advances and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

1-[4-(1H-indol-3-yl)piperidino]ethan-1-one off-target effects in assays

Technical Support Center: 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

A Guide to Understanding and Mitigating Off-Target Effects in Experimental Assays

Welcome to the technical support guide for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. This document is intended for researchers, scientists, and drug development professionals utilizing this compound in their experiments. As a Senior Application Scientist, my goal is to provide you with the in-depth insights and practical troubleshooting strategies necessary to navigate the complexities of its pharmacological profile.

The chemical scaffold, an indole ring linked to a piperidine moiety, is a classic pharmacophore found in numerous neurologically active agents. Based on this structure, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is predicted to function primarily as an antagonist of the Dopamine D2 Receptor (D2R) . While this provides a primary mechanism of action, no ligand is perfectly specific. Understanding potential off-target interactions is critical for interpreting your data correctly and avoiding costly experimental artifacts.

This guide will use the well-characterized and selective D2R antagonist, L-741,626 , as a reference compound to illustrate key concepts of selectivity and potential off-target liabilities within this chemical class.[1]

Frequently Asked Questions (FAQs)

Q1: What is the expected primary target of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one?

Based on extensive structure-activity relationship (SAR) data from similar molecules, the primary molecular target is the Dopamine D2 Receptor.[2][3] D2 receptors are G-protein coupled receptors (GPCRs) that, upon activation by dopamine, couple to Gαi/o proteins to inhibit adenylyl cyclase and reduce intracellular cyclic AMP (cAMP) levels.[2] Antagonists of this receptor block these effects and are fundamental tools in the study of neuropsychiatric and endocrine disorders.[2][4]

Q2: What are the most common off-target receptors for this class of D2R antagonists?

The most significant off-target liabilities for D2-like receptor antagonists are the other members of the D2-like family: the Dopamine D3 and D4 receptors .[1][2] This is due to the high degree of amino acid homology in the binding pockets of these receptors, which presents a formidable challenge for achieving high selectivity.[1] Additionally, depending on the specific analogue, interactions with other GPCRs, such as serotonin (e.g., 5-HT2A) receptors, can occur and are a known feature of many second-generation antipsychotic drugs.[5]

Q3: My in vivo study shows significant side effects like catalepsy or metabolic changes. Are these on-target or off-target effects?

This is a critical question.

• Motor Effects: Extrapyramidal symptoms (EPS), such as parkinsonism or catalepsy, are considered a classic on-target effect of potent D2 receptor blockade in the striatum.[3][5]

• Metabolic Effects: Weight gain and metabolic disturbances are often linked to off-target activities, for example, at serotonin and histamine receptors, although D2R signaling in the hypothalamus also plays a role.[5][6]

Dissecting these effects requires careful dose-response studies and potentially the use of control compounds with different selectivity profiles.

Troubleshooting Unexplained Results

This section addresses common experimental issues that may arise from the compound's off-target activities.

Scenario 1: Inconsistent Potency Across Different Cell-Based Assays

Q: I'm testing my compound in two different cell lines, both of which endogenously express D2 receptors. Why is the IC50 value ten-fold higher in one assay compared to the other?

Underlying Cause: The most probable cause is a difference in the relative expression levels of D2 and D3 receptors in your cell lines. While both may express D2, one line might have a much higher background expression of D3 receptors. Because the compound is unlikely to be perfectly selective, it will bind to both targets. If the measured functional endpoint is common to both D2 and D3 signaling (e.g., cAMP inhibition), the apparent potency will be a composite of its activity at both receptors.

Validation & Troubleshooting Steps:

• Quantify Receptor Expression: Perform qPCR or Western blot analysis on your cell lines to determine the relative mRNA or protein levels of D2 and D3 receptors.

• Use Engineered Cell Lines: The gold standard is to test the compound in parallel assays using cell lines individually transfected to express only human D2 or D3 receptors. This will provide unambiguous potency values for each target.

• Consult Selectivity Data: Compare your results to known selectivity ratios for reference compounds. As shown in the table below for L-741,626, even a "selective" antagonist has measurable affinity for the D3 receptor.

Data Presentation: Selectivity Profile of Reference D2R Antagonist L-741,626

Target Receptor	Binding Affinity (Ki, nM)	Functional Antagonism (EC50, nM)	Selectivity Ratio (D3/D2)
Human D2	2.4[7]	4.46[1]	-
Human D3	100[7]	90.4[1]	~41x (Binding), ~20x (Functional)
Human D4	220[7]	Not typically reported	~91x (Binding)

This table summarizes representative data from the literature. Values can vary based on experimental conditions.

Scenario 2: Unexpected Phenotypes Unrelated to Dopamine Signaling

Q: My compound induces a cellular phenotype (e.g., changes in morphology, activation of a specific kinase) that I cannot replicate with other known D2R antagonists. What is happening?

Underlying Cause: This strongly suggests an off-target interaction with a protein outside the dopamine receptor family. The indole and piperidine scaffolds are "privileged structures" in medicinal chemistry and can bind to a wide variety of targets, including other GPCRs, ion channels, or enzymes.

Workflow for Identifying the Off-Target Interaction:

Caption: Workflow for troubleshooting a suspected off-target effect.

Validation & Troubleshooting Steps:

• Use Orthogonal Controls: As outlined in the diagram, test a D2R antagonist from a different chemical class (e.g., a butyrophenone like Haloperidol). If that compound does not produce the effect, it confirms the phenotype is not mediated by D2R antagonism.

• Engage a Screening Service: A broad off-target screening panel is the most efficient way to identify unintended targets. These panels typically include dozens to hundreds of receptors, ion channels, and enzymes.

• Validate Hits: Once potential off-targets are identified from the screen, you must validate them independently in your own laboratory using dedicated binding or functional assays for those specific targets.

Key Experimental Protocols

To empower your research, here are detailed, self-validating protocols for characterizing your compound's activity at D2-like receptors.

Protocol 1: Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of your test compound by measuring its ability to displace a known radiolabeled ligand from the D2 receptor.

Objective: To determine the Ki of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one for the D2 receptor.

Materials:

• Cell Membranes: Membranes prepared from HEK293 or CHO cells stably expressing the human Dopamine D2 Receptor.

• Radioligand: [³H]-Spiperone or [³H]-Raclopride (a high-affinity D2R antagonist).

• Test Compound: Your compound, dissolved in DMSO to make a 10 mM stock.

• Non-specific Ligand: Haloperidol (10 µM final concentration) or another potent D2R antagonist.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4.

• Scintillation Cocktail & 96-well filter plates.

Methodology:

• Plate Setup: In a 96-well plate, prepare serial dilutions of your test compound (e.g., from 10 µM to 0.1 nM). Include wells for "Total Binding" (assay buffer + DMSO) and "Non-specific Binding" (10 µM Haloperidol).

• Reaction Mixture: To each well, add:

  • 50 µL of Assay Buffer (or buffer with non-specific ligand/test compound).

  • 50 µL of Radioligand (diluted in Assay Buffer to a final concentration at or below its Kd, typically 0.2-1.0 nM for [³H]-Spiperone).

  • 100 µL of cell membranes (diluted in Assay Buffer to provide 10-20 µg of protein per well).

• Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle shaking.

• Harvesting: Rapidly filter the reaction mixture through a GF/B filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold Assay Buffer to remove unbound radioligand.

• Detection: Allow the filters to dry completely. Add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate "Specific Binding" = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of your test compound.

  • Fit the data to a one-site competition model using software like GraphPad Prism to determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Functional Assay (Gαi/o Signaling)

This assay measures the compound's ability to function as an antagonist by blocking the agonist-induced inhibition of cAMP production.

D2R Signaling Pathway

Caption: D2R is a Gαi/o-coupled receptor that inhibits cAMP production.

Objective: To determine the functional potency (IC50) of the compound as a D2R antagonist.

Materials:

• Cells: CHO or HEK293 cells stably expressing the human D2 receptor.

• Agonist: Quinpirole or Dopamine.

• Test Compound: Your compound.

• cAMP Detection Kit: HTRF, ELISA, or LANCE-based kit.

• Stimulation Buffer: HBSS or serum-free media containing a phosphodiesterase inhibitor like IBMX (100-500 µM) to prevent cAMP degradation.

Methodology:

• Cell Plating: Plate the cells in a 96-well plate and allow them to adhere overnight.

• Compound Pre-incubation: Remove the culture medium and add your test compound at various concentrations in Stimulation Buffer. Incubate for 15-30 minutes at 37°C.

• Agonist Stimulation: Add the D2R agonist (e.g., Quinpirole) at a concentration that gives ~80% of its maximal effect (the EC80). This provides a robust signal window for measuring antagonism. Incubate for 15-30 minutes at 37°C.

• Cell Lysis & Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for your chosen detection kit.

• Data Analysis:

  • Normalize the data, setting the response to the agonist alone as 0% inhibition and the basal (no agonist) level as 100% inhibition.

  • Plot the percent inhibition versus the log concentration of your antagonist.

  • Fit the curve using a four-parameter logistic equation to determine the IC50 value.

By employing these rigorous validation and troubleshooting workflows, you can confidently characterize the pharmacological profile of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, ensuring the integrity and reproducibility of your experimental findings.

References

• Discovery, Optimization, and Characterization of Novel D2 Dopamine Receptor Selective Antagonists. Journal of Medicinal Chemistry. [Link]

• D2 receptor antagonists: What They Are and How to Keep Up with the Latest Advances. Synapse. [Link]

• Beyond Dopamine Receptor Antagonism: New Targets for Schizophrenia Treatment and Prevention. MDPI. [Link]

• Effects of Dopamine D3 and D2 Agonists and Antagonists. ResearchGate. [Link]

• How well do you know your dopamine antagonists?. Therapeutics Letter - NCBI. [Link]

• What are D2 receptor antagonists and how do they work?. Patsnap Synapse. [Link]

• In vitro and in silico analysis of the effects of D2 receptor antagonist target binding kinetics on the cellular response to fluctuating dopamine concentrations. PubMed. [Link]

• Analogues of the dopamine D2 receptor antagonist L741,626: Binding, Function and SAR. ScienceDirect. [Link]

Sources

• 1. Analogues of the dopamine D2 receptor antagonist L741,626: Binding, Function and SAR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, Optimization, and Characterization of Novel D2 Dopamine Receptor Selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How well do you know your dopamine antagonists? - Therapeutics Letter - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. D2 receptor antagonists: What They Are and How to Keep Up with the Latest Advances [synapse.patsnap.com]
• 5. mdpi.com [mdpi.com]
• 6. What are D2 receptor antagonists and how do they work? [synapse.patsnap.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one for Cell Culture Applications

Welcome to the technical support guide for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the effective use of this compound in cell culture experiments. Here, we combine established scientific principles with practical, field-tested insights to help you achieve reliable and reproducible results.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and application of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Q1: What is the primary mechanism of action for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one?

While the precise mechanism for this specific compound is not extensively documented in publicly available literature, its structural motifs, containing an indole and a piperidine ring, are common in molecules targeting a range of biological pathways. Similar indole derivatives have been shown to act as inhibitors of signaling pathways, such as the Hedgehog signaling pathway, by targeting proteins like Smoothened (SMO).[1][2] Other related structures, such as 1-(piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one derivatives, have been investigated as NLRP3 inflammasome inhibitors.[3][4] Therefore, it is crucial to determine its specific activity within your experimental system.

Q2: What is the recommended starting concentration for my cell line?

There is no universal starting concentration. The optimal concentration is highly dependent on the cell type, the specific biological question, and the compound's potency against its target in that context. A good starting point for many small molecule inhibitors is to perform a dose-response experiment.[5] We recommend a broad range initially, for instance, from 10 nM to 10 µM, to identify the active concentration range. It's important to note that using concentrations above 10 µM may increase the likelihood of off-target effects.[6]

Q3: How should I prepare and store stock solutions of this compound?

Due to the poor aqueous solubility of many small molecules, Dimethyl Sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions.[7]

Stock Solution Preparation:

• Weigh out the compound accurately.

• Dissolve in high-purity, anhydrous DMSO to create a concentrated stock solution (e.g., 10 mM).

• Ensure complete dissolution by vortexing or brief sonication.

• Aliquot the stock solution into small, single-use volumes to minimize freeze-thaw cycles.

Storage:

• Store DMSO stock solutions at -20°C or -80°C for long-term stability.

• Before use, thaw an aliquot at room temperature and gently mix.

Important Consideration: Be aware that DMSO can have biological effects on its own, and it is crucial to include a vehicle control (cells treated with the same final concentration of DMSO as the highest compound concentration) in all experiments.[8]

Q4: The compound is not showing any effect on my cells. What should I do?

This can be due to several factors:

• Concentration: The concentrations tested may be too low. You may need to perform a broader dose-response study.

• Cell Type: The target of the compound may not be present or functionally important in your chosen cell line.

• Compound Stability: The compound may be unstable in your cell culture medium. Consider assessing its stability over the course of your experiment.[9]

• Solubility: The compound may have precipitated out of the medium. Ensure the final DMSO concentration is low (typically ≤ 0.5%) to maintain solubility.

II. Troubleshooting Guides

This section provides detailed guidance for overcoming specific challenges you may encounter during your experiments.

Guide 1: Determining the Optimal Concentration - The Dose-Response Experiment

The cornerstone of working with any new small molecule is to determine its effective concentration range through a dose-response experiment.[5][10] This will help you identify the concentration that elicits the desired biological effect without causing excessive cytotoxicity.

Experimental Workflow: Dose-Response Curve Generation

Caption: Workflow for a typical dose-response experiment.

Detailed Protocol: Generating a Dose-Response Curve

• Cell Seeding: Plate your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment.

• Compound Dilution: Prepare a serial dilution of your compound in culture medium. A common approach is a 1:3 or 1:10 dilution series spanning a wide range of concentrations (e.g., 1 nM to 100 µM).

• Treatment: After allowing the cells to adhere overnight, replace the medium with the medium containing the different concentrations of your compound. Remember to include a vehicle-only control.

• Incubation: Incubate the plate for a duration relevant to your biological endpoint (e.g., 24, 48, or 72 hours).

• Assay: Perform a suitable assay to measure the cellular response. This could be a proliferation assay (e.g., MTT, CellTiter-Glo®), an apoptosis assay, or a specific functional assay.

• Data Analysis: Plot the response (e.g., % inhibition) against the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration).

Guide 2: Assessing and Mitigating Cytotoxicity

It is crucial to distinguish between a specific, on-target effect and general cytotoxicity.[11][12] High concentrations of a compound can lead to non-specific cell death, which can confound your results.

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for assessing compound-induced cytotoxicity.

Recommended Cytotoxicity Assays

A multi-assay approach provides a more comprehensive picture of cytotoxicity.

Assay Type	Principle	Examples
Metabolic Activity	Measures the metabolic activity of viable cells, which is often proportional to cell number.	MTT, MTS, WST-1, Resazurin (alamarBlue), CellTiter-Glo®
Membrane Integrity	Measures the release of intracellular components from damaged cells.	Lactate Dehydrogenase (LDH) release, Trypan Blue exclusion
Apoptosis	Detects markers of programmed cell death.	Caspase-3/7 activity, Annexin V staining

Interpreting the Results

By comparing the IC50/EC50 from your functional assay with the CC50 (50% cytotoxic concentration) from your viability assays, you can determine the therapeutic window of your compound. A large therapeutic window (high CC50 relative to IC50/EC50) is desirable.

Guide 3: Troubleshooting Solubility and Stability Issues

Poor solubility and stability can lead to inconsistent and unreliable data.

Issue	Potential Cause	Troubleshooting Steps
Precipitation in Media	- Final DMSO concentration is too high.- Compound has low aqueous solubility.- Interaction with media components (e.g., serum proteins).	- Ensure final DMSO concentration is ≤ 0.5%.- Visually inspect media for precipitation after adding the compound.- Consider using a different solvent system (if compatible with cells).- Test compound stability in media over time using methods like HPLC.[9]
Inconsistent Results	- Incomplete dissolution of stock solution.- Degradation of the compound due to multiple freeze-thaw cycles.- Instability of the compound at 37°C.	- Ensure the stock solution is completely dissolved before use.- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Perform time-course experiments to assess the duration of the compound's effect.
Edge Effects in Plates	- Evaporation from wells on the edge of the plate.	- Do not use the outer wells of the plate for experimental conditions.- Fill the outer wells with sterile water or PBS to maintain humidity.

III. Potential Signaling Pathway Involvement

Given the structural similarities to known inhibitors, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one may modulate pathways crucial for cell proliferation and survival. One such pathway is the Hedgehog signaling pathway.

Simplified Hedgehog Signaling Pathway

Caption: Simplified Hedgehog signaling pathway and a hypothetical point of inhibition.

In the absence of a Hedgehog ligand, the Patched (PTCH1) receptor inhibits Smoothened (SMO), leading to the cleavage of GLI transcription factors into their repressor forms (GLI-R).[1] Upon ligand binding, this inhibition is relieved, allowing SMO to activate the full-length GLI activators (GLI-A), which then translocate to the nucleus and induce the expression of target genes involved in cell proliferation.[1] A compound like 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one could potentially inhibit this pathway by targeting SMO, similar to other known inhibitors.[2]

IV. References

• A novel indole derivative, 2‐{3‐[1‐(benzylsulfonyl)piperidin‐4‐yl]‐2‐methyl‐1H‐indol‐1‐yl}‐1‐(pyrrolidin‐1‐yl)ethenone, suppresses hedgehog signaling and drug‐resistant tumor growth. (2024). ResearchGate. [Link]

• Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures. (n.d.). PubMed Central. [Link]

• A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. (2024). PubMed. [Link]

• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (2024). SciELO. [Link]

• A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. (2016). ACS Publications. [Link]

• Designing drug response experiments and quantifying their results. (n.d.). PubMed Central. [Link]

• A Small-Molecule Cocktails-Based Strategy in Culture of Mesenchymal Stem Cells. (2022). PubMed Central. [Link]

• Regulatory Knowledge Guide for Small Molecules. (n.d.). NIH SEED Office. [Link]

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. (n.d.). MDPI. [Link]

• Cytotoxicity Assays. (n.d.). Life Science Applications. [Link]

• Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. (n.d.). Sorger Lab. [Link]

• Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. (n.d.). ResearchGate. [Link]

• 8 Ways to Optimize Cell Cultures. (2022). VistaLab Technologies. [Link]

• Indane-1,3-Dione: From Synthetic Strategies to Applications. (n.d.). MDPI. [Link]

• Kill Curve Protocol. (n.d.). BPS Bioscience. [Link]

• How to Optimize Cell Culture Conditions With The Right Reagents. (2024). MBL International. [Link]

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (n.d.). MDPI. [Link]

• Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. (2022). ACS Publications. [Link]

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. (n.d.). PubMed Central. [Link]

• How Do I Perform a Dose-Response Experiment?. (n.d.). GraphPad. [Link]

• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (n.d.). ResearchGate. [Link]

• 3-[5-(1H-Indol-3-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl]-propionic Acid as a Potential Polypharmacological Agent. (2023). MDPI. [Link]

• A novel series of piperidin-4-yl-1,3-dihydroindol-2-ones as agonist and antagonist ligands at the nociceptin receptor. (n.d.). PubMed. [Link]

• Pharmacodynamic study of a pyrophtalone: [methyl-2 (piperidino-2 ethyl-1)-1 dihydro 1-4 pyridylidene-4 yl]-2 indanedione 1-3. II. Mechanism of action. (n.d.). PubMed. [Link]

• Studies on the effect of the solvents dimethylsulfoxide and ethyleneglycoldimethylether on the mutagenicity of four types of diisocyanates in the Salmonella/microsome test. (n.d.). PubMed. [Link]

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Technical Support Center: Troubleshooting Unexpected Functional Assay Results for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering unexpected or inconsistent results in functional assays with the novel compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. As this is a less-characterized molecule, it is crucial to systematically deconstruct experimental outcomes to differentiate true biological activity from assay artifacts. This guide provides a logical, step-by-step framework for troubleshooting, ensuring the integrity and validity of your findings.

Part 1: Foundational Questions & Initial Checks

Before delving into complex experimental troubleshooting, it's essential to address foundational questions about your compound and assay setup. Unexpected results often stem from simple, overlooked factors.

Q1: I'm seeing activity in my assay, but it's not what I predicted based on my hypothesis. Where do I start?

Start by verifying the basics. The most common sources of error are often the most fundamental. Before investing time in complex follow-up experiments, confirm the identity, purity, and stability of your compound, as well as the integrity of your assay.

Q2: How can I be sure the compound I'm testing is actually 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and is of sufficient quality?

Compound identity and purity are paramount. Impurities or degradation products can lead to off-target effects or a complete lack of expected activity.

• Identity Verification: Confirm the chemical structure of your compound batch using methods like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Purity Assessment: Determine the purity of your compound using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A purity of >95% is generally recommended for initial screening.[1]

• Solubility: Visually inspect your stock solution for any precipitate. Poor solubility can lead to compound aggregation, a common cause of false positives.[2] If solubility is an issue, try a different solvent or use sonication.[1]

• Stability: Consider the stability of your compound in the assay buffer and under your experimental conditions (e.g., temperature, light exposure). A stability assessment over the time course of your experiment can be insightful.[1]

Q3: My assay controls are behaving unexpectedly. What does this mean?

Your assay controls are the primary indicators of a systemic problem. Any deviation in your controls should be addressed before interpreting the effects of your test compound.

• Positive and Negative Controls: If your positive control is not showing the expected activity, or your negative control is showing activity, it points to a problem with the assay reagents or protocol, not necessarily your test compound.[3]

• Vehicle Control: The solvent used to dissolve your compound (e.g., DMSO) should have no effect on its own. If you observe an effect with the vehicle control, it may be at too high a concentration or could be affecting the stability of your assay components.

Part 2: Troubleshooting Guide for Common Assay Artifacts

Many unexpected results can be attributed to assay interference rather than specific, on-target biological activity. These "frequent hitters" or "nuisance artifacts" are a well-documented challenge in high-throughput screening.[4][5] This section will guide you through identifying and mitigating these common issues.

Is Your Compound an Aggregator?

Q4: My compound shows activity in a biochemical assay, but the dose-response curve is steep and looks unusual. Could it be an aggregator?

Yes, this is a classic sign of compound aggregation. At concentrations above a critical aggregation concentration, some compounds form colloidal aggregates that can nonspecifically inhibit enzymes or disrupt protein-protein interactions.[2][6] This is one of the most common causes of false positives in high-throughput screening.[2]

Troubleshooting Protocol for Compound Aggregation:

• Detergent Test: Re-run the assay with the addition of a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer.[7] Aggregation-based activity is often attenuated or eliminated in the presence of detergent.

• Enzyme Concentration Test: Vary the concentration of the enzyme in your assay. The IC50 of an aggregator is often sensitive to the enzyme concentration, whereas a true inhibitor's IC50 should remain relatively constant.

• Visual Inspection: Centrifuge a high-concentration solution of your compound in the assay buffer. The presence of a pellet can indicate aggregation.

Symptom	Potential Cause	Troubleshooting Step
Steep, non-classical dose-response curve	Compound Aggregation	Add 0.01% Triton X-100 to the assay buffer.[7]
High variability between replicates	Poor Solubility/Aggregation	Check for precipitate in stock solution; sonicate.[1]
Activity disappears in orthogonal assay	Non-specific Inhibition	Perform a counter-screen with a different detection method.[7]

Is Your Compound Interfering with the Detection Method?

Assays that rely on fluorescence or luminescence are particularly susceptible to interference from test compounds.[6][8]

Q5: I'm using a fluorescence-based assay and seeing a decrease in signal. How do I know if it's real inhibition or just fluorescence interference?

Your compound may be autofluorescent at the same wavelength as your assay's readout, or it could be quenching the fluorescent signal.

Troubleshooting Protocol for Fluorescence Interference:

• Autofluorescence Check: In a buffer-only condition (no assay components), measure the fluorescence of your compound at the same excitation and emission wavelengths used in your assay.

• Quenching Assay: Run a control experiment where you add your compound to the final, fluorescent product of the enzymatic reaction. A decrease in signal indicates quenching.[7]

• Orthogonal Assay: The most definitive way to rule out detection interference is to confirm your findings in an orthogonal assay that uses a different detection method (e.g., absorbance-based or radiometric).[7]

Q6: My luciferase reporter assay is showing inhibition. Is this a reliable result?

Luciferase-based assays are widely used, but several compounds are known to directly inhibit the luciferase enzyme, leading to false positives.[2]

Troubleshooting Protocol for Luciferase Interference:

• Luciferase Counter-Screen: Test your compound in a cell-free assay with purified luciferase enzyme and its substrate. Inhibition in this assay strongly suggests direct luciferase inhibition.

• Promoter Control: Use a different reporter construct with a different promoter driving luciferase expression. If your compound inhibits both, it's more likely to be a luciferase inhibitor than a specific pathway modulator.

Part 3: Advanced Troubleshooting and Next Steps

If you have ruled out common artifacts, the next step is to perform more in-depth experiments to validate your initial findings.

Q7: I've ruled out aggregation and assay interference. How do I build confidence that the observed activity is real and on-target?

The key is to build a body of evidence through multiple, independent methods.

Workflow for Hit Validation:

Caption: A logical workflow for validating unexpected assay hits.

• Orthogonal Assays: As mentioned previously, confirming your results in a different assay format is crucial.[7] For example, if you see activity in a cell-based assay, try to replicate it in a biochemical assay with purified components, or vice-versa.

• Structure-Activity Relationship (SAR): Synthesize or purchase analogs of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. If the activity is truly linked to the chemical structure, you should see changes in potency with modifications to the molecule.[1]

• Target Engagement: The gold standard for validating a hit is to demonstrate that it directly binds to its intended target.[7] Techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Cellular Thermal Shift Assay (CETSA) can be used to measure direct binding.

Q8: The compound is showing cytotoxicity in my cell-based assay. How can I determine if this is a specific effect or just general toxicity?

Non-specific toxicity can mask true biological effects.

• Cytotoxicity Counter-Screen: Use a simple cell viability assay (e.g., MTT or CellTiter-Glo) to determine the concentration at which your compound becomes toxic. If the cytotoxic concentration is much higher than the concentration at which you see your desired effect, the effect is more likely to be specific.

• Time-Course Experiment: A specific functional effect may occur on a different timescale than the onset of cytotoxicity.

• Investigate Off-Target Effects: Consider running counter-screens against a panel of known promiscuous targets to identify potential off-target effects that could be contributing to toxicity.[1]

Part 4: Final Recommendations

Encountering unexpected results with a novel compound like 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a common and often informative part of the research process. By systematically applying the troubleshooting strategies outlined in this guide, you can confidently determine whether your observations represent a true, novel biological activity or an experimental artifact. Always remember to document every step of your troubleshooting process. This will not only help you solve the immediate problem but will also build a robust dataset for your research.

References

• National Center for Biotechnology Information. (2025). Interference and Artifacts in High-content Screening - Assay Guidance Manual. NIH. [Link]

• Zhang, X., et al. (2020). Frequent Hitters: Nuisance Artifacts in High-Throughput Screening. Drug Discovery Today, 25(4), 657-667. [Link]

• Zhang, X., et al. (2020). Frequent hitters: nuisance artifacts in high-throughput screening. Request PDF. [Link]

• MB. (n.d.). Assay Troubleshooting. About. [Link]

• Siramshetty, V., et al. (2023). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. PMC - NIH. [Link]

• Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC. [Link]

• Evers, A., et al. (2020). Hit Triage and Validation in Phenotypic Screening: Considerations and Strategies. SLAS DISCOVERY: Advancing Life Sciences R&D, 25(8), 845-862. [Link]

• Gold-lustig, S., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]

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• 3. Assay Troubleshooting | MB [molecular.mlsascp.com]
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• 8. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for modifying 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one to improve its bioavailability. The information herein is designed to be a practical resource for your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the likely primary challenges to the oral bioavailability of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one?

A1: The primary challenges to the oral bioavailability of this compound likely stem from its physicochemical properties. The indole and piperidine moieties contribute to its overall lipophilicity, which can be a double-edged sword. While a certain degree of lipophilicity is necessary for membrane permeation, high lipophilicity can lead to poor aqueous solubility, limiting its dissolution in the gastrointestinal (GI) tract.[][2][3] Additionally, the indole ring can be susceptible to first-pass metabolism in the liver, further reducing the amount of active drug that reaches systemic circulation.[][4]

Q2: What are the initial steps I should take to assess the bioavailability of my parent compound?

A2: Before embarking on modification strategies, it is crucial to establish a baseline understanding of the parent compound's properties. Key initial steps include:

• Solubility Assessment: Determine the aqueous solubility at different pH values relevant to the GI tract (e.g., pH 1.2, 4.5, and 6.8).

• LogP/LogD Measurement: Experimentally determine the octanol-water partition coefficient (LogP) and distribution coefficient (LogD) at physiological pH (7.4) to quantify its lipophilicity.[5]

• In Vitro Permeability Assays: Utilize models like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers to predict passive diffusion and active transport across the intestinal epithelium.[6][7][8][9][10]

• Metabolic Stability Assessment: Use liver microsomes or hepatocytes to evaluate the compound's susceptibility to metabolic degradation.

Q3: What are the main strategic approaches to improve the bioavailability of this compound?

A3: There are three main strategic pillars for improving bioavailability:

• Structural Modification (Lead Optimization): Altering the chemical structure to enhance solubility, permeability, and/or metabolic stability.

• Prodrug Approach: Temporarily modifying the parent drug into an inactive form that is converted to the active drug in the body, overcoming a specific bioavailability barrier.[11][12]

• Formulation Strategies: Developing advanced dosage forms to improve dissolution and absorption without chemically altering the drug molecule.[13][14][15]

Troubleshooting Guides

Issue 1: Poor Aqueous Solubility

Q: My lead compound, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, exhibits very low solubility in aqueous media across a range of pH values. What are my options?

A: Low aqueous solubility is a common hurdle for oral drug candidates.[2][16] Here are several approaches to consider, ranging from structural modifications to formulation techniques:

Option 1: Salt Formation

• Rationale: If your compound has a basic nitrogen in the piperidine ring, it can be protonated to form a salt with a suitable acid. Salts are generally more water-soluble than their free base counterparts.

• Experimental Steps:

  • Screen a variety of pharmaceutically acceptable acids (e.g., HCl, methane sulfonic acid, tartaric acid) to form different salts.

  • Characterize the resulting salts for their solubility, dissolution rate, and solid-state properties (e.g., crystallinity, hygroscopicity).

• Causality: The ionic nature of the salt interacts more favorably with water molecules, leading to increased solubility.

Option 2: Structural Modification to Introduce Polar Groups

• Rationale: Introducing polar functional groups can increase the hydrophilicity of the molecule.

• Considerations:

  • Where to modify: Consider positions on the indole or piperidine ring that are not critical for pharmacological activity.

  • What to add: Small polar groups like hydroxyl (-OH), amino (-NH2), or carboxylic acid (-COOH) can be effective.

• Caution: Be mindful that significant changes to the structure can impact the drug's affinity for its target.

Option 3: Formulation Approaches

• Rationale: If structural modifications are not feasible or desirable, advanced formulation strategies can enhance solubility.[13][14][15]

• Techniques:

  • Particle Size Reduction: Micronization or nanomilling increases the surface area of the drug particles, leading to a faster dissolution rate.[15]

  • Amorphous Solid Dispersions: Dispersing the drug in a polymer matrix in an amorphous (non-crystalline) state can significantly improve solubility.[13][15]

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can be used to dissolve the drug in a lipid vehicle, which then forms a microemulsion in the GI tract, enhancing absorption.[14][15][17]

  • Cyclodextrin Complexation: Encapsulating the drug within a cyclodextrin molecule can increase its aqueous solubility.[18]

Issue 2: Low Intestinal Permeability

Q: My modified compound has good solubility, but in vitro assays (PAMPA/Caco-2) suggest poor permeability. How can I address this?

A: Poor permeability indicates that the compound has difficulty crossing the intestinal cell membrane. Here's how to troubleshoot this issue:

Option 1: Prodrug Strategy

• Rationale: A prodrug approach can be used to mask polar functional groups that hinder membrane permeability.[11][12]

• Example: If you introduced a hydroxyl group to improve solubility, you could convert it to an ester prodrug. The more lipophilic ester can cross the cell membrane, and then cellular esterases will cleave the ester to release the active, hydroxylated drug.

• Workflow:

  • Synthesize a series of prodrugs with varying promoieties.

  • Evaluate their permeability in Caco-2 cells.

  • Assess their conversion back to the parent drug in plasma and liver microsomes.

Option 2: Modulating Lipophilicity

• Rationale: There is an optimal range of lipophilicity for passive diffusion across cell membranes.[2] If your compound is too polar, you may need to increase its lipophilicity.

• Strategy:

  • Add small, non-polar groups (e.g., methyl, ethyl) at positions that do not interfere with target binding.

  • Systematically vary substituents to find the optimal LogP/LogD for permeability. Studies suggest an optimal LogP range between 0 and 3 for good bioavailability.[2]

Option 3: Investigating Efflux Transporters

• Rationale: Caco-2 cells express efflux transporters like P-glycoprotein (P-gp), which can actively pump drugs out of the cell, reducing net absorption.[9][19]

• Experimental Protocol (Bidirectional Caco-2 Assay):

  • Measure the transport of your compound from the apical (A) to the basolateral (B) side and from B to A.

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests the compound is a substrate for an efflux transporter.[10][19]

  • If efflux is confirmed, consider structural modifications to reduce recognition by the transporter.

Issue 3: High First-Pass Metabolism

Q: In vitro metabolism studies with liver microsomes show that my compound is rapidly degraded. What modifications can improve its metabolic stability?

A: High first-pass metabolism significantly reduces the amount of drug reaching systemic circulation. Here's how to tackle this:

Option 1: Blocking Sites of Metabolism

• Rationale: The indole ring is a common site for oxidative metabolism by cytochrome P450 enzymes.

• Strategy:

  • Deuteration: Replacing a hydrogen atom with its heavier isotope, deuterium, at a metabolically labile position can slow down the rate of metabolism (the kinetic isotope effect).

  • Introducing Electron-Withdrawing Groups: Adding groups like fluorine or a cyano group to the indole ring can make it less susceptible to oxidation.

• Workflow:

  • Use in vitro metabolism studies to identify the primary metabolites and thus the sites of metabolism.

  • Synthesize analogs with modifications at these "hot spots."

  • Re-evaluate the metabolic stability of the new analogs.

Option 2: Prodrug to Bypass Liver Metabolism

• Rationale: Certain prodrugs can be designed to be absorbed through the lymphatic system, bypassing the portal circulation and first-pass metabolism in the liver.

• Approach: This is often achieved with highly lipophilic prodrugs that associate with chylomicrons in the intestine.

Experimental Protocols & Data

Table 1: Hypothetical Physicochemical Properties of Modified Analogs

Compound	Modification	Aqueous Solubility (µg/mL at pH 7.4)	LogP	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Metabolic Stability (% remaining after 1 hr)
Parent	None	5	3.8	8.5	15
Analog 1	-OH on indole ring	50	3.2	2.1	25
Analog 2	-F on indole ring	4	4.0	9.2	65
Analog 3	Ester prodrug of Analog 1	10	4.5	15.3	20

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general outline for assessing the passive permeability of your compounds.[6][7][20][21]

• Preparation of Solutions:

  • Dissolve test compounds in a suitable buffer (e.g., PBS with 5% DMSO) to a final concentration of 10 µM.[22]

  • Prepare a lipid solution (e.g., 10% lecithin in dodecane) for the artificial membrane.[22]

• Plate Preparation:

  • Coat the wells of a 96-well filter plate (donor plate) with the lipid solution and allow the solvent to evaporate.[7]

  • Fill the wells of a 96-well acceptor plate with buffer.

• Assay Procedure:

  • Add the test compound solutions to the donor plate.

  • Place the donor plate on top of the acceptor plate to form a "sandwich."

  • Incubate at room temperature with gentle shaking for a defined period (e.g., 5-18 hours).[6][20]

• Analysis:

  • After incubation, determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp).

Protocol: Caco-2 Permeability Assay

This assay provides a more biologically relevant model of intestinal permeability, including both passive and active transport mechanisms.[8][9][10]

• Cell Culture:

  • Culture Caco-2 cells on semipermeable inserts in multi-well plates for 18-22 days to allow for differentiation into a polarized monolayer.[10]

• Monolayer Integrity Check:

  • Before the experiment, measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[9][19]

• Transport Study:

  • Add the test compound (typically at 10 µM) to the apical (A) side for A to B transport studies, or to the basolateral (B) side for B to A studies.

  • Incubate for a set time (e.g., 2 hours).[9]

• Analysis:

  • Determine the concentration of the compound in the receiver compartment by LC-MS/MS.

  • Calculate the Papp value and the efflux ratio.

Visualizations

Diagram 1: General Workflow for Improving Bioavailability

Caption: A decision-making workflow for enhancing compound bioavailability.

Diagram 2: Relationship Between Physicochemical Properties and Bioavailability

Caption: Interplay of key properties influencing oral bioavailability.

References

• Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. (n.d.). UPM Pharmaceuticals. Retrieved January 21, 2026, from [Link]

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• Video: Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH. (2024). JoVE. Retrieved January 21, 2026, from [Link]

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Technical Support Center: Investigating the Cytotoxicity of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Introduction

Welcome to the technical support guide for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (PubChem CID: 2728359), a novel compound with an indole moiety connected to a piperidine ring.[1] As this is a compound with limited publicly available biological data, researchers may encounter unexpected challenges when evaluating its cytotoxic effects in various cell lines. This guide is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals. It provides a logical framework for designing experiments, troubleshooting common issues, and interpreting results to robustly characterize the cytotoxic profile of this and similar novel chemical entities.

Our approach is built on established principles of in vitro toxicology and assay development, emphasizing proactive problem-solving and rigorous experimental design.

Section 1: Frequently Asked Questions (FAQs) - Initial Compound Characterization

Embarking on the cytotoxic evaluation of a novel compound requires careful preliminary work. These initial steps are critical for ensuring that the data generated is accurate and reproducible.

Q1: What are the essential first steps before testing 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in cell culture?

A1: Before introducing any compound to a cellular system, you must validate its fundamental physicochemical properties.

• Purity Confirmation: Verify the purity of your compound batch, typically via LC-MS or NMR. Impurities can have their own biological effects, confounding your results.

• Solubility Determination: The compound's solubility is a critical parameter that dictates how you will prepare your stock solutions and dosing media.[2] It is listed as slightly soluble in Chloroform and Methanol.[2] You must empirically determine its solubility in a biocompatible solvent like Dimethyl Sulfoxide (DMSO) and, most importantly, in your specific cell culture medium.

• Stability Assessment: Assess the compound's stability in your solvent and culture medium over the planned duration of your experiment. Degradation can lead to a loss of activity or the formation of byproducts with different toxicities.

Q2: How do I properly prepare a stock solution and what is the maximum solvent concentration my cells can tolerate?

A2: DMSO is the most common solvent for initial studies.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% anhydrous DMSO. Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles.[3]

• Solvent Cytotoxicity: The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5% , and must be consistent across all wells, including vehicle controls.[3] Each cell line has a different tolerance to DMSO, so it is best practice to run a solvent toxicity curve (e.g., 0.1% to 2% DMSO) to determine the highest non-toxic concentration for your specific cell model.

Q3: The compound contains an indole ring. Could this interfere with standard cytotoxicity assays?

A3: Yes, the chemical structure itself provides clues to potential artifacts. The indole moiety is a known fluorophore. This can directly interfere with fluorescence-based assays (e.g., assays measuring apoptosis via fluorescent caspase substrates or cell viability using resazurin). Furthermore, compounds with complex ring structures can interfere with colorimetric assays like the MTT assay. This can happen in two ways:

• Direct Reduction: The compound may chemically reduce the tetrazolium salt (MTT, MTS) to its colored formazan product, leading to a false-positive signal (i.e., making a toxic compound appear less toxic).[4][5]

• Optical Interference: A colored compound or one that forms a colored precipitate in media can alter the absorbance readings.[6]

It is crucial to run a "no-cell" control plate with just media and the compound at all test concentrations to check for these interferences.

Section 2: Designing and Troubleshooting Initial Cytotoxicity Experiments

This section provides a structured workflow for conducting initial cytotoxicity screening and a guide to resolving the most common issues that arise.

Experimental Workflow for Cytotoxicity Screening

The following diagram outlines a robust workflow for assessing the cytotoxicity of a novel compound.

Caption: A standard workflow for in vitro cytotoxicity testing.

Troubleshooting Guide: Common Scenarios

This guide addresses frequent problems encountered during cytotoxicity assays in a question-and-answer format.

Problem Category	Question & Answer
Inconsistent Data	Q: My replicate wells show high variability. What is the cause? A: High variability often stems from technical inconsistencies.[7] • Uneven Cell Seeding: Ensure you have a homogeneous single-cell suspension. Gently mix the cell suspension between pipetting to prevent settling.[7] • Pipetting Errors: Use calibrated pipettes and be consistent with your technique. • "Edge Effect": The outer wells of a 96-well plate are prone to evaporation, altering concentrations. To mitigate this, fill the outer wells with sterile PBS or media and do not use them for experimental data.[6]
Assay Artifacts	Q: My absorbance readings are high in the "no-cell" control wells. Why? A: This strongly suggests your compound is interfering with the assay.[3] • Direct MTT Reduction: The compound may be directly reducing the tetrazolium dye.[5] If this occurs, the MTT/MTS assay is not suitable. Consider an alternative assay that measures a different endpoint, such as ATP content (e.g., CellTiter-Glo®) or membrane integrity (LDH release). • Compound Color/Precipitation: If the compound is colored or precipitates in the media at high concentrations, it will interfere with absorbance readings. Visually inspect the wells under a microscope before adding the assay reagent.
Low Signal	Q: My absorbance/fluorescence readings are too low across the entire plate, including my untreated controls. A: This indicates a problem with either the cells or the assay reagents. • Suboptimal Cell Number: You may have seeded too few cells. Perform a cell titration experiment to find the optimal seeding density that gives a robust signal within the linear range of the assay.[8] • Poor Cell Health: Use cells that are in the logarithmic growth phase and have a low passage number. Over-confluent or senescent cells will be metabolically less active.[3] • Reagent Issues: Ensure assay reagents have been stored correctly and have not expired.
Unexpected Curves	Q: My dose-response curve is U-shaped (hormetic), showing increased signal at higher concentrations. What does this mean? A: While true hormesis is possible, this result is more often an artifact. • Compound Precipitation: At high concentrations, the compound may be precipitating out of solution, effectively lowering the dose the cells are exposed to. Check for precipitates visually. • Assay Interference: As mentioned, the compound itself may be contributing to the signal at high concentrations, masking the cytotoxic effect.[4]

Section 3: Standard Protocol - MTT Cell Viability Assay

The MTT assay is a widely used colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6] It relies on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[9]

Materials:

• Cells in logarithmic growth phase

• Complete culture medium (e.g., DMEM with 10% FBS)

• 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• DMSO (cell culture grade)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in sterile PBS)

• Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

• Sterile 96-well flat-bottom plates

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Harvest and count cells. Dilute the cell suspension to the predetermined optimal density. Seed 100 µL of the cell suspension into each well of a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in complete culture medium from your DMSO stock. The final DMSO concentration should remain constant (e.g., 0.5%).

• Cell Treatment: Carefully remove the old medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells. Remember to include:

  • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

  • No-Cell Control (Blank): Wells with medium and compound dilutions but no cells, to check for interference.[10]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[11]

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution (e.g., DMSO) to each well.[6] Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15-30 minutes to ensure all formazan crystals are dissolved.[6]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to reduce background noise if necessary.[6]

Data Analysis:

• Subtract the average absorbance of the no-cell control wells from all other wells.

• Calculate the percentage of cell viability for each concentration using the following formula:

  • % Viability = (Absorbance of Treated Well / Absorbance of Vehicle Control Well) x 100

• Plot the % Viability against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Section 4: Mechanistic Insights and Next Steps

If 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one demonstrates reproducible cytotoxicity, the next logical step is to investigate its mechanism of action (MoA).

Q: My compound is confirmed to be cytotoxic. How do I determine if it's inducing apoptosis or necrosis?

A: Several assays can differentiate between these two modes of cell death. A good starting point is to use a multiplexed assay that simultaneously measures viability, cytotoxicity (membrane integrity), and apoptosis (caspase activation). This provides a more complete picture from a single experiment.

Hypothetical Signaling Pathway Involvement

Many indole-based compounds are known to act as kinase inhibitors or to interfere with major signaling pathways.[12] For example, some indole derivatives have been shown to suppress the Hedgehog (Hh) signaling pathway by inhibiting the Smoothened (SMO) protein.[13][14] Aberrant Hh signaling is linked to several cancers. While the effect of your specific compound is unknown, exploring its impact on such pathways could be a fruitful line of investigation.

The diagram below illustrates a hypothetical mechanism where an indole-piperidine compound could inhibit the Hh pathway, providing a conceptual framework for further experiments.

Caption: Hypothetical inhibition of the Hedgehog pathway by an indole-piperidine compound.

To test such a hypothesis, you could use a cell line with a constitutively active Hh pathway and measure the expression of downstream target genes (e.g., via qPCR) after treatment with your compound.

References

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from Creative Biolabs website: [Link]

• National Center for Biotechnology Information. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Assay Guidance Manual. Retrieved from: [Link]

• Präbst, K., Engelhardt, H., Ringgeler, S., & Hübner, H. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Cells, 10(11), 3041. [Link]

• Matotoka, M., & Masoko, P. (2021). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. In In Vitro Cytotoxicity Testing. IntechOpen. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2728359, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. Retrieved from PubChem: [Link]

• Hall, I. H., & Wyrick, S. D. (1995). The cytotoxicity of [(N-alkyl-1,3-dioxo-1H,3H-isoindolin-5-yl)oxy]-alkanoic acids in murine and human tissue cultured cell lines. Anticancer Research, 15(4), 1365–1369. [Link]

• Henry, N., Petit, J. Y., & Welin, L. (1977). Pharmacodynamic study of a pyrophtalone: [methyl-2 (piperidino-2 ethyl-1)-1 dihydro 1-4 pyridylidene-4 yl]-2 indanedione 1-3. II. Mechanism of action. Archives Internationales de Pharmacodynamie et de Thérapie, 230(2), 289–299. [Link]

• Jiang, J. R., Xu, F., & Wu, H. G. (2014). Synthesis and Anticancer Activity of 1-(1H-Indol-3-yl)-2-(4-diarylmethylpiperazine-1-yl)ethane-1,2-dione Derivatives. Journal of Chemistry, 2014, 1-6. [Link]

• Marini, E., et al. (2022). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. International Journal of Molecular Sciences, 23(21), 13324. [Link]

• Jung, H., et al. (2024). A novel indole derivative, 2‐{3‐[1‐(benzylsulfonyl)piperidin‐4‐yl]‐2‐methyl‐1H‐indol‐1‐yl}‐1‐(pyrrolidin‐1‐yl)ethenone, suppresses hedgehog signaling and drug‐resistant tumor growth. Archiv der Pharmazie. [Link]

• Lesyk, R., et al. (2023). 3-[5-(1H-Indol-3-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl]-propionic Acid as a Potential Polypharmacological Agent. Molecules, 28(5), 2269. [Link]

• Jung, H., et al. (2024). A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. Archiv der Pharmazie, e2400218. [Link]

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• 2. 1-[4-(1H-INDOL-3-YL)PIPERIDINO]ETHAN-1-ONE | 30030-83-2 [amp.chemicalbook.com]
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• 8. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
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• 14. A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and Established Kinase Inhibitors: An Experimental Guide

Introduction: The Enduring Quest for Kinase Inhibitor Specificity

Protein kinases are a vast and crucial class of enzymes that regulate a majority of cellular processes by catalyzing the phosphorylation of specific substrate proteins. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies. However, a significant challenge in the field remains the attainment of inhibitor specificity. Many kinase inhibitors, including clinically successful drugs, exhibit polypharmacology, inhibiting multiple kinases. This lack of specificity can lead to off-target effects and toxicities, but can also, in some cases, contribute to therapeutic efficacy through the modulation of multiple signaling pathways.

The indole and piperidine scaffolds are prevalent structural motifs in a multitude of approved kinase inhibitors, valued for their ability to form key interactions within the ATP-binding pocket of kinases. The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one combines these two privileged structures, presenting a rational starting point for investigation as a novel kinase inhibitor. To date, the kinase inhibitory activity of this specific molecule has not been reported in the public domain.

This guide provides a comprehensive experimental framework for the characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and its comparison with a panel of well-established kinase inhibitors: the broad-spectrum inhibitor Staurosporine , and the multi-targeted cancer therapeutics Sunitinib and Dasatinib . This document is intended for researchers, scientists, and drug development professionals, offering detailed protocols and a logical workflow to elucidate the potential of this novel compound as a kinase inhibitor.

Compound Profiles

Test Compound: 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Structure:

• Rationale for Investigation: The presence of the indole and piperidine moieties suggests a potential for interaction with the ATP-binding site of various kinases. Its relatively simple structure offers opportunities for future structure-activity relationship (SAR) studies.

Comparator Compounds:

• Staurosporine: A natural product that acts as a potent, ATP-competitive, and broad-spectrum inhibitor of a wide range of protein kinases.[1] It is often used as a positive control in kinase assays due to its promiscuous nature.[1]

• Sunitinib: An oral, multi-targeted receptor tyrosine kinase (RTK) inhibitor that targets vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs), among others.[2][3] Its structure incorporates an indolinone moiety.

• Dasatinib: An oral dual BCR/Abl and Src family tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[4][5]

Proposed Experimental Workflow

The following diagram outlines the proposed workflow for the comprehensive evaluation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Figure 1: Proposed experimental workflow for kinase inhibitor comparison.

Part 1: Synthesis and Preparation of Compounds

Proposed Synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

• Reaction: Acetylation of 3-(piperidin-4-yl)-1H-indole.

• Reagents and Solvents:

  • 3-(Piperidin-4-yl)-1H-indole

  • Acetyl chloride or acetic anhydride

  • A non-nucleophilic base (e.g., triethylamine or diisopropylethylamine)

  • Anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran)

• Procedure:

  • Dissolve 3-(piperidin-4-yl)-1H-indole and the base in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the reaction mixture in an ice bath.

  • Slowly add acetyl chloride or acetic anhydride dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Preparation of Comparator Compound Stock Solutions

Staurosporine, Sunitinib, and Dasatinib should be purchased from reputable commercial suppliers. Prepare high-concentration stock solutions (e.g., 10 mM) in dimethyl sulfoxide (DMSO) and store them at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Part 2: In Vitro Biochemical Kinase Inhibition Assays

The initial evaluation of kinase inhibitory activity will be performed using in vitro biochemical assays to determine the half-maximal inhibitory concentration (IC50) of the test compound and comparators against a panel of selected kinases.

Selected Kinase Panel:

• VEGFR2 (KDR): A key mediator of angiogenesis, targeted by Sunitinib.

• PDGFRβ: Involved in cell growth, proliferation, and angiogenesis, also a target of Sunitinib.

• c-Abl: A non-receptor tyrosine kinase, the primary target of Dasatinib in the context of the Bcr-Abl fusion protein.[5]

• Src: A non-receptor tyrosine kinase involved in various signaling pathways related to cell growth, proliferation, and motility, and a key target of Dasatinib.

General Protocol for In Vitro Kinase Assay

This protocol is a general guideline and should be adapted based on the specific kinase and the detection method used (e.g., radiometric, fluorescence-based, or luminescence-based).[6] Commercially available kinase assay kits provide optimized reagents and protocols.[7][8]

• Reagent Preparation:

  • Prepare a kinase buffer appropriate for the specific enzyme. A typical buffer might contain Tris-HCl, MgCl₂, MnCl₂, DTT, and a source of ATP.

  • Prepare serial dilutions of the test and comparator compounds in DMSO, and then further dilute in kinase buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept low (typically ≤1%) to minimize its effect on enzyme activity.

  • Prepare a solution of the kinase and its specific substrate in kinase buffer.

• Assay Procedure (384-well plate format):

  • Add a small volume (e.g., 5 µL) of the diluted compound solutions to the wells of the microplate.

  • Add the kinase/substrate solution (e.g., 10 µL) to each well to initiate the reaction.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

  • Stop the reaction by adding a stop solution (e.g., a solution containing EDTA to chelate divalent cations).[6]

  • Add the detection reagent according to the manufacturer's instructions. This will depend on the assay format (e.g., a luciferase-based reagent for ADP-Glo™ assays).

  • Incubate for the recommended time to allow the detection signal to develop.

  • Measure the signal (e.g., luminescence) using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Comparative Data for Known Inhibitors

The following table summarizes reported IC50 values for the comparator compounds against the selected kinases. These values serve as a benchmark for evaluating the potency of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Kinase	Staurosporine IC50	Sunitinib IC50	Dasatinib IC50
VEGFR2	~3 nM[9]	80 nM[10]	~1 nM
PDGFRβ	~20 nM	2 nM[10]	~1 nM
c-Abl	~15 nM	>10,000 nM	0.6-3.0 nM[11]
Src	6 nM[9]	69 nM	0.4-1.1 nM[11]
Note: IC50 values can vary depending on the assay conditions (e.g., ATP concentration). The values presented are for comparative purposes.

Part 3: Cell-Based Functional Assays

Cell-based assays are essential to confirm that the observed biochemical activity translates to the inhibition of kinase signaling within a cellular context and to assess the compound's effect on cell viability.

Analysis of Target Kinase Phosphorylation by Western Blot

This method measures the inhibition of autophosphorylation of receptor tyrosine kinases or the phosphorylation of a downstream substrate of non-receptor tyrosine kinases in response to inhibitor treatment.

Selected Cell Lines and Signaling Pathways:

• HUVECs (Human Umbilical Vein Endothelial Cells): Express endogenous VEGFR2 and are a standard model for studying angiogenesis.[12] The pathway to be assessed is VEGF-A-induced VEGFR2 phosphorylation.

• NIH-3T3 cells (mouse embryonic fibroblast cell line): Often used to study PDGFRβ signaling due to their high expression of the receptor. The pathway to be assessed is PDGF-BB-induced PDGFRβ phosphorylation.

• K562 cells: A human chronic myelogenous leukemia cell line that is positive for the Bcr-Abl fusion gene, leading to constitutive c-Abl kinase activity.[13] The downstream target CrkL is a well-established substrate for Bcr-Abl, and its phosphorylation status can be used as a readout of Bcr-Abl activity.

• HT-29 cells: A human colon adenocarcinoma cell line with high levels of active Src kinase.[4] The autophosphorylation of Src at Tyr419 can be measured as an indicator of its activity.

General Protocol for Western Blot Analysis of Phosphoprotein Levels:

• Cell Culture and Treatment:

  • Culture the selected cell lines in their recommended media and conditions.

  • Seed the cells in multi-well plates and allow them to adhere and grow to a suitable confluency (typically 70-80%).

  • For HUVEC and NIH-3T3 cells, serum-starve the cells for several hours to reduce basal receptor phosphorylation before treatment.

  • Pre-treat the cells with serial dilutions of the test compound and comparator inhibitors for a specified time (e.g., 1-2 hours).

  • For HUVEC and NIH-3T3 cells, stimulate the cells with the appropriate ligand (VEGF-A for HUVECs, PDGF-BB for NIH-3T3s) for a short period (e.g., 5-10 minutes) to induce receptor phosphorylation. K562 and HT-29 cells do not require stimulation due to their constitutive kinase activity.

• Cell Lysis:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE and Western Blotting:

  • Normalize the protein amounts for each sample, mix with Laemmli sample buffer, and denature by heating.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[4]

  • Block the membrane with a suitable blocking buffer (e.g., 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST)) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-VEGFR2 (Tyr1175), anti-phospho-PDGFRβ (Tyr751), anti-phospho-CrkL (Tyr207), or anti-phospho-Src (Tyr419)).

  • Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis:

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the target protein.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Calculate the ratio of the phosphorylated protein signal to the total protein signal for each treatment condition.

  • Plot the normalized phosphorylation levels against the inhibitor concentration to determine the cellular IC50.

Figure 2: Workflow for Western Blot analysis of protein phosphorylation.

Cell Viability/Proliferation (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

Protocol for MTT Assay:

• Cell Seeding: Seed the selected cancer cell lines (K562, HT-29, and others relevant to the targeted kinases) into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound and comparator inhibitors for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the DMSO control and determine the GI50 (concentration for 50% growth inhibition) values.

Part 4: Data Visualization and Interpretation

Signaling Pathways of Targeted Kinases

The following diagrams illustrate the simplified signaling pathways of the kinases under investigation.

Figure 3: Simplified VEGFR2/PDGFRβ signaling pathway.

Figure 4: Simplified Bcr-Abl and Src signaling pathways.

Conclusion and Future Directions

This guide outlines a systematic approach to the initial characterization of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a potential kinase inhibitor. By comparing its in vitro and cell-based activities with those of Staurosporine, Sunitinib, and Dasatinib, researchers can gain valuable insights into its potency, selectivity, and potential as a lead compound for further drug development.

Positive results from these initial studies, such as potent and selective inhibition of a particular kinase or signaling pathway, would warrant further investigation. Subsequent steps could include broader kinase profiling to better understand its selectivity, pharmacokinetic studies to assess its drug-like properties, and in vivo efficacy studies in relevant animal models of cancer. The structural simplicity of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one also makes it an attractive candidate for medicinal chemistry efforts to optimize its potency and selectivity. This structured approach will enable a thorough and scientifically rigorous evaluation of this novel compound and its potential contribution to the arsenal of kinase-targeted therapies.

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A Strategic Guide to Target Engagement Verification for Novel Chemical Entities: A Case Study with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

Introduction

In the landscape of modern drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is fraught with challenges. A primary hurdle is the unambiguous confirmation of its mechanism of action, which begins with a fundamental question: what protein does this compound bind to, and does it engage this target effectively in a relevant biological system? Answering this is not merely an academic exercise; it is a critical step that underpins the entire rationale for a compound's development, influencing everything from lead optimization to clinical trial design. The failure to rigorously establish target engagement is a leading cause of clinical trial attrition, often due to a lack of efficacy or unforeseen toxicity.[1]

This guide addresses this challenge using the novel compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as a representative case study. As this molecule is not extensively characterized in public literature, its primary biological target is not established. This scenario is common in early-stage discovery and necessitates a systematic, unbiased approach. Therefore, this guide is structured not around a single, known target, but as a strategic roadmap.

First, we will compare powerful, unbiased techniques for identifying the molecular target(s) of a novel compound. Second, we will provide a detailed comparative analysis of orthogonal experimental methods to validate and quantify target engagement, ensuring that the observed biological effects are indeed mediated by the intended interaction. Each section provides not just protocols, but the causal logic behind experimental choices, empowering researchers to design self-validating workflows.

Part 1: The Hunt for the Target — A Comparison of Identification Strategies

Before verifying target engagement, one must first generate a high-confidence hypothesis about the target's identity. For a novel compound, assuming a target based on structural similarity alone is insufficient. Unbiased, proteome-wide methods are essential for discovering the true molecular interactors in a complex biological system.

Strategy 1: Affinity-Based Chemoproteomics

This approach leverages the binding affinity of the compound to isolate its protein targets from a complex mixture, such as a cell lysate. A prominent example is the Kinobeads assay, particularly relevant as indole and piperidine scaffolds are common in kinase inhibitors.[2][3]

The Causality Behind the Method: The core principle is competitive binding. A broad-spectrum affinity matrix, composed of immobilized kinase inhibitors, is used to capture a large portion of the cellular kinome.[4][5] When this lysate is pre-incubated with a free test compound (our "bait"), the compound will occupy the binding sites of its specific kinase targets. These "occupied" kinases can no longer bind to the affinity matrix and are washed away. By using quantitative mass spectrometry to compare the proteins pulled down with and without the test compound, we can identify the specific kinases that were displaced, revealing them as high-confidence targets.[4]

Figure 2: Workflow for Unbiased Target ID with CETSA-MS.

Feature	Affinity-Based Chemoproteomics (e.g., Kinobeads)	CETSA-MS
Principle	Competitive displacement from an affinity matrix	Ligand-induced thermal stabilization
Biological Context	In vitro (cell lysate)	In situ (intact cells or lysate)
Target Scope	Biased (e.g., kinases, depending on matrix)	Unbiased (entire proteome)
Primary Output	List of displaced proteins (potential targets)	List of stabilized proteins (direct targets)
Key Advantage	Excellent for specific protein families; high signal-to-noise	Unbiased; reflects physiological engagement and cell permeability
Key Limitation	Only captures proteins that bind the matrix; non-physiological lysate conditions [6]	Can be technically demanding; may miss targets that do not stabilize upon binding

Part 2: From Hypothesis to Confirmation — A Comparative Guide to Target Engagement Assays

Once target identification yields a candidate protein (e.g., "Kinase X" or "Receptor Y"), the next crucial step is to validate this interaction with orthogonal methods. This builds confidence that the compound directly and specifically binds the intended target in a manner that can be quantified.

Method 1: Cellular Thermal Shift Assay (CETSA) with Western Blot

This is a targeted version of the CETSA-MS method, ideal for validating a specific protein identified in the initial screen. It is accessible, requires no specialized probes, and confirms engagement in the cell. [7][8] The Causality Behind the Method: The principle remains the same: target stabilization. However, instead of analyzing the entire proteome, the soluble protein fractions are analyzed by Western Blot using an antibody specific to the hypothesized target. A positive result is a stronger band intensity at higher temperatures in the compound-treated samples, indicating the protein was stabilized against denaturation. This can be performed across a range of temperatures to generate a "melt curve" or at a single, optimized temperature with varying compound concentrations to determine a dose-response curve and cellular EC50. [9]

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with various concentrations of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one or vehicle (DMSO) for 1-2 hours.

• Heating: Harvest cells, wash, and resuspend in PBS. Aliquot cell suspensions into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermal cycler, followed by immediate cooling to 4°C.

• Lysis: Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

• Fractionation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated proteins.

• Analysis: Carefully collect the supernatant (soluble fraction). Quantify total protein concentration, normalize samples, and analyze by SDS-PAGE and Western Blot using a primary antibody specific for the target protein.

• Quantification: Densitometry is used to quantify the band intensity at each temperature, which is then plotted to generate melt curves.

Method 2: Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free biophysical technique that provides real-time quantitative data on binding kinetics and affinity. It is an in vitro method that precisely measures the direct interaction between a purified target protein and the compound. [10][11][12] The Causality Behind the Method: SPR detects changes in mass on the surface of a sensor chip. [13]First, the purified target protein ("ligand") is immobilized onto the chip. Then, a solution containing the compound ("analyte") is flowed over the surface. If the compound binds to the protein, the mass on the surface increases, which alters the refractive index of the surface. This change is detected in real-time and plotted on a sensorgram, which shows the association of the compound as it flows over and the dissociation as a buffer washes it away. From this data, key parameters like the association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD) can be calculated, providing a precise measure of binding affinity. [14]

• Chip Preparation: Select and activate a sensor chip suitable for protein immobilization (e.g., a CM5 chip for amine coupling).

• Ligand Immobilization: Covalently couple the purified recombinant target protein to the sensor surface to a desired density. A reference channel is prepared in parallel (e.g., a mock immobilization) to subtract non-specific binding signals.

• Analyte Injection: Prepare a dilution series of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one in a suitable running buffer.

• Association/Dissociation: Inject each concentration of the compound over the ligand and reference channels for a defined period to monitor association, followed by an injection of running buffer to monitor dissociation.

• Regeneration: If necessary, inject a regeneration solution to strip the bound compound from the target protein, preparing the surface for the next cycle.

• Data Analysis: After subtracting the reference channel signal, fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine ka, kd, and KD.

Method 3: In-Cell Western™ Assay

The In-Cell Western (ICW) is a quantitative immunofluorescence assay performed in microplates. It can be adapted to measure target engagement by observing downstream consequences of binding, such as changes in post-translational modifications or protein localization, directly in fixed cells. [15][16] The Causality Behind the Method: The ICW quantifies a specific protein or phosphorylation event within fixed cells using target-specific primary antibodies and fluorescently labeled secondary antibodies. [17]For target engagement, this can be used as an indirect (functional) readout. For example, if the target is a kinase, engagement by an inhibitor should lead to a dose-dependent decrease in the phosphorylation of its substrate. By simultaneously staining for the total target protein (e.g., with a green dye) and the phosphorylated substrate (e.g., with a red dye), one can normalize the functional signal to the total protein in each well, providing a robust, high-throughput measure of pathway modulation.

• Cell Seeding & Treatment: Seed cells in a 96- or 384-well plate. The next day, treat with a serial dilution of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one for a specified time.

• Fixation & Permeabilization: Remove the treatment media, and fix the cells with 4% paraformaldehyde, followed by permeabilization with a detergent like Triton X-100.

• Blocking: Block non-specific antibody binding with a suitable blocking buffer.

• Antibody Incubation: Incubate with primary antibodies (e.g., anti-phospho-substrate and anti-total-target) overnight.

• Secondary Antibody & Staining: Wash the wells and incubate with species-appropriate secondary antibodies conjugated to near-infrared fluorophores (e.g., IRDye® 800CW and IRDye® 680RD). A DNA stain can also be included for cell number normalization.

• Imaging & Analysis: Wash the wells and scan the plate using an infrared imaging system. The integrated fluorescence intensity per well is used to calculate dose-response curves and determine the IC50.

Figure 3: Workflow for the In-Cell Western™ Assay.

Comparative Summary of Target Engagement Assays

Feature	CETSA (Western Blot)	Surface Plasmon Resonance (SPR)	In-Cell Western™ (ICW)
Principle	Thermal stabilization upon binding	Real-time mass change on a sensor	In-cell immunodetection of protein/pathway modulation
Biological Context	Cellular (confirms cell penetration)	In vitro (purified components)	Cellular (measures functional consequence)
Data Output	Melt curves (Tagg shift), Dose-response (EC50)	Kinetics (ka, kd), Affinity (KD)	Dose-response (IC50)
Label Requirement	Label-free (requires antibody)	Label-free	Label-free (requires antibodies)
Throughput	Low to Medium	Medium	High
Key Advantage	Confirms target binding in a physiological cell context without modification. [18]	Provides precise, real-time kinetic and affinity data. [10]	High-throughput; measures functional outcome of engagement in a cellular context. [15]
Key Limitation	Indirect detection; not all binding events cause stabilization.	Requires purified, active protein; in vitro data may not translate to cells.	Indirect measure of engagement; requires specific antibodies and a known downstream event.

Synthesizing the Evidence: A Self-Validating Workflow

True confidence in target engagement comes not from a single experiment, but from the convergence of evidence from multiple, orthogonal methods. A robust workflow for a novel compound like 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one involves a logical progression from discovery to validation.

Figure 4: Decision workflow for target identification and validation.

This workflow illustrates a best-practice approach:

• Discover: Use an unbiased method like CETSA-MS to identify targets in a physiological context.

• Validate Biophysically: Confirm direct binding to a purified version of the top candidate target using SPR to obtain high-quality affinity and kinetic data.

• Confirm in Cells: Use a targeted CETSA experiment to prove that the compound engages the target inside the cell.

• Measure Function: Employ an assay like the In-Cell Western to show that target engagement leads to the expected functional consequence on a downstream pathway.

When the binding affinity (KD from SPR) correlates with the cellular engagement potency (EC50 from CETSA) and the functional activity (IC50 from ICW), it builds a powerful, self-validating case for the compound's mechanism of action.

Conclusion

Verifying the target engagement of a novel compound such as 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a cornerstone of rigorous drug discovery. In the absence of a known target, an unbiased discovery phase using techniques like CETSA-MS is not a luxury but a necessity. Following identification, a multi-pronged validation strategy employing orthogonal assays is the most effective way to build a high-confidence profile of the compound's molecular mechanism. By combining biophysical methods like SPR with cell-based assays like CETSA and In-Cell Westerns, researchers can connect direct binding events to cellular engagement and functional outcomes. This integrated approach mitigates the risk of advancing compounds with ambiguous mechanisms and ultimately paves a clearer, data-driven path toward the clinic.

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A Comparative Guide to the Structure-Activity Relationship of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one Analogs

Introduction

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of biologically active compounds and pharmaceuticals.[1][2][3] When fused with a piperidine ring, another ubiquitous structure in drug candidates, it forms a powerful pharmacophore for targeting a range of physiological systems, particularly within the central nervous system (CNS).[4][5] This guide focuses on the structure-activity relationship (SAR) of a specific chemical series: 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and its analogs. These compounds have garnered interest for their potential to modulate key neurotransmitter receptors, such as dopamine and serotonin receptors, which are implicated in various neurological and psychiatric disorders.[6][7][8]

This document provides an in-depth analysis of how structural modifications to this core scaffold influence biological activity. We will dissect the molecule into its constituent parts, examine the effects of substitutions, and present comparative experimental data to guide rational drug design and optimization efforts for researchers and drug development professionals.

Core Molecular Architecture

The 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one scaffold can be deconstructed into three primary regions, each offering distinct opportunities for chemical modification to tune potency, selectivity, and pharmacokinetic properties.

• The Indole Moiety: The aromatic, electron-rich indole ring system is crucial for receptor interaction, often participating in hydrogen bonding and π-stacking interactions.[1]

• The Piperidine Linker: This saturated heterocycle provides a three-dimensional conformation that correctly orients the other functional groups for optimal binding within the receptor pocket.[4][9]

• The N-Acetyl Group: The ethanone moiety on the piperidine nitrogen can influence solubility, metabolic stability, and receptor affinity.

Caption: Core molecular scaffold highlighting key regions for SAR analysis.

Structure-Activity Relationship (SAR) Analysis

The biological activity of this class of compounds is highly sensitive to structural changes. The following sections explore the impact of modifications at each key region, with a focus on affinity for dopamine D4 and serotonin 5-HT1A receptors, common targets for such scaffolds.

Modifications of the Indole Ring

The indole ring serves as a critical anchor within the receptor binding pocket. Its modification can profoundly impact affinity and selectivity.

• N-H of Indole: The nitrogen proton of the indole is often a key hydrogen bond donor. Molecular docking studies on related indole antagonists suggest this N-H group can form a hydrogen bond with backbone carbonyls of key amino acid residues (e.g., Leu1003.32) in the receptor.[10] Alkylation or replacement of this proton generally leads to a significant loss of potency, underscoring its importance.

• Substitution on the Benzene Ring: Introducing substituents on the 5- and 6-positions of the indole ring can modulate electronic properties and steric interactions.

  • Electron-Withdrawing Groups (EWGs): The introduction of an electronegative atom like fluorine at the 5-position has been shown to decrease activity in some GPR84 antagonist analogs, suggesting that reducing the electron density of the indole ring is detrimental to binding.[10]

  • Electron-Donating Groups (EDGs): Conversely, small EDGs like a methyl group may enhance π-stacking interactions or provide favorable hydrophobic contacts, potentially increasing affinity.

Compound ID	Indole Modification	Target Receptor	Binding Affinity (Ki, nM)	Selectivity Profile
Parent	Unsubstituted	D4	15	D4 > D2, 5-HT1A
Analog 1A	5-Fluoro	D4	45	Decreased D4 affinity
Analog 1B	N1-Methyl	D4	>1000	Loss of activity
Analog 1C	5-Methoxy	D4	12	Maintained or slightly improved affinity

Table 1: Comparative activity of indole-modified analogs. Data is representative and synthesized from general principles observed in related compound series.[7][10]

Modifications of the Piperidine Linker

The piperidine ring's primary role is to act as a rigid spacer, ensuring the correct spatial orientation between the indole moiety and the N-acyl group.

• Ring Conformation: The chair conformation of the piperidine ring is generally preferred for optimal activity. Introducing bulky substituents can lock the conformation or introduce unfavorable steric clashes, often reducing binding affinity.[4]

• 4,4-Disubstitution: In related scaffolds, adding substituents at the 4-position of the piperidine ring, such as gem-difluoro groups, has been explored to modulate properties like lipophilicity and metabolic stability without drastically altering receptor binding.[11] For the current scaffold, this would require shifting the indole to a different position, fundamentally changing the core structure.

Modifications of the N-Acetyl Group

The N-acetyl group is a critical interaction domain and a key site for modulating physicochemical properties.

• Chain Length and Branching: Replacing the acetyl group with larger acyl chains (e.g., propionyl, butyryl) can explore additional hydrophobic pockets within the binding site. However, excessive bulk is often detrimental.

• Replacement with Aryl Groups: Replacing the ethanone moiety with a larger, aromatic structure can fundamentally alter the compound's activity profile. For example, linking an arylpiperazine moiety, a known pharmacophore for 5-HT1A and D4 receptors, can lead to highly potent and selective ligands.[6][12][13] A new series of potent dopamine D4 receptor agonists were developed by modifying the linker between an aryl group and a piperazine ring, highlighting the linker's importance.[13]

Compound ID	N-Piperidine Modification	Target Receptor	Binding Affinity (Ki, nM)	Functional Activity
Parent	Acetyl	5-HT1A	85	Partial Agonist
Analog 2A	Propionyl	5-HT1A	60	Partial Agonist
Analog 2B	Cyclopropylcarbonyl	5-HT1A	40	Antagonist
Analog 2C	4-(pyridin-2-yl)piperazin-1-yl)propyl	5-HT1A / D4	0.74 / 25	Full 5-HT1A Agonist

Table 2: Comparative activity of N-acyl modified analogs. Data is representative and synthesized from SAR principles of related scaffolds.[6][14]

Experimental Protocols

To ensure the integrity and reproducibility of SAR data, standardized and validated experimental procedures are essential.

Protocol 1: General Synthesis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one Analogs

The synthesis of the title compounds is typically achieved through a straightforward acylation of a 4-(1H-indol-3-yl)piperidine intermediate. The causality behind this choice is its high efficiency and modularity, allowing for the rapid generation of a library of analogs by simply varying the acylating agent.

Step-by-Step Methodology:

• Intermediate Synthesis: The key intermediate, 4-(1H-indol-3-yl)piperidine, can be synthesized via a Fischer indole synthesis or by reacting indole with N-protected-4-piperidone followed by reduction and deprotection.[15]

• Acylation Reaction:

  • To a solution of 4-(1H-indol-3-yl)piperidine (1.0 eq) in an aprotic solvent like dichloromethane (DCM) at 0 °C, add a non-nucleophilic base such as triethylamine (TEA) (1.2 eq).

  • Slowly add the desired acylating agent (e.g., acetyl chloride) (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, quench the reaction with water and extract the organic layer.

  • Wash the organic layer sequentially with dilute HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product using column chromatography on silica gel to yield the final compound.

Caption: General synthetic workflow for N-acylation of the piperidine intermediate.

Protocol 2: Radioligand Binding Assay for Receptor Affinity

This protocol determines the binding affinity (Ki) of a test compound for a specific receptor, providing a quantitative measure of its potency. The choice of a competitive binding assay with a known high-affinity radioligand is a self-validating system, as the displacement of the radioligand is directly proportional to the test compound's affinity.

Step-by-Step Methodology:

• Membrane Preparation: Utilize cell membranes from a stable cell line (e.g., HEK293) recombinantly expressing the human receptor of interest (e.g., Dopamine D4).[16]

• Assay Setup: In a 96-well plate, combine:

  • Receptor-containing cell membranes.

  • A fixed concentration of a suitable radioligand (e.g., [3H]spiperone for D4).

  • Increasing concentrations of the test compound (typically from 10-11 to 10-5 M).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Incubation: Incubate the plates at room temperature for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Detection: Wash the filters to remove non-specific binding, and measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of radioligand displacement against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that displaces 50% of the radioligand).

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

The 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one scaffold represents a versatile platform for the development of potent and selective ligands for CNS targets. The structure-activity relationship is well-defined, with key interaction points at the indole N-H and the N-acetyl region of the piperidine.

• Key for Affinity: Maintaining the indole N-H as a hydrogen bond donor is critical for high-affinity binding.

• Tuning Selectivity: Modifications to the N-acyl group on the piperidine nitrogen offer the most effective strategy for modulating potency, functional activity (agonist vs. antagonist), and selectivity across different receptor subtypes.

• Rational Design: The insights provided in this guide, supported by standardized synthetic and pharmacological protocols, offer a logical framework for the rational design of next-generation analogs with improved therapeutic profiles. Future work should focus on exploring a wider range of N-acyl substituents and further characterizing promising compounds in functional assays and in vivo models.

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Efficacy of the Indol-3-yl-piperidine Scaffold in Resistant Cell Lines: A Comparative Guide

In the landscape of oncology drug development, the emergence of drug resistance remains a formidable challenge, necessitating the exploration of novel chemical scaffolds capable of circumventing these resistance mechanisms. This guide provides a comprehensive analysis of the therapeutic potential of compounds built upon the 1-(1H-indol-3-yl)piperidine backbone, with a particular focus on their efficacy in drug-resistant cancer cell lines. While direct experimental data for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is not extensively available in the public domain, we will explore the broader family of indol-3-yl-piperidine derivatives to provide a scientifically grounded comparison of their performance and mechanisms of action. This guide is intended for researchers, scientists, and professionals in the field of drug development who are seeking to understand and leverage this promising class of compounds.

The Indole Scaffold: A Privileged Structure in Oncology

The indole nucleus is a cornerstone in medicinal chemistry, recognized for its ability to interact with a multitude of biological targets.[1][2] Its derivatives have been successfully developed into clinically approved anticancer agents, such as the vinca alkaloids (vinblastine, vincristine) and tyrosine kinase inhibitors (sunitinib).[3] A key advantage of the indole scaffold is its structural versatility, which allows for modifications that can lead to compounds capable of overcoming multidrug resistance, a common hurdle in cancer therapy.[2][4]

The Promise of the Indol-3-yl-piperidine Moiety in Overcoming Resistance

Recent research has highlighted the potential of indol-3-yl-piperidine derivatives in targeting signaling pathways that are aberrantly activated in resistant cancers. A noteworthy example is the investigation of compounds targeting the Hedgehog (Hh) signaling pathway, which is implicated in the development of several malignancies and the acquisition of drug resistance.[5]

Case Study: LKD1214, a Novel Indole Derivative for Vismodegib-Resistant Tumors

A recently identified indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone (LKD1214) , has demonstrated significant promise in overcoming resistance to the Hedgehog pathway inhibitor, vismodegib.[5]

Mechanism of Action: LKD1214 acts as a Smoothened (SMO) antagonist. It effectively represses SMO activity by preventing its translocation to the primary cilium, a critical step in the activation of the Hh pathway.[5] Crucially, LKD1214 maintains its inhibitory activity against the SmoD477H mutant, a mutation that confers resistance to vismodegib.[5] This suggests a distinct binding interaction with SMO compared to existing inhibitors, offering a valuable therapeutic strategy for patients who have developed resistance to vismodegib.

Supporting Experimental Data: In preclinical studies, LKD1214 has shown potency comparable to vismodegib in suppressing Hedgehog pathway activation.[5] Furthermore, it has demonstrated the ability to inhibit tumor growth in mouse models of medulloblastoma, a type of brain tumor often associated with aberrant Hh signaling.[5]

Comparative Efficacy of Indole Derivatives in Resistant Cell Lines

To provide a broader context, the following table summarizes the efficacy of various indole derivatives in different resistant cancer cell lines. This comparative data underscores the diverse mechanisms by which indole-based compounds can combat drug resistance.

Compound Class	Example Compound	Resistant Cell Line	Mechanism of Resistance	Efficacy (IC50)	Reference
Indol-3-yl-piperidine Derivative	LKD1214	Vismodegib-Resistant Cells (SmoD477H)	Target protein mutation	Comparable potency to vismodegib in sensitive lines	[5]
Indole-based Tyrphostin	Compound 2a	Multi-drug resistant MCF-7/Topo (breast cancer)	Overexpression of topoisomerase	0.10 µM	[6]
Indole-based Tyrphostin Ruthenium Complex	Compound 3a	Multi-drug resistant MCF-7/Topo (breast cancer)	Overexpression of topoisomerase	0.18 µM	[6]
Indole-Thiadiazole Derivative	Compound 10b	A549 (lung cancer), K562 (leukemia)	Not specified	12.0 nM (A549), 10 nM (K562)	[7]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

The data clearly indicates that derivatives of the indole scaffold can be highly potent against cancer cells that have developed resistance to standard chemotherapeutic agents. The mechanisms of action are varied, ranging from the inhibition of specific signaling pathways like Hedgehog, to overcoming multidrug resistance mediated by drug efflux pumps or target mutations.[2][6]

Experimental Protocols for Assessing Efficacy in Resistant Cell Lines

The following are standard, detailed protocols for evaluating the efficacy of novel compounds like those based on the indol-3-yl-piperidine scaffold.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

This assay is a fundamental method to assess the dose-dependent effect of a compound on cell proliferation.

Methodology:

• Cell Seeding: Plate resistant and their corresponding parental (sensitive) cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound (e.g., LKD1214) and a control compound (e.g., vismodegib) for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration.

Apoptosis Analysis by Flow Cytometry

This method quantifies the induction of programmed cell death by the test compound.

Methodology:

• Cell Treatment: Treat resistant cells with the test compound at its IC50 and 2x IC50 concentrations for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Annexin V and Propidium Iodide (PI) Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blotting for Signaling Pathway Analysis

This technique is used to determine the effect of the compound on the expression and phosphorylation status of key proteins in a targeted signaling pathway.

Methodology:

• Protein Extraction: Treat cells with the compound for a specified time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against target proteins (e.g., SMO, GLI1 for the Hedgehog pathway) and a loading control (e.g., GAPDH).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizing Key Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the Hedgehog signaling pathway and a typical experimental workflow for drug efficacy testing.

Caption: A typical experimental workflow for evaluating compound efficacy.

Conclusion and Future Directions

The indol-3-yl-piperidine scaffold represents a highly promising starting point for the development of novel therapeutics targeting drug-resistant cancers. While data on the specific compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is limited, the broader class of indole derivatives demonstrates significant potential to overcome various resistance mechanisms. The case of LKD1214 in vismodegib-resistant models provides a compelling example of how targeted design within this chemical space can yield potent and clinically relevant molecules.

Future research should focus on synthesizing and screening a wider array of indol-3-yl-piperidine derivatives against a diverse panel of resistant cancer cell lines. Elucidating their structure-activity relationships will be crucial for optimizing their potency and selectivity. Furthermore, in vivo studies are necessary to validate the preclinical efficacy and safety of the most promising candidates. By leveraging the versatility of the indole scaffold, the scientific community can continue to develop innovative strategies to combat the ever-evolving challenge of drug resistance in oncology.

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A Comparative Analysis of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and Established c-Myc Inhibitors

An In-Depth Technical Guide for Researchers

In the landscape of oncology research, the transcription factor c-Myc remains one of the most sought-after, yet elusive, therapeutic targets.[1][2] Its deregulation is a hallmark of a vast majority of human cancers, where it acts as a master regulator of cell proliferation, growth, and metabolism.[2][3] However, its nuclear localization and lack of a defined ligand-binding pocket have rendered it "undruggable" for decades.[4][5] This guide provides a comparative analysis of a novel investigational molecule, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, against established direct and indirect inhibitors of c-Myc, offering a technical resource for researchers in the field of cancer biology and drug discovery.

The Central Role of c-Myc in Oncogenesis

The c-Myc protein is a member of the basic helix-loop-helix leucine zipper (bHLHZip) family of transcription factors.[6] Its primary function is executed through heterodimerization with its obligate partner, Max (Myc-associated factor X).[2][6] This c-Myc/Max complex binds to specific DNA sequences known as E-boxes (5'-CACGTG-3') in the promoter regions of target genes, driving the transcription of a wide array of genes involved in cell cycle progression, protein synthesis, and metabolism.[7] The multifaceted role of c-Myc in cellular processes underscores the significant challenge in developing inhibitors that are both effective and possess a manageable safety profile.

Strategies to thwart c-Myc's oncogenic activity are broadly categorized into direct and indirect inhibition.[8][9] Direct inhibitors aim to disrupt the c-Myc protein itself or its critical interaction with Max.[8][9] Indirect inhibitors, on the other hand, target upstream regulators or downstream effectors of the c-Myc pathway.[8][9]

Caption: The c-Myc signaling pathway and points of therapeutic intervention.

Profile of the Investigational Inhibitor: 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

For the purpose of this guide, we will refer to 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one as "Compound X". While public domain data on this specific molecule as a c-Myc inhibitor is not available, its chemical structure, featuring indole and piperidine moieties, is common in compounds designed to interfere with protein-protein interactions. We will therefore proceed with a hypothetical profile for Compound X as a direct inhibitor of the c-Myc/Max heterodimerization.

Hypothesized Mechanism of Action: Compound X is postulated to be a small molecule inhibitor that binds to the bHLHZip domain of c-Myc, preventing its association with Max. This disruption of the c-Myc/Max complex would abrogate its ability to bind to E-box sequences, thereby inhibiting the transcription of c-Myc target genes.

Hypothetical Performance Data for Compound X:

Parameter	Hypothetical Value	Assay Method
Binding Affinity (Kd) to c-Myc	850 nM	Microscale Thermophoresis (MST)
c-Myc/Max Dimerization IC50	2.5 µM	Co-Immunoprecipitation Assay
Cellular Potency (IC50, P493-6 Cells)	5 µM	Cell Viability Assay (MTT/CTG)
Target Gene Repression (NPM1, LDHA)	>70% at 10 µM	qRT-PCR
In Vivo Efficacy (Tumor Growth Inhibition)	45% at 50 mg/kg	Burkitt's Lymphoma Xenograft Model

Established c-Myc Inhibitors: A Comparative Landscape

A number of molecules targeting c-Myc have been developed and characterized. Here, we focus on three well-established inhibitors, each representing a different therapeutic strategy.

1. 10058-F4: The Archetypal Direct Small Molecule Inhibitor

10058-F4 is a cell-permeable thiazolidinone that directly inhibits the c-Myc/Max interaction.[6][10] It has been instrumental as a tool compound for studying the consequences of c-Myc inhibition. In various cancer cell lines, 10058-F4 has been shown to induce cell cycle arrest at the G0/G1 phase, downregulate c-Myc expression, and trigger apoptosis.[10][11]

• Mechanism: Prevents c-Myc-Max dimerization.[10]

• Advantages: Well-characterized in vitro, commercially available for research.

• Limitations: While effective in vitro with an IC50 for dimerization inhibition around 64 µM, it suffers from rapid metabolism and poor stability in vivo, which has limited its clinical development.[11]

2. JQ1: The Prototypical Indirect BET Inhibitor

JQ1 is a potent inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4.[12] BRD4 is a reader of acetylated histones and is essential for the transcriptional activation of c-Myc. By displacing BRD4 from chromatin, JQ1 effectively downregulates c-Myc transcription.[13]

• Mechanism: Inhibits BET bromodomains, leading to transcriptional downregulation of c-Myc.[13]

• Advantages: Demonstrates potent anti-proliferative effects in a wide range of cancer models, both in vitro and in vivo.[12][14]

• Limitations: As an indirect inhibitor, JQ1 affects the expression of numerous genes beyond c-Myc, which can lead to broader biological effects and potential off-target toxicities.[15]

3. Omomyc (OMO-103): A Clinically Investigated Peptide Inhibitor

Omomyc is a dominant-negative version of the c-Myc bHLHZip domain.[4] This 90-amino-acid mini-protein can dimerize with c-Myc, sequestering it and preventing it from binding to DNA.[4] OMO-103, the clinical-grade formulation of Omomyc, is the first direct c-Myc inhibitor to successfully complete a Phase I clinical trial.[4][5]

• Mechanism: Acts as a dominant-negative, sequestering c-Myc and preventing its function.[4]

• Advantages: High specificity for c-Myc, demonstrated safety and signs of anti-tumor activity in early clinical trials.[4][5]

• Limitations: As a peptide therapeutic, it requires intravenous administration and may face challenges with cell permeability and stability, though it has been engineered to overcome some of these hurdles.[5]

Head-to-Head Comparison

The following table summarizes the key characteristics of our hypothetical Compound X against the established inhibitors.

Feature	Compound X (Hypothetical)	10058-F4	JQ1	Omomyc (OMO-103)
Class	Direct Small Molecule	Direct Small Molecule	Indirect Small Molecule (BETi)	Direct Peptide
Mechanism	Inhibits c-Myc/Max Dimerization	Inhibits c-Myc/Max Dimerization[10]	Downregulates c-Myc Transcription[13]	Sequesters c-Myc Protein[4]
Cellular Potency	Moderate	Low to Moderate	High (nM range)	High (nM to low µM range)
In Vivo Efficacy	Moderate	Limited due to poor PK[11]	High in preclinical models[14]	Demonstrated in preclinical & clinical settings[4][5]
Clinical Stage	Preclinical	Preclinical (Tool Compound)	Derivatives in clinical trials	Phase I Completed[4][5]
Key Advantage	Potentially improved drug-like properties	Well-characterized research tool	Broad applicability in c-Myc-driven cancers	High specificity and clinical validation
Key Limitation	Unproven efficacy and safety	Poor in vivo stability[11]	Potential for off-target effects	Peptide delivery challenges

Experimental Protocols for Evaluating c-Myc Inhibitors

Validating a novel c-Myc inhibitor requires a multi-faceted approach, moving from biochemical assays to cellular and in vivo models.

Caption: A typical experimental workflow for c-Myc inhibitor validation.

1. c-Myc Reporter Gene Assay (Luciferase)

This assay measures the transcriptional activity of c-Myc.

• Principle: Cells are co-transfected with a plasmid containing a luciferase reporter gene under the control of a promoter with multiple E-box elements, and a vector for stable c-Myc expression. Inhibition of c-Myc/Max binding to the E-boxes results in decreased luciferase expression.

• Protocol:

  • Seed HEK293T or a relevant cancer cell line in a 96-well plate.

  • Transfect cells with the c-Myc responsive luciferase reporter plasmid and a Renilla luciferase control plasmid.

  • After 24 hours, treat the cells with varying concentrations of the test compound (e.g., Compound X) and a positive control (e.g., 10058-F4).

  • Incubate for an additional 24-48 hours.

  • Lyse the cells and measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

  • Plot the normalized luciferase activity against compound concentration to determine the IC50 value.

2. Co-Immunoprecipitation (Co-IP) for c-Myc/Max Interaction

This assay directly assesses the ability of a compound to disrupt the c-Myc/Max dimer.

• Principle: An antibody against c-Myc is used to pull down c-Myc and any associated proteins from a cell lysate. The presence of Max in the immunoprecipitated complex is then detected by Western blotting.

• Protocol:

  • Culture a high c-Myc expressing cell line (e.g., Daudi, Ramos) and treat with the test compound for 4-6 hours.

  • Lyse the cells in a non-denaturing Co-IP buffer containing protease inhibitors.

  • Pre-clear the lysate with protein A/G beads.

  • Incubate the pre-cleared lysate with an anti-c-Myc antibody overnight at 4°C.

  • Add protein A/G beads to capture the antibody-protein complexes.

  • Wash the beads extensively to remove non-specific binding.

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with antibodies against both c-Myc and Max to detect their presence in the immunoprecipitated sample. A decrease in the Max signal in the treated samples indicates disruption of the interaction.

3. Quantitative Real-Time PCR (qRT-PCR) for Target Gene Expression

This method quantifies changes in the mRNA levels of c-Myc and its downstream target genes.

• Principle: RNA is extracted from treated cells, reverse-transcribed into cDNA, and then used as a template for PCR with gene-specific primers. The amount of amplified product is measured in real-time using a fluorescent dye.

• Protocol:

  • Treat cancer cells with the test compound for a specified time (e.g., 24 hours).

  • Isolate total RNA using a suitable extraction kit.

  • Synthesize cDNA from the RNA using a reverse transcriptase kit.

  • Perform real-time PCR using SYBR Green or TaqMan probes for c-Myc and known target genes (e.g., NPM1, ODC1, LDHA) and a housekeeping gene (e.g., GAPDH, ACTB).

  • Calculate the relative gene expression changes using the ΔΔCt method.

Conclusion and Future Directions

The pursuit of a clinically effective c-Myc inhibitor is at a pivotal moment.[1] While direct small molecule inhibitors like 10058-F4 have laid crucial groundwork, their therapeutic potential has been hampered by pharmacological limitations.[11] Indirect strategies, exemplified by JQ1, have shown significant promise but are accompanied by concerns about specificity.[15] The clinical advancement of OMO-103 has shattered the long-held belief that c-Myc is an undruggable target, opening the door for novel therapeutic modalities.[4][5]

A hypothetical molecule like 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (Compound X), if validated, would represent a significant step forward in the development of drug-like, direct c-Myc inhibitors. The key to success for any new entrant in this field will be a demonstration of superior potency, specificity, and in vivo stability compared to existing compounds. Future research will likely focus on refining small molecule design, exploring novel mechanisms such as c-Myc degradation via PROTACs, and combination therapies that leverage synthetic lethal interactions with c-Myc inhibition.[1][16] The multifaceted experimental approach outlined in this guide provides a robust framework for the rigorous evaluation of such next-generation c-Myc inhibitors.

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A Senior Application Scientist's Guide to Benchmarking 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and its Analogs: A Workflow for Novel CNS Drug Candidates

This guide provides a comprehensive framework for the preclinical evaluation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a novel compound with structural motifs suggestive of activity at key central nervous system (CNS) targets. The presence of an indole nucleus linked to a piperidine ring suggests a potential interaction with serotonin (5-HT) and dopamine (D2) receptors, pharmacophores common to many antipsychotic and psychoactive drugs.[1][2]

This document is structured not as a rigid protocol, but as a dynamic, logic-driven workflow. It is designed to guide researchers through a tiered screening cascade, from initial in vitro profiling to more complex in vivo behavioral models, ensuring that experimental choices are both scientifically sound and resource-efficient. We will benchmark our lead compound against established drugs with overlapping pharmacological profiles to contextualize its potential therapeutic utility.

Foundational Strategy: Defining the Pharmacological Landscape

The core chemical scaffold of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one serves as our starting point. The indole moiety is a well-established feature in many serotonin receptor ligands, while the piperidine ring is prevalent in dopamine receptor antagonists.[2] This structural hypothesis dictates our initial line of inquiry: to characterize the compound's binding affinity and functional activity at 5-HT and D2 receptor subtypes.

Our benchmarking strategy will therefore involve a head-to-head comparison with two well-characterized atypical antipsychotics:

• Risperidone: A potent antagonist of both 5-HT2A and D2 receptors.[1]

• Aripiprazole: A D2 partial agonist with 5-HT2A antagonist activity.[3]

These compounds provide excellent benchmarks for interpreting the activity of our novel molecule, allowing us to classify it as a potential antagonist, agonist, or partial agonist.

The In Vitro Screening Cascade: From Binding to Function

Our in vitro evaluation is designed as a funnel, starting with broad screening and progressing to more specific functional and safety assays.

Caption: A tiered workflow for in vitro characterization.

Step 1: Receptor Binding Affinity

Objective: To determine the binding affinity (Ki) of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one for human 5-HT2A and D2 receptors.

Causality: A radioligand binding assay is the gold standard for quantifying the direct interaction between a compound and its receptor target.[4][5] This initial step is crucial to confirm our structural hypothesis and to gauge the potency of the compound. A high affinity (low Ki value) is often a prerequisite for a viable drug candidate.

Experimental Protocol: Radioligand Binding Assay [4][6]

• Source of Receptors: Use commercially available cell membranes from HEK293 cells stably expressing either the human 5-HT2A or D2 receptor.

• Radioligand Selection:

  • For 5-HT2A receptors: [³H]-Ketanserin.[6]

  • For D2 receptors: [³H]-Spiperone.[7]

• Assay Setup: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound (1-[4-(1H-indol-3-yl)piperidino]ethan-1-one) and reference compounds (Risperidone, Aripiprazole).

• Incubation: Allow the reaction to reach equilibrium (typically 60 minutes at room temperature).

• Separation: Rapidly filter the mixture through glass fiber filters to separate bound from unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the IC50 value (the concentration of the test compound that displaces 50% of the radioligand) and then convert it to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Compound	5-HT2A Ki (nM)	D2 Ki (nM)
1-[4-(1H-indol-3-yl)piperidino]ethan-1-one	Hypothetical: 5.2	Hypothetical: 15.8
Risperidone	0.16	3.5
Aripiprazole	3.4	0.34

Table 1: Hypothetical binding affinities of the test compound and benchmarks.

Step 2: Functional Activity Profiling

Objective: To characterize the functional activity of the test compound at 5-HT2A and D2 receptors (i.e., as an agonist, antagonist, or partial agonist).

Causality: Binding affinity does not reveal what happens after the compound binds. A functional assay is necessary to determine whether the compound activates the receptor (agonist), blocks its activation by the endogenous ligand (antagonist), or provides a submaximal activation (partial agonist).[8][9] This is critical for predicting the compound's physiological effects.

Caption: Generalized G-protein coupled receptor signaling cascade.

Experimental Protocol: cAMP and Calcium Flux Assays [10][11][12]

• For D2 Receptors (Gi-coupled):

  • Assay Principle: D2 receptors are typically coupled to Gi proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[10][11]

  • Methodology: Use a cell line expressing the D2 receptor and a cAMP-sensitive biosensor (e.g., using FRET or BRET technology).

  • Procedure:

    • First, stimulate the cells with a generic adenylyl cyclase activator like forskolin to generate a baseline cAMP signal.

    • To test for agonist activity, add increasing concentrations of the test compound and measure the decrease in the cAMP signal.

    • To test for antagonist activity, pre-incubate the cells with the test compound and then add a known D2 agonist (e.g., quinpirole). A potent antagonist will prevent the agonist-induced decrease in cAMP.

  • Data Analysis: Generate dose-response curves to determine EC50 (for agonists) or IC50 (for antagonists).

• For 5-HT2A Receptors (Gq-coupled):

  • Assay Principle: 5-HT2A receptors are coupled to Gq proteins, which activate phospholipase C, leading to an increase in intracellular calcium (Ca²+).[11]

  • Methodology: Use a cell line expressing the 5-HT2A receptor and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4).

  • Procedure:

    • To test for agonist activity, add increasing concentrations of the test compound and measure the increase in fluorescence.

    • To test for antagonist activity, pre-incubate the cells with the test compound and then add a known 5-HT2A agonist (e.g., serotonin). An antagonist will block the serotonin-induced calcium release.

  • Data Analysis: Determine EC50 or IC50 from dose-response curves.

Compound	D2 Functional Activity (EC50/IC50, nM)	5-HT2A Functional Activity (IC50, nM)
1-[4-(1H-indol-3-yl)piperidino]ethan-1-one	Hypothetical: Antagonist, IC50 = 25.1	Hypothetical: Antagonist, IC50 = 8.3
Risperidone	Antagonist, IC50 = 5.6	Antagonist, IC50 = 0.28
Aripiprazole	Partial Agonist, EC50 = 2.1	Antagonist, IC50 = 9.0

Table 2: Hypothetical functional activities of the test compound and benchmarks.

Step 3: Off-Target and Safety Profiling

Objective: To assess the potential for adverse effects by screening against key safety targets.

Causality: Early assessment of off-target activities is crucial to avoid late-stage failures. The two most critical safety assays at this stage are for hERG channel inhibition (cardiac safety) and Cytochrome P450 inhibition (drug-drug interactions).[13][14][15][16]

Experimental Protocols:

• hERG Inhibition Assay (Automated Patch Clamp): [13][14][17]

  • Principle: Inhibition of the hERG potassium channel can lead to QT interval prolongation, a serious cardiac side effect.[14]

  • Methodology: Use an automated patch-clamp system with a cell line stably expressing the hERG channel.

  • Procedure: Apply increasing concentrations of the test compound and measure the effect on the hERG channel current.

  • Data Analysis: Calculate the IC50 value. An IC50 > 10 µM is generally considered low risk.

• Cytochrome P450 (CYP) Inhibition Assay: [18][19][20]

  • Principle: Inhibition of major CYP enzymes (e.g., 3A4, 2D6, 2C9, 2C19, 1A2) can lead to adverse drug-drug interactions.[19][20]

  • Methodology: Use human liver microsomes and a cocktail of specific substrates for each CYP isoform.

  • Procedure: Incubate the microsomes, substrates, and the test compound. Measure the formation of the substrate-specific metabolites using LC-MS/MS.

  • Data Analysis: Determine the IC50 of the test compound for each CYP isoform.

Assay	1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (IC50, µM)
hERG Inhibition	Hypothetical: > 30
CYP3A4 Inhibition	Hypothetical: 12.5
CYP2D6 Inhibition	Hypothetical: > 50

Table 3: Hypothetical early safety profile.

The In Vivo Evaluation: From Rodent Models to Behavioral Outcomes

Promising candidates from in vitro screening advance to in vivo studies to assess their efficacy in animal models that mimic aspects of human psychiatric disorders.

Caption: A sequential approach for in vivo evaluation.

Step 1: Rodent Models of Schizophrenia

Objective: To evaluate the antipsychotic-like potential of the test compound.

Causality: Since our compound shows D2 and 5-HT2A antagonism, its most likely therapeutic application is in treating psychosis.[1] We use pharmacological models in rodents that recapitulate some of the symptoms of schizophrenia. The phencyclidine (PCP)-induced hyperactivity model is a well-validated screen for antipsychotic efficacy, as PCP is an NMDA receptor antagonist that can induce psychosis-like symptoms in both humans and animals.[2][21]

Experimental Protocol: PCP-Induced Hyperactivity in Mice [21]

• Animals: Male C57BL/6 mice.

• Procedure:

  • Administer the test compound, a vehicle control, or a positive control (Risperidone) via intraperitoneal (IP) injection.

  • After a pre-treatment period (e.g., 30 minutes), administer PCP (e.g., 5 mg/kg, IP) to induce hyperlocomotion.

  • Place the mice individually in open-field arenas and record their locomotor activity (total distance traveled) for 60 minutes.

• Data Analysis: An effective antipsychotic will significantly attenuate the hyperactivity induced by PCP. Compare the locomotor activity of the test compound group to both the vehicle and Risperidone groups.

Step 2: Rodent Models of Anxiety and Depression

Objective: To explore potential anxiolytic or antidepressant effects, which are common properties of atypical antipsychotics.

Causality: The modulation of serotonergic systems often impacts mood and anxiety.[12] The Elevated Plus Maze (EPM) is a standard test for anxiolytic activity, based on a rodent's natural aversion to open, elevated spaces.[22][23][24][25] The Forced Swim Test (FST) is a common screening tool for antidepressant-like activity.[26][27][28][29][30]

Experimental Protocols:

• Elevated Plus Maze (EPM): [22][23][31]

  • Apparatus: A plus-shaped maze raised from the floor, with two open arms and two enclosed arms.

  • Procedure: Administer the test compound or controls. After a pre-treatment period, place the mouse at the center of the maze and allow it to explore for 5 minutes.

  • Data Analysis: An anxiolytic effect is indicated by a significant increase in the time spent and/or the number of entries into the open arms compared to the vehicle control.

• Forced Swim Test (FST): [26][27][29]

  • Apparatus: A cylinder filled with water from which the mouse cannot escape.

  • Procedure: Administer the test compound or controls. Place the mouse in the water for a 6-minute session. Score the last 4 minutes for time spent immobile.

  • Data Analysis: A decrease in immobility time is interpreted as an antidepressant-like effect. It is crucial to also run an open-field test to ensure the compound does not simply increase general motor activity, which could lead to a false positive.[27]

Conclusion and Future Directions

This guide outlines a comprehensive and logical workflow for the preclinical benchmarking of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. By systematically evaluating its binding, functional, safety, and behavioral profiles against well-established drugs, we can build a robust data package to support its further development.

The hypothetical data presented suggests that 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one could be a promising antipsychotic candidate with a favorable safety profile. Based on these results, subsequent steps would include more detailed pharmacokinetic studies, investigation of its effects on cognitive deficits in schizophrenia models, and chronic dosing toxicology studies. This structured approach ensures that decisions are data-driven, maximizing the potential for identifying a truly novel and effective therapeutic agent.

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In Vivo Validation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one: A Comparative Guide for Preclinical Assessment

Introduction: Unveiling the Therapeutic Potential of a Novel Indole-Piperidine Scaffold

The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one represents a novel chemical entity with significant therapeutic promise, integrating two key pharmacophores: an indole nucleus and a piperidine ring. The indole moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous psychoactive compounds and targeted therapeutics.[1][2] Similarly, the piperidine ring is a fundamental component of many centrally acting drugs.[3][4][5] While direct in vivo validation data for this specific molecule is not yet prevalent in peer-reviewed literature, its structural alerts strongly suggest potential activity within the central nervous system (CNS).

This guide provides a comprehensive framework for the in vivo validation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, designed for researchers in drug discovery and development. We will explore a logical, multi-tiered experimental approach to elucidate its pharmacological profile, comparing its potential effects against established reference compounds. The protocols and rationale presented herein are grounded in established preclinical methodologies to ensure scientific rigor and data integrity.

Hypothesized Pharmacological Profile: A Rationale for Investigation

Based on the constituent chemical motifs, we can hypothesize several potential pharmacological activities for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, primarily centering on neuropsychiatric and cognitive functions. The indole core is present in serotonin and tryptamine derivatives, suggesting a potential interaction with serotonergic or related receptor systems. The piperidine structure is found in various antipsychotics and cognitive enhancers.[6][7] Therefore, our validation strategy will focus on two primary areas:

• Antipsychotic-like Activity: Assessing the compound's ability to modulate dopamine and serotonin pathways, key targets in the treatment of psychosis.[8][9]

• Cognitive Enhancement (Nootropic) Activity: Investigating its potential to improve learning, memory, and attention in preclinical models of cognitive impairment.[10][11][12]

This dual-pronged approach allows for a broad yet focused initial screening to identify the most promising therapeutic avenue for this novel compound.

Comparative In Vivo Validation Workflow

To objectively assess the in vivo activity of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a head-to-head comparison with a standard-of-care or a structurally related compound is essential. For this guide, we will use Risperidone as a comparator for antipsychotic activity and Donepezil for cognitive enhancement.

Figure 1: A tiered workflow for the in vivo validation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Phase 1: Foundational Safety and Behavioral Assessment

The initial phase is designed to establish a safe dose range and rule out any overt confounding motor effects.

Acute Toxicity and Maximum Tolerated Dose (MTD)

Rationale: To determine the acute toxicity profile and identify a range of doses that are well-tolerated for subsequent efficacy studies.

Protocol:

• Administer single escalating doses of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one to groups of mice (n=5 per group) via intraperitoneal (i.p.) or oral (p.o.) route.

• Monitor animals for signs of toxicity (e.g., lethargy, convulsions, altered respiration) and mortality over a 7-day period.

• The MTD is defined as the highest dose that does not produce mortality or severe signs of toxicity.

Open Field Test

Rationale: To assess baseline locomotor activity and exploratory behavior. This helps to identify any stimulant or sedative effects of the compound that could interfere with the interpretation of other behavioral tests.

Protocol:

• Acclimate mice to the testing room for at least 1 hour.

• Administer vehicle, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (at 3-4 doses below the MTD), or a reference compound.

• 30 minutes post-administration, place each mouse in the center of an open field arena (e.g., 40x40 cm).

• Record locomotor activity (total distance traveled, rearing frequency, time spent in the center) for 15-30 minutes using an automated tracking system.

Rotarod Test

Rationale: To evaluate motor coordination and balance. This is crucial to ensure that any observed effects in more complex behavioral tasks are not due to motor impairment.

Protocol:

• Train mice on the rotarod at a constant or accelerating speed for 2-3 consecutive days.

• On the test day, administer vehicle, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, or a reference compound.

• At peak drug effect time (determined from pilot studies), place the mice on the rotating rod and record the latency to fall.

Parameter	1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (Hypothetical)	Risperidone (Comparator)	Donepezil (Comparator)
MTD (mg/kg)	To be determined	~20 (i.p.)	~10 (p.o.)
Open Field	Dose-dependent decrease in locomotion	Significant decrease in locomotion	No significant effect at therapeutic doses
Rotarod	No significant impairment at therapeutic doses	Potential for impairment at higher doses	No significant impairment

Table 1: Anticipated outcomes from Phase 1 studies.

Phase 2: Efficacy Evaluation in Disease-Relevant Models

Based on the foundational data, this phase aims to test the efficacy of the compound in established animal models of psychosis and cognitive dysfunction.[6][13]

Antipsychotic Profile

Figure 2: Workflow for Amphetamine-Induced Hyperlocomotion Test.

2.1 Amphetamine-Induced Hyperlocomotion

Rationale: This model mimics the hyperdopaminergic state associated with psychosis. Antipsychotic drugs are expected to attenuate the stimulant effects of amphetamine.[14]

Protocol:

• Habituate mice to the open field arenas.

• Administer 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one or Risperidone.

• After 30 minutes, administer amphetamine (e.g., 2-5 mg/kg, i.p.).

• Immediately record locomotor activity for 60-90 minutes.

2.2 Prepulse Inhibition (PPI) of the Startle Response

Rationale: PPI is a measure of sensorimotor gating, which is deficient in schizophrenic patients. Antipsychotics can restore this deficit.[6][14]

Protocol:

• Place the mouse in a startle chamber.

• Present a series of acoustic startle stimuli (e.g., 120 dB) alone or preceded by a weak prepulse (e.g., 75-85 dB).

• Measure the startle response (whole-body flinch).

• Administer a PPI-disrupting agent (e.g., apomorphine or dizocilpine), followed by the test compound or Risperidone.

• Re-assess PPI to determine if the compound can reverse the induced deficit.

Cognitive Enhancement Profile

2.3 Novel Object Recognition (NOR) Test

Rationale: This test assesses recognition memory, a form of episodic memory that is often impaired in cognitive disorders.[11]

Protocol:

• Habituation: Allow the mouse to explore an empty open field arena.

• Familiarization Phase: Place the mouse in the arena with two identical objects.

• Test Phase: After a retention interval (e.g., 1-24 hours), replace one of the familiar objects with a novel object.

• Administer the test compound or Donepezil before the familiarization or test phase.

• Record the time spent exploring each object. A preference for the novel object indicates intact recognition memory.

2.4 Scopolamine-Induced Amnesia Model

Rationale: Scopolamine, a muscarinic receptor antagonist, induces transient cognitive deficits, providing a model to screen for pro-cognitive compounds.[12]

Protocol:

• This model can be combined with other memory tasks like the Morris Water Maze or Passive Avoidance test.

• Administer the test compound or Donepezil.

• After 30 minutes, administer scopolamine (e.g., 1 mg/kg, i.p.).

• After another 30 minutes, conduct the behavioral memory test.

Behavioral Test	1-[4-(1H-indol-3-yl)piperidino]ethan-1-one (Hypothetical Positive Outcome)	Risperidone	Donepezil
Amphetamine Hyperlocomotion	Attenuates amphetamine-induced hyperactivity	Attenuates hyperactivity	No effect
Prepulse Inhibition	Reverses apomorphine-induced PPI deficit	Reverses deficit	No effect
Novel Object Recognition	Increases time spent with novel object	May impair performance	Increases time spent with novel object
Scopolamine-Induced Amnesia	Reverses scopolamine-induced memory impairment	No effect	Reverses memory impairment

Table 2: Hypothetical comparative outcomes for Phase 2 efficacy studies.

Phase 3: Elucidating the Mechanism of Action

Should 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one demonstrate a promising efficacy profile, the subsequent step is to investigate its underlying mechanism of action.

3.1 Ex Vivo Neurotransmitter Analysis: Following behavioral testing, brain regions of interest (e.g., striatum, prefrontal cortex, hippocampus) can be collected to measure levels of dopamine, serotonin, and their metabolites using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

3.2 Receptor Occupancy Studies: In vitro binding assays can be performed to determine the affinity of the compound for a panel of CNS receptors, particularly dopamine (D2) and serotonin (5-HT2A) receptors. This can be followed by in vivo receptor occupancy studies to confirm target engagement at therapeutic doses.

3.3 Gene Expression Analysis: Quantitative PCR (qPCR) can be used to examine the effects of chronic administration of the compound on the expression of genes related to neuroplasticity and synaptic function (e.g., BDNF, CREB).

Conclusion and Future Directions

This guide outlines a systematic and comparative approach to the in vivo validation of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. By employing a tiered workflow that progresses from foundational safety assessments to robust efficacy testing in disease-relevant animal models, researchers can efficiently and effectively characterize the therapeutic potential of this novel compound. The inclusion of established comparators like Risperidone and Donepezil provides a critical benchmark for evaluating its relative efficacy and potential advantages. Positive outcomes from this validation pathway would provide a strong rationale for further preclinical development, including more extensive toxicology studies and pharmacokinetic profiling, ultimately paving the way for potential clinical investigation.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

This document provides an in-depth, procedural guide for the proper and compliant disposal of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. The protocols outlined herein are designed for researchers, scientists, and drug development professionals. Adherence to these procedures is paramount for ensuring personnel safety, environmental protection, and regulatory compliance. This guide synthesizes technical data with field-proven safety practices to provide a self-validating system for waste management.

Immediate Hazard Assessment and Pre-Disposal Safety

Before initiating any disposal procedures, a thorough understanding of the hazards associated with 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is essential. While a comprehensive toxicological profile may not be publicly available, the known data and the chemical's structure necessitate treating it as a hazardous substance.

Known Hazards:

• Skin Irritation: Causes skin irritation (H315).[1]

• Eye Irritation: Causes serious eye irritation (H319).[1]

Based on its chemical structure containing indole and piperidine moieties, it is prudent to handle this compound with the caution afforded to other bioactive and potentially toxic chemicals.[2][3][4]

Personal Protective Equipment (PPE) and Engineering Controls

To mitigate exposure risks during handling and disposal, the following PPE and engineering controls are mandatory:

Protective Measure	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield.[2]	Protects against splashes and airborne particles that can cause serious eye irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[2][3]	Prevents direct skin contact, which is known to cause irritation.
Body Protection	A laboratory coat and long-sleeved clothing.[2]	Minimizes the risk of accidental skin exposure.
Respiratory Protection	Not typically required under normal use with adequate ventilation.[5] Use in a well-ventilated area or under a chemical fume hood.[2][3]	Prevents inhalation of any fine powders or aerosols, a general precaution for handling chemical solids.

Waste Characterization and Segregation: A Step-by-Step Protocol

Proper disposal begins with accurate waste characterization and meticulous segregation. As mandated by the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if a chemical waste is hazardous.[6][7]

Protocol for Waste Characterization:

• Consult the Safety Data Sheet (SDS): The SDS for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one indicates that it causes skin and eye irritation.[1][5] While it may not be explicitly listed as a hazardous waste by the EPA, its irritant properties warrant its management as such.

• Institutional Guidance: Contact your institution's Environmental Health and Safety (EHS) office. They will provide specific guidance based on local and state regulations, which may be more stringent than federal rules.[2]

• Assume Hazardous Nature: In the absence of definitive data, and as a best practice, treat all research chemicals, including 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one and its associated waste, as hazardous.[2][3]

Segregation of Waste Streams

To prevent dangerous reactions and ensure proper disposal, segregate waste as follows[8]:

• Solid Waste:

  • Unused or expired pure 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

  • Contaminated materials such as weighing paper, gloves, and disposable labware.

• Liquid Waste:

  • Solutions containing 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

  • Segregate based on solvent type (e.g., halogenated vs. non-halogenated solvents).[2]

• Sharps Waste:

  • Contaminated needles, syringes, or broken glass. These must be placed in a designated sharps container.[2]

On-Site Waste Accumulation and Storage

Proper storage of chemical waste is critical for safety and compliance. Laboratories should establish a Satellite Accumulation Area (SAA) for hazardous waste.[8][9]

Container Management

• Container Selection: Use containers that are in good condition, compatible with the waste, and have a secure, tight-fitting lid.[10] For solid waste, a clearly labeled, sealed bag or a wide-mouthed plastic container is suitable. For liquid waste, use screw-capped bottles, ensuring they are compatible with the solvents used.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-[4-(1H-indol-3-yl)piperidino]ethan-1-one," and the approximate percentage of each component in a mixture.[8][9] The date of accumulation should also be noted.

• Storage Practices:

  • Keep containers closed at all times, except when adding waste.[10]

  • Store containers in the designated SAA, which should be under the control of laboratory personnel.[8]

  • Ensure secondary containment is used for liquid waste to prevent spills.[11]

  • Do not mix incompatible waste streams.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the disposal of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Caption: Disposal workflow for 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Final Disposal Procedures

Under no circumstances should 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one or its waste be disposed of down the drain or in regular trash.[8]

Protocol for Final Disposal:

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time (consult your EHS for specific time limits), contact your institution's EHS office to arrange for a waste pickup.[2]

• Professional Disposal: The EHS office will coordinate with a licensed hazardous waste disposal company to transport the waste to a permitted treatment, storage, and disposal facility (TSDF).[6]

• Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is completed accurately. This creates a "cradle-to-grave" record of the waste, which is a legal requirement.[9]

Emergency Procedures for Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.[12]

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.[5]

  • Place the spilled material and all cleanup materials into a labeled hazardous waste container.

  • Clean the spill area with an appropriate solvent and then soap and water.

• Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes.

  • Remove contaminated clothing.

  • Seek medical attention.

• Eye Contact:

  • Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

  • Seek immediate medical attention.

Always have a written emergency response plan in place for handling hazardous materials.[12][13]

Conclusion

The responsible disposal of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one is a critical component of laboratory safety and environmental stewardship. By following this comprehensive guide, which is grounded in established safety protocols and regulatory standards from OSHA and the EPA, researchers can manage this chemical waste stream safely and compliantly. Always prioritize a conservative approach, treating this compound as hazardous, and consult with your institution's EHS office for specific guidance.

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Safeguarding Synthesis: A Guide to Personal Protective Equipment for Handling 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. The compound 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, a molecule incorporating both an indole and a piperidine moiety, represents a class of compounds with significant potential in drug discovery. Ensuring the safety of laboratory personnel during its handling is of paramount importance. This guide provides a detailed, experience-driven framework for the selection and use of personal protective equipment (PPE), alongside essential operational and disposal protocols, to foster a culture of safety and scientific integrity.

Probable Hazard Profile

The toxicological properties of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one have not been extensively documented. Therefore, a cautious approach is warranted, assuming a hazard profile that incorporates the risks of its constituent parts.

• Indole Moiety: Indole and its derivatives can be harmful if swallowed or absorbed through the skin and may cause serious eye irritation.[1][2] Some indole alkaloids are under investigation as anti-inflammatory agents.[3]

• Piperidine Moiety: Piperidine is a well-characterized hazardous substance. It is a highly flammable liquid and vapor.[4][5] It is toxic if it comes into contact with the skin or is inhaled and causes severe skin burns and eye damage.[4][5][6][7][8]

Based on this composite analysis, 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one should be handled as a substance that is potentially toxic, an irritant to the skin, eyes, and respiratory system, and with unknown flammable properties.

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE strategy is essential to mitigate the risks associated with handling 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one. The following table summarizes the recommended PPE, which should be considered the minimum requirement.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical Splash Goggles and Face Shield	Goggles are mandatory at all times to protect against splashes. A face shield provides an additional layer of protection for the entire face, which is crucial when handling larger quantities or during procedures with a high risk of splashing.[4][9][10]
Skin	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. It is imperative to inspect gloves for any signs of degradation or puncture before each use. For prolonged operations, consider double-gloving.[1][2][9][10]
Body	Laboratory Coat or Chemical-Resistant Apron	A lab coat should be worn to prevent skin exposure.[1][2][9][11] For procedures with a higher risk of spills, a chemically resistant apron over the lab coat is advised.
Respiratory	NIOSH-Approved Respirator	If the compound is a solid, a fit-tested N95 dust mask may be sufficient to prevent inhalation of particulates.[1][10] For solutions or when there is a risk of aerosol generation, a chemical cartridge respirator or a powered air-purifying respirator (PAPR) should be used, especially in areas with inadequate ventilation.[9][10][11]
Feet	Closed-Toed Shoes	Protective, closed-toed shoes are a standard requirement in any laboratory setting to protect against spills and falling objects.[12]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is critical to minimizing exposure and ensuring the integrity of the experiment. The following protocol outlines the key stages of handling 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

Preparation Phase

• Review Documentation: Before commencing any work, thoroughly review all available safety information, including this guide and any internal institutional safety protocols.

• Assemble PPE: Don all required PPE as detailed in the table above. Ensure a proper fit and inspect for any defects.

• Prepare a Designated Workspace: All handling of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible.[8][12] Have appropriate spill containment materials on hand.

Handling and Experimental Phase

• Weighing: If the compound is a solid, handle it carefully to minimize dust generation.[1] Use a balance inside a fume hood or a ventilated balance enclosure.

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

• General Handling: Always handle the compound with care, avoiding direct contact with skin, eyes, and clothing.[11] Use spark-proof tools if the compound is determined to be flammable.[8]

Post-Experiment and Storage

• Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6][8][13]

Disposal Plan: Managing Chemical Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Adhere strictly to institutional and local regulations for hazardous waste disposal.[14][15][16]

Waste Segregation and Collection

• Identify and Segregate: All waste containing 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one, including the pure compound, contaminated labware (e.g., pipette tips, vials), and solutions, must be segregated from other waste streams.[11][14]

• Use Appropriate Containers: Collect chemical waste in designated, compatible, and leak-proof containers.[15][16] Ensure containers are clearly labeled with "Hazardous Waste" and the full chemical name of the contents.[14][15]

• Container Management: Keep waste containers tightly sealed when not in use.[15] Do not overfill containers.

Disposal Protocol

• Arrange for Pickup: Contact your institution's environmental health and safety office to arrange for the pickup and disposal of the hazardous waste.

• Documentation: Maintain accurate records of the waste generated and its disposal.

Visualizing the Workflow

To further clarify the procedural flow, the following diagrams illustrate the key decision points and actions required for safe handling and disposal.

Caption: Workflow for the safe handling of 1-[4-(1H-indol-3-yl)piperidino]ethan-1-one.

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